Ergomar

Core Science & Biosynthesis

Ergotamine Tartrate's Complex Interplay with Serotonin Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ergotamine tartrate, a cornerstone in the acute treatment of migraine, exerts its therapeutic effects through a complex and multifaceted interaction with the serotonin (B10506) (5-HT) receptor family. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning ergotamine's action on various 5-HT receptor subtypes. By consolidating quantitative binding and functional data, detailing experimental methodologies, and visualizing the intricate signaling pathways, this document serves as a comprehensive resource for researchers and drug development professionals. Ergotamine's clinical efficacy, primarily attributed to its potent agonism at 5-HT1B and 5-HT1D receptors leading to cranial vasoconstriction, is accompanied by a broad receptor profile that contributes to its therapeutic window and side-effect profile. This guide elucidates these interactions to facilitate a deeper understanding and inform future drug discovery efforts.

Introduction

Ergotamine is an ergot alkaloid that shares structural similarities with endogenous neurotransmitters, including serotonin, dopamine, and norepinephrine.[1] This molecular mimicry allows it to bind to a wide array of receptors, with its interaction with the serotonergic system being of particular importance in its anti-migraine properties.[1][2] The diverse family of 5-HT receptors, comprising seven distinct classes (5-HT1 to 5-HT7) and multiple subtypes, mediates a vast range of physiological and pathological processes. Ergotamine's complex pharmacology arises from its variable affinity and functional activity—acting as an agonist, partial agonist, or antagonist—at these different receptor subtypes.[3] This guide will systematically dissect these interactions.

Quantitative Receptor Pharmacology of Ergotamine

The interaction of ergotamine with serotonin receptors is characterized by high affinity for several subtypes. The following tables summarize the binding affinities (pKi) and functional potencies (pEC50/pIC50) of ergotamine at various human serotonin receptor subtypes, providing a quantitative basis for understanding its pharmacological profile.

Table 1: Binding Affinities (pKi) of Ergotamine at Human Serotonin and other Receptors

Receptor Subtype	pKi	Receptor Subtype	pKi
Serotonin	Adrenergic
5-HT1A	7.9	α1A	7.8
5-HT1B	8.7	α1B	7.2
5-HT1D	8.8	α1D	7.9
5-HT1E	7.2	α2A	8.0
5-HT1F	7.6	α2B	8.2
5-HT2A	8.2	α2C	8.2
5-HT2B	8.2	Dopamine
5-HT2C	7.7	D2	8.2
5-HT5A	7.1	D3	7.9
5-HT6	6.2	D4	7.8
5-HT7	7.0	D5	7.0

Data compiled from a 2008 review by an expert group from Europe. pKi is the negative logarithm of the inhibition constant (Ki).

Table 2: Functional Activity of Ergotamine at Key Human Serotonin Receptors

Receptor Subtype	Functional Response	Potency (EC50/IC50)	Efficacy (Emax)
5-HT1A	Partial Agonist	-	-
5-HT1B	Agonist	-	-
5-HT1D	Agonist	-	-
5-HT2A	Partial Agonist / Antagonist	-	-
5-HT2B	Biased Agonist (β-arrestin)	-	-
5-HT4	Partial Agonist	-	-

Signaling Pathways Modulated by Ergotamine

Ergotamine's interaction with different 5-HT receptor subtypes triggers distinct intracellular signaling cascades. The following diagrams, generated using the DOT language, illustrate these pathways.

5-HT1B/1D Receptor Signaling Pathway

Ergotamine's agonism at 5-HT1B and 5-HT1D receptors is central to its anti-migraine effect. These receptors are coupled to Gi/o proteins, and their activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This signaling cascade ultimately leads to vasoconstriction of dilated intracranial blood vessels.[1][2]

Ergotamine agonism at 5-HT_1B/1D receptors.

5-HT1A Receptor Signaling Pathway

At 5-HT1A receptors, ergotamine acts as a partial agonist.[4] Similar to 5-HT1B/1D receptors, 5-HT1A receptors are coupled to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cAMP. This interaction may contribute to both the therapeutic and side-effect profiles of ergotamine.

Ergotamine partial agonism at 5-HT_1A receptors.

5-HT2A Receptor Signaling Pathway

Ergotamine's activity at 5-HT2A receptors is complex, exhibiting partial agonism or antagonism depending on the tissue and experimental conditions.[5] These receptors are coupled to Gq proteins, which activate phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), leading to an increase in intracellular calcium and activation of protein kinase C (PKC).

Ergotamine interaction with 5-HT_2A receptor signaling.

5-HT2B Receptor Biased Agonism

At the 5-HT2B receptor, ergotamine displays biased agonism, preferentially activating the β-arrestin pathway over G protein coupling. This selective signaling has been implicated in the development of valvular heart disease, a serious side effect associated with long-term use of some ergot-derived drugs.

Biased agonism of ergotamine at the 5-HT_2B receptor.

Experimental Protocols

The characterization of ergotamine's interaction with serotonin receptors relies on a suite of in vitro pharmacological assays. The following sections provide detailed methodologies for key experiments.

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of ergotamine for various 5-HT receptor subtypes.

Methodology:

• Membrane Preparation:

  • Cells stably expressing the human 5-HT receptor subtype of interest (e.g., HEK293 or CHO cells) are cultured and harvested.

  • Cells are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) and centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method (e.g., BCA assay).

• Competitive Binding Assay:

  • A fixed concentration of a specific radioligand (e.g., [3H]5-HT, [3H]ketanserin) for the target receptor is incubated with the membrane preparation.

  • Increasing concentrations of unlabeled ergotamine are added to compete with the radioligand for binding to the receptor.

  • Non-specific binding is determined in the presence of a high concentration of a non-radioactive competing ligand.

  • The reaction is incubated to equilibrium.

• Separation and Detection:

  • Bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The radioactivity trapped on the filters is quantified using liquid scintillation counting.

• Data Analysis:

  • The concentration of ergotamine that inhibits 50% of the specific radioligand binding (IC50) is determined by non-linear regression analysis of the competition curve.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a radioligand binding assay.

Functional Assays

Objective: To determine the functional effect of ergotamine on adenylyl cyclase activity mediated by Gi/o-coupled (e.g., 5-HT1A) or Gs-coupled (e.g., 5-HT4) receptors.

Methodology:

• Cell Culture: Cells expressing the receptor of interest are cultured in appropriate media.

• Assay Procedure:

  • For Gi/o-coupled receptors, cells are pre-treated with forskolin (B1673556) to stimulate adenylyl cyclase and increase basal cAMP levels.

  • Cells are then incubated with varying concentrations of ergotamine.

  • The reaction is stopped, and the cells are lysed.

• cAMP Measurement: Intracellular cAMP levels are quantified using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence), ELISA (Enzyme-Linked Immunosorbent Assay), or AlphaScreen.

• Data Analysis: Dose-response curves are generated to determine the EC50 (for agonists/partial agonists) or IC50 (for antagonists) and the maximum effect (Emax).

Objective: To directly measure the activation of G-proteins by ergotamine at a specific 5-HT receptor.

Methodology:

• Membrane Preparation: Similar to the radioligand binding assay.

• Assay Procedure:

  • Membranes are incubated with a fixed concentration of [35S]GTPγS, a non-hydrolyzable GTP analog, and GDP.

  • Varying concentrations of ergotamine are added to stimulate the receptor.

• Separation and Detection: The amount of [35S]GTPγS bound to the G-proteins is measured after separation of bound and free radioligand by filtration.

• Data Analysis: The EC50 and Emax for G-protein activation are determined from the dose-response curve.

Objective: To measure the increase in intracellular calcium concentration following activation of Gq-coupled receptors (e.g., 5-HT2A) by ergotamine.

Methodology:

• Cell Culture and Dye Loading: Cells expressing the receptor are seeded in microplates and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Procedure:

  • Baseline fluorescence is measured.

  • Ergotamine at various concentrations is added to the cells.

• Fluorescence Measurement: The change in fluorescence intensity, which is proportional to the increase in intracellular calcium, is measured in real-time using a fluorescence plate reader.

• Data Analysis: Dose-response curves are generated to determine the EC50 and Emax for calcium mobilization.

Conclusion

Ergotamine tartrate's mechanism of action on serotonin receptors is a paradigm of complex pharmacology. Its high affinity and potent agonism at 5-HT1B and 5-HT1D receptors are the primary drivers of its efficacy in aborting migraine attacks. However, its interactions with a multitude of other 5-HT receptor subtypes, as well as adrenergic and dopaminergic receptors, contribute to its broad pharmacological profile and potential for side effects. The partial agonism at 5-HT1A receptors, complex signaling at 5-HT2A receptors, and biased agonism at 5-HT2B receptors highlight the nuanced nature of its molecular interactions. A thorough understanding of this intricate receptor pharmacology, supported by robust quantitative data and detailed experimental methodologies as outlined in this guide, is paramount for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

References

• 1. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of ergotamine on serotonin-mediated responses in the rodent and human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Molecular Labyrinth: An In-depth Guide to Ergotamine-Induced Vasoconstriction

For Researchers, Scientists, and Drug Development Professionals

This technical guide delineates the intricate molecular pathways underpinning ergotamine-induced vasoconstriction. By dissecting its interactions with various receptors and the subsequent intracellular signaling cascades, this document aims to provide a comprehensive resource for professionals in pharmacology and drug development. The information is presented through detailed explanations, structured data tables for quantitative comparison, explicit experimental methodologies, and illustrative diagrams to clarify complex biological processes.

Introduction

Ergotamine, an ergot alkaloid, has a long history in the treatment of acute migraine attacks, a therapeutic effect largely attributed to its potent vasoconstrictive properties.[1][2] Its mechanism of action is complex, stemming from its structural similarity to endogenous neurotransmitters such as serotonin (B10506), dopamine (B1211576), and norepinephrine.[3][4] This mimicry allows ergotamine to bind to a wide array of receptors, initiating a cascade of events that culminate in the contraction of vascular smooth muscle cells and the narrowing of blood vessels.[3][5] Understanding this multifaceted mechanism is paramount for optimizing its therapeutic applications and mitigating potential adverse effects, such as severe ischemia.[2][6]

Receptor Interactions: The Genesis of Vasoconstriction

Ergotamine's vasoconstrictive effects are primarily mediated through its agonistic or partial agonistic activity at serotonin (5-hydroxytryptamine, 5-HT) and α-adrenergic receptors located on vascular smooth muscle cells.[1][7][8] Its interaction with dopamine receptors also contributes to its overall pharmacological profile.[1][9]

Serotonin (5-HT) Receptors

Ergotamine exhibits a high affinity for several 5-HT receptor subtypes. The key players in vasoconstriction are the 5-HT1B and 5-HT1D receptors.[1][3][7] Activation of these receptors, which are coupled to Gi/o proteins, leads to the inhibition of adenylyl cyclase, a decrease in cyclic adenosine (B11128) monophosphate (cAMP) levels, and subsequent vasoconstriction.[10] Additionally, ergotamine interacts with 5-HT2A receptors, which are coupled to Gq/11 proteins.[10][11][12] Activation of the 5-HT2A receptor stimulates phospholipase C (PLC), leading to an increase in intracellular calcium, a critical step in smooth muscle contraction.[12][13]

Adrenergic Receptors

Ergotamine also demonstrates significant activity at α-adrenergic receptors, further potentiating its vasoconstrictive effects.[1][8] It acts as an agonist at α1A, α1B, α1D, α2A, and α2C-adrenoceptors. Similar to 5-HT2A receptors, α1-adrenergic receptors are coupled to Gq/11, and their activation triggers the PLC-mediated signaling cascade.[12] The activation of α2-adrenergic receptors, which are coupled to Gi/o, contributes to vasoconstriction by inhibiting adenylyl cyclase.

Dopamine Receptors

While the primary vasoconstrictive actions are mediated through serotonin and adrenergic receptors, ergotamine's interaction with dopamine receptors, particularly the D2 subtype, can influence its overall vascular effects and contribute to its side-effect profile.[1][9]

Quantitative Data: Receptor Binding Affinities and Functional Potency

The following tables summarize the available quantitative data on ergotamine's binding affinity (Ki) for various receptors and its functional potency (EC50) in inducing vasoconstriction. A lower Ki value indicates a higher binding affinity, while a lower EC50 value signifies greater potency.

Table 1: Ergotamine Receptor Binding Affinities (Ki in nM)

Receptor Subtype	Ki (nM)	Reference
5-HT1A	-	[14]
5-HT1B	-	[14]
5-HT1D	0.08	[15]
5-HT1E	575.43	[15]
5-HT2A	0.1	[15]
5-HT2B	-	-
5-HT2C	-	-
α2A-Adrenergic	2.12 (IC50)	[16]
α2B-Adrenergic	1.75	[16]

Note: Comprehensive Ki values for all relevant receptors are not consistently available in a single source and can vary based on experimental conditions.

Table 2: Ergotamine Vasoconstrictive Potency (EC50)

Vessel Type	EC50 (nM)	pEC50	Reference
Rabbit Saphenous Vein	-	8.7 ± 0.06	[2]
Rat Middle Cerebral Artery (Luminal)	-	8.7 ± 0.1	[7]
Rat Middle Cerebral Artery (Abluminal)	-	7.6 ± 0.2	[7]
Human Coronary Artery	Lower than Sumatriptan (B127528)	-	[3][17]

Signaling Pathways of Vasoconstriction

The binding of ergotamine to its target receptors initiates a series of intracellular events that converge on the elevation of intracellular calcium (Ca2+), the primary trigger for smooth muscle contraction.[5][13]

Gq/11-Mediated Pathway (via 5-HT2A and α1-Adrenergic Receptors)

• Receptor Activation: Ergotamine binds to and activates 5-HT2A and α1-adrenergic receptors.

• G-Protein Activation: The activated receptor promotes the exchange of GDP for GTP on the α-subunit of the heterotrimeric Gq/11 protein.

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates PLCβ.[18]

• Second Messenger Production: PLCβ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[18]

• Calcium Release: IP3 binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored Ca2+ into the cytoplasm.[18]

• Protein Kinase C (PKC) Activation: DAG, along with the increased intracellular Ca2+, activates PKC, which can further enhance the contractile response through various mechanisms, including the phosphorylation of ion channels and contractile proteins.[13]

Gi/o-Mediated Pathway (via 5-HT1B/1D and α2-Adrenergic Receptors)

• Receptor Activation: Ergotamine activates 5-HT1B/1D and α2-adrenergic receptors.

• G-Protein Activation: The receptor activates the Gi/o protein.

• Adenylyl Cyclase Inhibition: The activated Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.

• Modulation of Contractility: Reduced cAMP levels lead to decreased activity of protein kinase A (PKA). PKA normally promotes relaxation, so its inhibition contributes to a sustained contractile state.

The culmination of these pathways is an increase in cytosolic Ca2+, which then binds to calmodulin. The Ca2+-calmodulin complex activates myosin light chain kinase (MLCK), which phosphorylates the myosin light chain, enabling the interaction between actin and myosin filaments and resulting in smooth muscle contraction and vasoconstriction.[13]

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: Signaling pathways of ergotamine-induced vasoconstriction.

Experimental Workflow Diagrams

References

• 1. Assay for G protein-dependent activation of phospholipase C beta using purified protein components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Contractile responses to sumatriptan and ergotamine in the rabbit saphenous vein: effect of selective 5-HT1F receptor agonists and PGF2α - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coronary side-effect potential of current and prospective antimigraine drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques [frontiersin.org]
• 6. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Contractile responses to ergotamine and dihydroergotamine in the perfused middle cerebral artery of rat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring SMC Contraction In Vitro: A Non-Invasive Method to Evaluate Smooth Muscle Cells Contraction using Electric Cell-Substrate Impedance Sensing [jove.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Structural studies of serotonin receptor family - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phospholipase C (PLC) Activity Assay Kit Sufficient for 100 colorimetric tests | Sigma-Aldrich [sigmaaldrich.com]
• 12. Structure and Function of Serotonin G protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bu.edu [bu.edu]
• 14. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 15502 [pdspdb.unc.edu]
• 16. ergotamine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 17. ahajournals.org [ahajournals.org]
• 18. benchchem.com [benchchem.com]

Ergotamine Tartrate and the Dopamine D2 Receptor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ergotamine tartrate, a member of the ergot alkaloid family, has a long history of therapeutic use, most notably in the treatment of acute migraine headaches. Its pharmacological activity is complex, stemming from its interaction with a wide range of receptors, including serotonin (B10506) (5-HT), adrenergic, and dopamine (B1211576) receptors.[1][2][3] This guide provides a detailed technical overview of the interaction between ergotamine tartrate and the dopamine D2 receptor (D2R), a key target in the central nervous system implicated in various neurological and psychiatric disorders.[4][5] Understanding this interaction is crucial for elucidating ergotamine's therapeutic mechanisms and side-effect profile, as well as for the development of novel therapeutics targeting the dopaminergic system.

Dopamine D2 receptors are G protein-coupled receptors (GPCRs) that play a critical role in neurotransmission.[6] They are primarily coupled to the Gαi/o subunit, which inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[7][8] D2 receptors are also known to signal through G protein-independent pathways, such as those involving β-arrestin.[9][10] Ergotamine's interaction with the D2 receptor contributes to its overall pharmacological effects, and this document will delve into the quantitative aspects of this binding, the functional consequences, and the experimental methodologies used to characterize these interactions.

Quantitative Data on Ergotamine Tartrate-D2 Receptor Interaction

The following tables summarize the available quantitative data describing the binding affinity and functional potency of ergotamine and related compounds at the dopamine D2 receptor.

Table 1: Binding Affinity of Ergot Alkaloids at the Dopamine D2 Receptor

Compound	Radioligand	Preparation	Ki (nM)	Reference
Ergotamine	[3H]Spiperone	Not Specified	In the nanomolar range	[9]
Ergovaline	[3H]YM-09151-2	GH4ZR7 cells	6.9 ± 2.6	[11]
Dopamine	[3H]YM-09151-2	GH4ZR7 cells	370 ± 160	[11]

Note: Specific Ki values for ergotamine tartrate from radioligand binding assays are not consistently reported in publicly available literature, though its high affinity is well-established.

Table 2: Functional Activity of Ergot Alkaloids at the Dopamine D2 Receptor (cAMP Inhibition)

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
Ergotamine	VIP-stimulated cAMP inhibition	GH4ZR7 cells	2 ± 1	[11]
Ergovaline	VIP-stimulated cAMP inhibition	GH4ZR7 cells	8 ± 2	[11]
Dopamine	VIP-stimulated cAMP inhibition	GH4ZR7 cells	8 ± 1	[11]
Quinpirole (D2 agonist)	Forskolin-stimulated cAMP inhibition	CHO-K1/D2 cells	Not specified	[7]

Dopamine D2 Receptor Signaling Pathways

Ergotamine tartrate, acting as an agonist at the D2 receptor, modulates downstream signaling cascades. The canonical pathway involves the inhibition of cAMP production, while non-canonical pathways can involve β-arrestin recruitment.

Dopamine D2 Receptor Signaling Pathways

Experimental Protocols

Detailed methodologies are essential for the accurate characterization of ligand-receptor interactions. Below are protocols for key experiments used to assess the binding and function of compounds like ergotamine tartrate at the D2 receptor.

Radioligand Binding Assay (Competitive)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the D2 receptor.

Radioligand Binding Assay Workflow

Methodology:

• Membrane Preparation:

  • Harvest cells expressing the dopamine D2 receptor or dissect tissue known to be rich in D2 receptors (e.g., striatum).

  • Homogenize the cells or tissue in an ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.[12]

  • Wash the membrane pellet with fresh buffer and resuspend in a suitable assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Procedure:

  • In a 96-well plate, add the membrane preparation, a fixed concentration of a D2-selective radioligand (e.g., [3H]spiperone), and varying concentrations of the unlabeled test compound (ergotamine tartrate).

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known D2 antagonist, such as haloperidol).

  • Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[12]

• Filtration and Counting:

  • Terminate the reaction by rapid filtration through glass fiber filters, which trap the membranes with bound radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

cAMP Functional Assay

This assay measures the ability of a compound to modulate the production of cAMP, providing information on its functional activity as an agonist or antagonist at the Gαi/o-coupled D2 receptor.

cAMP Functional Assay Workflow

Methodology:

• Cell Culture and Plating:

  • Culture a suitable cell line stably expressing the human dopamine D2 receptor (e.g., CHO-K1 or HEK293 cells).

  • Seed the cells into 96- or 384-well plates and allow them to adhere overnight.

• Assay Procedure:

  • Pre-treat the cells with varying concentrations of the test compound (ergotamine tartrate).

  • Stimulate adenylyl cyclase with an agent such as forskolin. In the presence of a D2 receptor agonist, this forskolin-stimulated cAMP production will be inhibited.

  • Incubate the cells for a defined period to allow for changes in intracellular cAMP levels.

• cAMP Detection:

  • Lyse the cells to release intracellular cAMP.

  • Quantify the amount of cAMP using a commercially available detection kit, such as those based on Homogeneous Time-Resolved Fluorescence (HTRF), Enzyme-Linked Immunosorbent Assay (ELISA), or other immunoassay technologies.

• Data Analysis:

  • Plot the measured cAMP levels against the log concentration of the test compound.

  • For agonists, determine the EC50 value (the concentration that produces 50% of the maximal inhibition of cAMP production).

  • For antagonists, the assay is run in the presence of a fixed concentration of a D2 agonist, and the IC50 value (the concentration of the antagonist that reverses 50% of the agonist-induced inhibition) is determined.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the D2 receptor upon agonist binding, providing insights into a G protein-independent signaling pathway and the potential for biased agonism.

Methodology:

• Assay Principle:

  • These assays often utilize techniques like Bioluminescence Resonance Energy Transfer (BRET) or enzyme fragment complementation.[8][9]

  • In a BRET assay, the D2 receptor is fused to a bioluminescent donor (e.g., Renilla luciferase, Rluc) and β-arrestin is fused to a fluorescent acceptor (e.g., mVenus).[9]

  • Upon agonist-induced recruitment of β-arrestin to the receptor, the donor and acceptor are brought into close proximity, allowing for energy transfer and the generation of a detectable signal.

• Cell Transfection and Plating:

  • Co-transfect a suitable cell line (e.g., HEK293T) with plasmids encoding the D2R-donor and β-arrestin-acceptor fusion proteins.

  • Plate the transfected cells in a suitable microplate.

• Assay Procedure:

  • Add varying concentrations of the test compound (ergotamine tartrate) to the cells.

  • Add the substrate for the bioluminescent donor (e.g., coelenterazine (B1669285) h for Rluc).

  • Incubate to allow for β-arrestin recruitment.

• Data Acquisition and Analysis:

  • Measure the light emission at the wavelengths corresponding to the donor and acceptor using a plate reader capable of detecting BRET signals.

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Plot the BRET ratio against the log concentration of the test compound to generate a dose-response curve and determine the EC50 value.

Logical Relationship of Ergotamine's Effects at the D2 Receptor

Ergotamine's interaction with the D2 receptor is part of a broader pharmacological profile that contributes to its therapeutic and adverse effects. The following diagram illustrates the logical flow from receptor binding to physiological outcomes.

Logical Flow of Ergotamine's D2R Action

Conclusion

Ergotamine tartrate exhibits high-affinity binding to the dopamine D2 receptor and functions as an agonist, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.[9][11] This interaction contributes to its complex pharmacological profile, which is also heavily influenced by its activity at serotonin and adrenergic receptors. The characterization of this interaction relies on a suite of well-established in vitro assays, including radioligand binding, cAMP functional assays, and β-arrestin recruitment assays. For drug development professionals, a thorough understanding of ergotamine's effects at the D2 receptor is essential for designing new chemical entities with improved selectivity and side-effect profiles for the treatment of a variety of neurological and psychiatric conditions. The detailed protocols and data presented in this guide serve as a valuable resource for researchers in this field.

References

• 1. Estimating dopamine D₂ receptor occupancy for doses of 8 antipsychotics: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antipsychotic dose, dopamine D2 receptor occupancy and extrapyramidal side-effects: a systematic review and dose-response meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 4. pnas.org [pnas.org]
• 5. Recruitment of β-arrestin2 to the dopamine D2 receptor: Insights into anti-psychotic and anti-parkinsonian drug receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Activity Investigation of a G Protein-Biased Agonist Reveals Molecular Determinants for Biased Signaling of the D2 Dopamine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radioligand binding and autoradiographic analysis of dopamine receptors in the human heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. genscript.com [genscript.com]
• 12. Arrestin recruitment to dopamine D2 receptor mediates locomotion but not incentive motivation - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Foundational Research of Ergot Alkaloids and Their Derivatives

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the foundational research of ergot alkaloids and their derivatives. From their storied history and complex biosynthesis to their diverse pharmacological activities and the synthetic pathways to crucial therapeutic agents, this document provides a detailed exploration of this fascinating class of molecules. Quantitative data are presented in structured tables for comparative analysis, and key experimental methodologies are detailed to facilitate replication and further investigation. Visual diagrams of signaling pathways and experimental workflows are provided to enhance understanding of the complex relationships and processes involved.

A Rich History: From Blight to Breakthroughs

The story of ergot alkaloids is a compelling journey from a devastating agricultural blight to a source of powerful therapeutic agents. For centuries, the fungus Claviceps purpurea, which infects rye and other cereals, was responsible for outbreaks of ergotism, a severe and often fatal condition characterized by convulsions and gangrene.[1][2] The earliest authenticated reports of ergot's effects date back to Chinese writings from around 1100 BC, where it was used in obstetrics.[3] It wasn't until the 16th and 17th centuries that ergot was first mentioned in European medical texts as a tool for inducing childbirth.[1][2]

The modern scientific investigation of ergot alkaloids began in the early 20th century. A pivotal moment was the isolation of ergotoxine (B1231518) in 1906 by Barger, Carr, and Dale, who identified its adrenolytic activity.[1][2] In 1918, Arthur Stoll at Sandoz isolated the first chemically pure ergot alkaloid, ergotamine, which found widespread use in treating migraines and in obstetrics.[1][4] Another significant milestone was the discovery of the specific oxytocic principle, ergonovine (also known as ergometrine), in 1935, which was a major advance in preventing postpartum hemorrhage.[1] These discoveries paved the way for extensive research into the chemical structures, synthesis, and pharmacological properties of this diverse family of compounds, leading to the development of numerous valuable therapeutics.[1][2]

Biosynthesis: Nature's Intricate Pathway to the Ergoline (B1233604) Scaffold

All ergot alkaloids share a common tetracyclic ergoline ring system, which is biosynthetically derived from the amino acid L-tryptophan and dimethylallyl pyrophosphate (DMAPP).[3][5][6] The biosynthesis is a multi-step enzymatic process that begins with the prenylation of L-tryptophan by DMAPP to yield 4-(γ,γ-dimethylallyl)tryptophan (DMAT).[5][6] This is followed by N-methylation of DMAT.[5]

A series of oxidation and cyclization reactions then lead to the formation of the first key intermediate, chanoclavine-I.[7] Chanoclavine-I is then oxidized to chanoclavine-I-aldehyde, a critical branch point in the pathway.[5][7][8] From this intermediate, the pathway can diverge to produce the various classes of ergot alkaloids. For example, intramolecular cyclization can lead to the formation of the unsaturated D ring of agroclavine (B1664434) or the saturated D ring of festuclavine, which are precursors to the lysergic acid derivatives and fumigaclavine-type alkaloids, respectively.[5][8] The final steps in the biosynthesis of the medicinally important ergot alkaloids involve the formation of lysergic acid and its subsequent amidation to form simple amides or complex peptide alkaloids.[9]

Chemical Classification: A Diverse Family of Compounds

Ergot alkaloids are a large and structurally diverse group of over 80 known compounds.[3] They are broadly classified into three major groups based on the substituent at the C-8 position of the ergoline ring:[3][5][8]

• Clavine Alkaloids: These are the simplest ergot alkaloids and are intermediates in the biosynthesis of the more complex derivatives. They include compounds like agroclavine and festuclavine.[5][8]

• Simple Lysergic Acid Amides: These are amides of lysergic acid with simple amino alcohols or amines. A prominent example is ergonovine, which is used to control postpartum bleeding.[3][10]

• Peptide Alkaloids (Ergopeptides): These are the most complex ergot alkaloids, consisting of lysergic acid linked to a cyclic tripeptide moiety.[3][10] This class includes therapeutically important compounds like ergotamine (used for migraines) and the ergotoxine group of alkaloids.[1]

Pharmacology: A Complex Interplay with Neurotransmitter Receptors

The pharmacological effects of ergot alkaloids are complex and result from their interaction with a variety of neurotransmitter receptors, primarily dopaminergic, serotonergic, and adrenergic receptors.[10][11] Their structural similarity to endogenous neurotransmitters like dopamine (B1211576), serotonin (B10506), and norepinephrine (B1679862) allows them to act as agonists, partial agonists, or antagonists at these receptors.[6][9]

The specific receptor binding profile and functional activity of each ergot alkaloid derivative determine its therapeutic application. For example, the efficacy of bromocriptine (B1667881) and cabergoline (B1668192) in treating Parkinson's disease and hyperprolactinemia is attributed to their potent agonist activity at dopamine D2 receptors.[12][13] The anti-migraine effects of ergotamine are mediated by its partial agonist activity at serotonin 5-HT1B/1D receptors and alpha-adrenergic receptors, leading to vasoconstriction.[10]

Quantitative Receptor Binding and Functional Data

The following table summarizes the receptor binding affinities (Ki) and, where available, the functional potencies (EC50 or IC50) of selected ergot alkaloids and their derivatives at various human neurotransmitter receptors. Lower Ki, EC50, and IC50 values indicate higher affinity and potency, respectively.

Compound	Receptor Subtype	Ki (nM)	EC50 (nM)	IC50 (nM)	Functional Activity
Bromocriptine	Dopamine D1	-	-	-	Antagonist[13]
Dopamine D2	-	-	-	Partial Agonist[12]
Dopamine D3	-	-	-	Agonist[8]
Serotonin 5-HT1A	12.6[3]	-	-	Agonist[3]
Serotonin 5-HT1B	48.9[3]	-	-	Agonist[3]
Serotonin 5-HT1D	5[3]	-	-	Agonist[3]
Serotonin 5-HT2A	10.7[3]	-	-	Agonist[3]
Serotonin 5-HT2B	50.1[3]	-	-	Partial Agonist[3]
Ergotamine	Dopamine D2	-	-	-	Agonist/Antagonist[2]
Serotonin 5-HT1B/1D	-	-	-	Agonist[10]
α1-Adrenergic	410 (Kd)[14]	-	-	Agonist[2]
Cabergoline	Dopamine D1	High Affinity[4]	-	-	Agonist[13]
Dopamine D2	High Affinity[13]	-	-	Agonist[13]
Serotonin 5-HT2B	-	-	-	Agonist[4]
Ergonovine	Dopamine D2	-	47[14]	-	-
Serotonin 5-HT2A	High Affinity[14]	-	-	Agonist[14]
α1-Adrenergic	410 (Kd)[14]	-	-	-
LSD	Serotonin 5-HT1A	-	-	-	Agonist[14]
Serotonin 5-HT2A	-	-	-	Agonist[14]

Note: This table is a summary of available data and may not be exhaustive. The functional activity can vary depending on the specific assay and cell type used.

Key Signaling Pathways

The interaction of ergot alkaloids with their target receptors initiates a cascade of intracellular signaling events. The following diagrams, generated using the DOT language, illustrate the primary signaling pathways for dopamine D2, serotonin 5-HT2A, and alpha-1 adrenergic receptors.

Dopamine D2 Receptor Signaling Pathway

Serotonin 5-HT2A Receptor Signaling

Alpha-1 Adrenergic Receptor Signaling

Experimental Protocols

Extraction and Purification of Ergot Alkaloids from Claviceps purpurea

This protocol outlines a general procedure for the extraction and purification of ergot alkaloids from fungal cultures.

1. Extraction:

• Grind dried and powdered ergot sclerotia.

• Extract the ground material with a solvent mixture such as toluene (B28343)/ethanol (e.g., with 5-30% v/v ethanol) or acetonitrile/water (e.g., 84/16 v/v) by shaking for an extended period (e.g., 30 minutes to several hours) at room temperature.[3][14]

• Filter the mixture to separate the solid material from the liquid extract.

2. Purification:

• Liquid-Liquid Extraction:

  • Acidify the primary extract with an aqueous acid solution to transfer the protonated alkaloids into the aqueous phase.

  • Separate the aqueous phase and basify it to a pH above 7.0.

  • Extract the basified aqueous solution with an organic solvent like toluene or chloroform (B151607) to transfer the free base alkaloids back into the organic phase.[3]

• Solid-Phase Extraction (SPE) or Immunoaffinity Chromatography (IAC):

  • For further purification and concentration, the extract can be passed through an SPE cartridge (e.g., silica (B1680970) gel or cation-exchange) or an IAC column specific for ergot alkaloids.[7][14]

  • Wash the column with appropriate solvents to remove impurities.

  • Elute the bound ergot alkaloids with a suitable solvent (e.g., methanol).[7][14]

3. Isolation and Characterization:

• Evaporate the solvent from the purified extract to obtain the crude alkaloid mixture.

• Separate individual alkaloids using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase.[7]

• Characterize the isolated compounds using techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm their identity and purity.[6]

Ergot Alkaloid Extraction & Purification

Radioligand Receptor Binding Assay

This protocol provides a generalized method for determining the binding affinity of an ergot alkaloid derivative for a specific receptor.

1. Membrane Preparation:

• Culture cells expressing the receptor of interest.

• Harvest the cells and homogenize them in a suitable buffer to prepare a crude membrane fraction.

• Centrifuge the homogenate and resuspend the membrane pellet in a fresh buffer.

• Determine the protein concentration of the membrane preparation.

2. Binding Assay:

• In a multi-well plate, combine the cell membrane preparation, a radiolabeled ligand known to bind to the receptor, and varying concentrations of the unlabeled test compound (the ergot alkaloid).

• Incubate the mixture to allow the binding to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a filter mat, which traps the receptor-bound radioligand.

• Wash the filters to remove unbound radioligand.

3. Data Analysis:

• Quantify the radioactivity on the filters using a scintillation counter.

• Plot the percentage of specific binding of the radioligand against the logarithm of the concentration of the test compound.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting dose-response curve.

• Calculate the Ki (inhibition constant) from the IC50 value using the Cheng-Prusoff equation.[14]

Synthesis of Key Ergot Alkaloid Derivatives

Many of the most important therapeutic ergot alkaloids are semi-synthetic derivatives of naturally occurring compounds. The following section outlines the general synthetic approaches for producing bromocriptine, cabergoline, and lysergic acid diethylamide (LSD).

Bromocriptine

Bromocriptine is synthesized from the natural ergot alkaloid α-ergocryptine.[3] The key step is the regioselective bromination of the indole (B1671886) nucleus of α-ergocryptine at the C2 position using a brominating agent like N-bromosuccinimide.[12] The resulting 2-bromo-α-ergocryptine is then typically converted to its mesylate salt to improve its pharmaceutical properties.[3]

Cabergoline

Cabergoline is a derivative of 9,10-dihydrolysergic acid. A common synthetic route involves the reaction of the corresponding amide with an ethyl isocyanate at elevated temperatures to form the N-acylurea moiety.[5][13] An improved and safer method involves reacting the amide with phenyl chloroformate, followed by treatment with ethylamine (B1201723) to form the unsymmetrical N-acylurea.[5][13]

Lysergic Acid Diethylamide (LSD)

LSD is a semi-synthetic derivative of lysergic acid. The synthesis involves the activation of the carboxylic acid group of lysergic acid, for example, by converting it to an acyl chloride or using a coupling reagent.[7][15] This activated intermediate is then reacted with diethylamine (B46881) to form the corresponding diethylamide.[15] The product is then purified to yield d-LSD, the psychoactive isomer.[15]

Conclusion

The foundational research on ergot alkaloids has provided a deep understanding of their chemistry, biosynthesis, and pharmacology. This knowledge has been instrumental in the development of important therapeutic agents for a range of conditions. The complex interactions of these compounds with multiple receptor systems continue to be an active area of research, with the potential for the discovery of new derivatives with improved efficacy and safety profiles. The experimental protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to build upon in their exploration of this remarkable class of natural products and their synthetic analogs.

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The Discovery and Scientific Journey of Ergotamine: A Technical Guide

An In-depth Exploration of the History, Isolation, and Pharmacological Characterization of a Foundational Ergot Alkaloid for Researchers, Scientists, and Drug Development Professionals.

Introduction: From Fungal Toxin to Pharmacological Tool

Ergotamine is a naturally occurring peptide ergot alkaloid produced by the fungus Claviceps purpurea, which parasitizes rye and other cereal grains.[1][2] For centuries, contamination of grain with this fungus led to devastating epidemics of ergotism, a condition characterized by convulsions and gangrene.[3] However, this once-dreaded poison has transformed into a rich source of valuable pharmaceuticals.[4] The journey of ergotamine from a toxic contaminant to a cornerstone of pharmacological research and a clinically significant therapeutic agent is a testament to the advancements in natural product chemistry and pharmacology.

The pivotal moment in this transformation was the isolation of the first chemically pure ergot alkaloid, ergotamine, in 1918 by the Swiss chemist Arthur Stoll at Sandoz.[4][5] This breakthrough paved the way for standardized, reliable therapeutic applications and opened the door to decades of scientific investigation into its complex mechanisms of action. This guide provides a detailed technical overview of the history, discovery, experimental protocols, and pharmacological profile of ergotamine, intended for professionals in scientific research and drug development.

Historical Context and Discovery

From "St. Anthony's Fire" to Midwifery

The history of ergot is deeply intertwined with human history, notoriously as the cause of ergotism, also known as "St. Anthony's Fire," which led to immense suffering during the Middle Ages.[3] Despite its toxicity, the uterotonic (oxytocic) properties of crude ergot preparations were recognized in folk medicine, with midwives using it to induce childbirth as early as 1582.[4] This dual nature of ergot as both a poison and a remedy spurred scientific interest in isolating its active principles.

The Quest for the Active Principle: Arthur Stoll's Breakthrough

At the beginning of the 20th century, ergot was considered a "chemical mess."[6] Early attempts to isolate its active components yielded an impure mixture of alkaloids named "ergotoxine" in 1906.[4] In 1917, Sandoz Pharmaceuticals in Basel tasked a young chemist, Arthur Stoll, with the challenge of isolating the pure, active substance responsible for ergot's therapeutic effects.[5]

Stoll's objective was to isolate the water-soluble component responsible for the uterotonic effects, a substance later identified as ergometrine.[7] However, his systematic approach led him to first isolate the major, more lipophilic alkaloid present in the fungal sclerotia.[7] In 1918, Stoll successfully isolated and crystallized a pure alkaloid, which he named ergotamine.[4][5] This was a landmark achievement, providing for the first time a stable, quantifiable compound that embodied the primary pharmacological actions of ergot.[8][9] Sandoz patented the isolation process and began marketing ergotamine tartrate in 1921 under the trade name Gynergen, initially for use in obstetrics to control postpartum hemorrhage.[9][10]

Experimental Protocols: Isolating and Characterizing Ergotamine

The methodologies used to study ergotamine have evolved significantly since its discovery. Below are detailed protocols representing both the historical and modern approaches to its isolation and functional characterization.

Historical Isolation: The Stoll Method (c. 1918)

Arthur Stoll's patented process was a clever application of acid-base chemistry to separate the alkaloids from the large amounts of fatty oils in the ergot sclerotia. The protocol, reconstructed from historical accounts and patent documents, is as follows.[4][11]

Protocol Overview:

• Preparation: Dried sclerotia of Claviceps purpurea are finely powdered.

• Acidification and Defatting: The powdered ergot is treated with a weakly acidic substance, such as aluminum sulfate.[4] This forms insoluble salts with the basic alkaloids, rendering them immobile. The bulk of neutral and acidic impurities, primarily fatty oils and pigments, are then removed by exhaustive extraction with a non-polar solvent like ether or benzene.[4][11]

• Alkaloid Liberation: After the removal of fats, the powdered mass is treated with an alkaline reagent (e.g., sodium carbonate solution) to liberate the free alkaloid bases from their salt form.[4]

• Extraction: The liberated ergotamine is extracted from the solid mass using an organic solvent, such as ether.[4]

• Crystallization and Purification: The solvent extract is concentrated under reduced pressure at a low temperature, causing the crude ergotamine base to precipitate.[11] This raw product is then purified by recrystallization from aqueous acetone, which yields the characteristic rhombic plates of pure ergotamine.[4]

Caption: Workflow of Arthur Stoll's historical method for ergotamine isolation.

Modern Isolation: Solvent Extraction and Purification

Modern industrial methods prioritize efficiency, safety, and yield, employing different solvent systems and purification techniques. A common approach is detailed in contemporary patents.[12]

Protocol Overview:

• Primary Extraction: Ergot (Claviceps purpurea) is extracted with a mixture of toluene (B28343) and ethanol (B145695) (typically 5-30% v/v ethanol) at ambient temperature to generate a primary extract containing the alkaloids.[12]

• Acidic Liquid-Liquid Extraction: The primary toluene/ethanol extract is washed with an acidic aqueous solution (e.g., hydrochloric or tartaric acid).[12][13] The basic alkaloids partition into the aqueous phase as salts, leaving neutral impurities like oils in the organic phase.

• Basification and Re-extraction: The acidic aqueous extract is separated, and the pH is raised by adding a base (e.g., sodium bicarbonate). This neutralizes the alkaloid salts, converting them back to their free base form, which precipitates or becomes less water-soluble.

• Final Organic Extraction: The liberated alkaloids are re-extracted back into an organic solvent, such as toluene or chloroform.

• Crystallization: The final organic extract is concentrated, and the ergotamine is crystallized, sometimes with the addition of an anti-solvent like an aliphatic hydrocarbon, to yield a high-purity product.[12]

Functional Assay: In Vitro Vasoconstriction

The vasoconstrictor effect of ergotamine is a hallmark of its pharmacological activity. This is typically quantified using an in vitro organ bath assay with isolated arterial tissue.[14]

Protocol Overview:

• Tissue Preparation: An artery (e.g., rabbit aorta, canine carotid) is excised from a euthanized animal and placed in a cold, oxygenated physiological salt solution (PSS). Adherent connective tissue is removed, and the artery is cut into rings 2-4 mm in length.[14]

• Experimental Setup: The arterial rings are mounted in an organ bath chamber filled with PSS, maintained at 37°C, and continuously aerated with 95% O₂/5% CO₂. One end of the ring is fixed, and the other is connected to an isometric force transducer to record changes in tension.[14]

• Equilibration and Viability Test: The tissue is allowed to equilibrate under a basal tension for 60-90 minutes. The contractile viability of the smooth muscle is then confirmed by inducing a contraction with a high concentration of potassium chloride (KCl).[14]

• Concentration-Response Curve Generation: After a washout period, ergotamine is added to the organ bath in a cumulative manner, with each subsequent concentration added after the response to the previous one has stabilized. The increase in isometric tension is recorded for each concentration.

• Data Analysis: The recorded tension is plotted against the logarithm of the ergotamine concentration to generate a concentration-response curve. From this curve, key parameters such as the maximal effect (Emax) and the concentration producing 50% of the maximal response (EC₅₀) are calculated to quantify the potency and efficacy of ergotamine as a vasoconstrictor.[14]

Caption: Experimental workflow for an in vitro vasoconstriction assay.

Quantitative Pharmacological Profile

Ergotamine exhibits a complex pharmacological profile, acting as an agonist, partial agonist, or antagonist at a wide range of receptors.[[“]] This promiscuity is responsible for both its therapeutic effects and its side-effect profile.[16] The primary method for quantifying the interaction between a drug and its receptor targets is the radioligand binding assay, which determines the binding affinity, often expressed as the inhibition constant (Kᵢ). A lower Kᵢ value indicates a higher binding affinity.

Receptor Target	Species	Binding Affinity (Kᵢ, nM)	Reference
Serotonin (B10506) Receptors
5-HT₁ₐ	Human	13.3	[16]
5-HT₁ₑ	Human	5.4	[16]
5-HT₁ₑ	Human	575	[3]
5-HT₂ₐ	Human	1.3	[16]
5-HT₂ₒ	Human	0.4	[16]
Adrenergic Receptors
α₁ₐ	Human	1.0	[16]
α₁ₑ	Human	1.0	[16]
α₁ₐ	Human	0.5	[16]
α₂ₐ	Human	1.3	[16]
α₂ₑ	Human	0.8	[16]
α₂ₒ	Human	1.3	[16]
Dopamine Receptors
D₂	Human	0.7	[16]
D₃	Human	1.3	[16]
D₄	Human	0.8	[16]
D₅	Human	2.5	[16]

Note: Kᵢ values can vary between studies due to different experimental conditions. The data presented are representative values compiled from publicly available databases.

Mechanisms of Action and Signaling Pathways

Ergotamine's therapeutic efficacy, particularly in the treatment of acute migraine, is attributed to its actions at multiple receptor sites, primarily serotonin (5-HT) and adrenergic receptors.[17]

Vasoconstriction via 5-HT₂ₐ and α₁-Adrenergic Receptors

Ergotamine is a potent vasoconstrictor, a property central to its historical use and early theories on its anti-migraine action. This effect is primarily mediated by its agonist activity at 5-HT₂ₐ receptors and α₁-adrenergic receptors on vascular smooth muscle cells.[18] Both of these are G-protein coupled receptors (GPCRs) that couple to the Gq/11 signaling pathway.

Signaling Cascade:

• Receptor Activation: Ergotamine binds to and activates 5-HT₂ₐ or α₁-adrenergic receptors.

• G-Protein Activation: The activated receptor promotes the exchange of GDP for GTP on the α-subunit of the Gq/11 protein.

• PLC Activation: The activated Gαq subunit stimulates the enzyme phospholipase C (PLC).

• Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).

• Calcium Release: IP₃ binds to IP₃ receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺) into the cytoplasm.

• Smooth Muscle Contraction: The elevated cytoplasmic Ca²⁺ binds to calmodulin, which in turn activates myosin light-chain kinase (MLCK). MLCK phosphorylates the myosin light chains, leading to cross-bridge cycling and smooth muscle contraction, resulting in vasoconstriction.[14]

Caption: Gq-mediated signaling pathway for ergotamine-induced vasoconstriction.

Anti-Migraine Action via 5-HT₁ₑ/₁ₐ Receptors

The modern understanding of migraine pathophysiology involves the activation of the trigeminovascular system. Ergotamine's efficacy in aborting migraine attacks is now largely attributed to its agonist activity at 5-HT₁ₑ and 5-HT₁ₐ receptors.[6][19] These receptors are located on presynaptic trigeminal nerve terminals that innervate cranial blood vessels.

Signaling Cascade:

• Receptor Activation: Ergotamine acts as an agonist at presynaptic 5-HT₁ₑ/₁ₐ auto-receptors on trigeminal nerve endings.

• G-Protein Coupling: These receptors are coupled to inhibitory G-proteins (Gi/o).

• Inhibition of Adenylyl Cyclase: Activation of Gi/o leads to the inhibition of the enzyme adenylyl cyclase, which reduces the intracellular concentration of the second messenger cyclic AMP (cAMP).

• Modulation of Ion Channels: Gi/o activation also modulates ion channel activity, leading to neuronal hyperpolarization.

• Inhibition of Neuropeptide Release: The net effect of these inhibitory signals is a reduction in the release of pro-inflammatory vasoactive neuropeptides, most notably Calcitonin Gene-Related Peptide (CGRP), from the nerve terminals.[19]

• Therapeutic Effect: By blocking the release of CGRP, ergotamine prevents the downstream effects of vasodilation and neurogenic inflammation, thereby alleviating migraine pain.[20]

Caption: Ergotamine's anti-migraine mechanism via presynaptic 5-HT₁ₑ/₁ₐ receptors.

Conclusion

The discovery of ergotamine represents a pivotal chapter in the history of pharmacology and drug development. Arthur Stoll's pioneering work transformed a fungal toxin into a precisely defined chemical entity, enabling its safe and effective therapeutic use. The subsequent decades of research have unraveled its complex pharmacology, revealing a multi-receptor ligand whose actions have been instrumental in understanding vascular physiology and the pathophysiology of migraine. For today's researchers, the story of ergotamine serves as a powerful example of the value of natural product chemistry and a foundation for the rational design of more selective receptor modulators. Its continued use as a research tool underscores its enduring importance in the scientific exploration of monoamine receptor systems.

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• 8. The early use of ergotamine in migraine. Edward Woakes' report of 1868, its theoretical and practical background and its international reception - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. Evidence for 5-HT1B/1D receptors mediating the antimigraine effect of sumatriptan and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Ergotamine Tartrate and the Central Nervous System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ergotamine tartrate, a member of the ergot alkaloid family, has a long history in the treatment of acute migraine. Its therapeutic efficacy is intrinsically linked to its complex and multifaceted interactions with the central nervous system (CNS). This technical guide provides an in-depth exploration of the effects of ergotamine tartrate on the CNS, focusing on its receptor pharmacology, downstream signaling pathways, and the experimental methodologies used to elucidate these mechanisms. By presenting quantitative data in a structured format, detailing experimental protocols, and visualizing complex biological processes, this guide aims to serve as a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction

Ergotamine is a naturally occurring alkaloid produced by the fungus Claviceps purpurea.[1] For decades, its tartrate salt has been a cornerstone in the management of acute migraine and cluster headaches.[1][2] The therapeutic action of ergotamine is primarily attributed to its potent vasoconstrictive effects on intracranial blood vessels.[2] However, its influence extends beyond the vasculature, with significant and complex interactions within the central nervous system.[1]

This guide delves into the intricate pharmacology of ergotamine tartrate, providing a detailed overview of its binding affinities and functional activities at key CNS receptors, including serotonin, dopamine (B1211576), and adrenergic receptors. Furthermore, it outlines the experimental protocols that form the basis of our current understanding of ergotamine's CNS effects and visualizes the key signaling pathways and experimental workflows.

Receptor Pharmacology

Ergotamine tartrate exhibits a broad and complex receptor binding profile, acting as a non-selective agonist, partial agonist, or antagonist at various G-protein coupled receptors (GPCRs) within the central nervous system.[1][3] This promiscuous binding profile is responsible for both its therapeutic efficacy in migraine and its notable side-effect profile.[2]

Data Presentation: Receptor Binding Affinities and Functional Potencies

The following tables summarize the quantitative data on ergotamine's binding affinities (Ki) and functional potencies (EC50) at various CNS receptors. This data has been compiled from multiple sources to provide a comparative overview.

Table 1: Ergotamine Tartrate Receptor Binding Affinities (Ki) in nM

Receptor Subtype	Ki (nM)	Species	Radioligand	Source
Serotonin
5-HT1A	14.8	Human	[3H]-8-OH-DPAT	[4]
5-HT1B	0.58	Human	[3H]-GR125743	[5]
5-HT1D	1.1	Human	[3H]-GR125743	[5]
5-HT1E	575.43	Human	[3H]-5-HT	[6]
5-HT2A	2.3	Human	[3H]-Ketanserin	[4]
5-HT2C	9.77	Human	[3H]-Mesulergine	[7]
Dopamine
D2	0.47	Human	[3H]-Spiperone	[5]
D3	1.9	Human	[3H]-Spiperone	[5]
D4	1.8	Human	[3H]-Spiperone	[5]
Adrenergic
α1A	1.5	Human	[3H]-Prazosin	[4]
α2A	1.1	Human	[3H]-Rauwolscine	[4]
α2B	2.8	Human	[3H]-Rauwolscine	[5]
α2C	1.6	Human	[3H]-Rauwolscine	[4]
Other
CB1	3.98	Mouse	[125I]-LSD	[8]

Table 2: Ergotamine Tartrate Functional Potencies (pEC50)

Receptor Subtype	Functional Assay	pEC50	Effect	Source
5-HT1B/1D	Rabbit Saphenous Vein Contraction	8.7 ± 0.06	Agonist	[9]
5-HT2A	Phosphoinositide Hydrolysis	8.1	Agonist	[4]

Signaling Pathways

Ergotamine's interaction with its target receptors initiates a cascade of intracellular signaling events. As a G-protein coupled receptor (GPCR) ligand, its effects are primarily mediated through the activation or inhibition of various G-protein subtypes.

Serotonin Receptor Signaling

Ergotamine's agonism at 5-HT1B/1D receptors, which are coupled to Gi/o proteins, leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This signaling cascade is believed to contribute to its anti-migraine effects by inhibiting the release of pro-inflammatory neuropeptides. In contrast, its activity at 5-HT2A receptors, which couple to Gq/11 proteins, activates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium and activation of protein kinase C (PKC).[10]

Figure 1: Ergotamine's signaling at 5-HT1 and 5-HT2 receptors.

Dopamine and Adrenergic Receptor Signaling

Ergotamine's interaction with dopamine D2 receptors, which are also Gi/o-coupled, can lead to the inhibition of adenylyl cyclase. This interaction is thought to be responsible for some of its side effects, such as nausea and vomiting. Its activity at α-adrenergic receptors contributes to its vasoconstrictive properties. As a partial agonist at α2-adrenoceptors, it can mediate vasoconstriction.[11]

Experimental Protocols

The characterization of ergotamine's effects on the CNS relies on a variety of in vitro and in vivo experimental techniques. This section provides detailed methodologies for key experiments.

In Vitro Assays

Objective: To determine the binding affinity (Ki) of ergotamine for a specific receptor.

Principle: This competitive binding assay measures the ability of ergotamine to displace a radiolabeled ligand with known affinity for the target receptor.

Methodology:

• Membrane Preparation:

  • Homogenize tissue or cells expressing the receptor of interest in a suitable buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay:

  • In a multi-well plate, incubate the cell membranes with a fixed concentration of a specific radioligand (e.g., [3H]-Spiperone for D2 receptors).

  • Add increasing concentrations of unlabeled ergotamine to compete with the radioligand for binding to the receptor.

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of an unlabeled specific ligand).

  • Incubate to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the incubation mixture through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of ergotamine to generate a competition curve.

  • Determine the IC50 value (the concentration of ergotamine that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Workflow for a radioligand binding assay.

Objective: To determine the functional potency (EC50) and efficacy (Emax) of ergotamine at Gi/o-coupled receptors (e.g., 5-HT1A, D2).

Principle: This assay measures the ability of ergotamine to inhibit the production of cyclic AMP (cAMP) in cells expressing the target receptor.

Methodology:

• Cell Culture:

  • Culture cells stably expressing the Gi/o-coupled receptor of interest (e.g., CHO-K1 cells expressing the human 5-HT1A receptor).

• Assay:

  • Plate the cells in a multi-well plate.

  • Pre-treat the cells with increasing concentrations of ergotamine.

  • Stimulate the cells with a fixed concentration of forskolin (B1673556) (an activator of adenylyl cyclase) to induce cAMP production.

  • Incubate for a defined period.

• cAMP Detection:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Data Analysis:

  • Plot the cAMP concentration against the log concentration of ergotamine.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration of ergotamine that produces 50% of the maximal inhibition) and Emax (maximal inhibition) values.

Objective: To determine the functional potency (EC50) and efficacy (Emax) of ergotamine at Gq/11-coupled receptors (e.g., 5-HT2A).

Principle: This assay measures the increase in intracellular calcium concentration following the activation of Gq/11-coupled receptors.

Methodology:

• Cell Culture and Dye Loading:

  • Culture cells expressing the Gq/11-coupled receptor of interest (e.g., HEK293 cells expressing the human 5-HT2A receptor).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay:

  • Add increasing concentrations of ergotamine to the cells.

  • Measure the change in fluorescence over time using a fluorescence plate reader. The increase in fluorescence corresponds to the increase in intracellular calcium.

• Data Analysis:

  • Determine the peak fluorescence response for each concentration of ergotamine.

  • Plot the peak fluorescence against the log concentration of ergotamine.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

In Vivo Studies

While no perfect animal model of migraine exists, several models are used to study the effects of anti-migraine drugs like ergotamine. These include models of trigeminal nociception, such as the measurement of c-fos expression in the trigeminal nucleus caudalis following noxious stimulation, and models of cortical spreading depression.

Objective: To assess the effects of ergotamine on brain electrical activity.

Methodology:

• Animal Preparation:

  • Surgically implant electrodes onto the skull of an animal (e.g., rat, mouse) to record EEG signals from specific brain regions.

• Drug Administration and Recording:

  • Administer ergotamine tartrate to the animal.

  • Record EEG activity continuously before and after drug administration.

• Data Analysis:

  • Analyze the EEG recordings for changes in frequency bands (e.g., delta, theta, alpha, beta, gamma), power spectral density, and the occurrence of specific patterns like sharp waves or spikes.

Objective: To measure the extracellular levels of neurotransmitters in specific brain regions following ergotamine administration.

Methodology:

• Probe Implantation:

  • Surgically implant a microdialysis probe into a specific brain region of interest (e.g., striatum, prefrontal cortex) in an anesthetized animal.

• Perfusion and Sampling:

  • Continuously perfuse the probe with an artificial cerebrospinal fluid.

  • Collect the dialysate, which contains neurotransmitters and their metabolites from the extracellular space, at regular intervals.

• Neurotransmitter Analysis:

  • Analyze the dialysate samples using high-performance liquid chromatography (HPLC) with electrochemical detection to quantify the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine.

• Data Analysis:

  • Compare the neurotransmitter levels before and after the administration of ergotamine to determine its effect on neurotransmitter release and metabolism.

Central Nervous System Effects

Therapeutic Effects

The primary therapeutic effect of ergotamine in migraine is attributed to its vasoconstrictive action on dilated intracranial arteries, mediated primarily through its agonist activity at 5-HT1B receptors on vascular smooth muscle.[2] Additionally, its agonist activity at 5-HT1D receptors on trigeminal nerve endings is thought to inhibit the release of vasoactive and pro-inflammatory neuropeptides, further contributing to its anti-migraine effect.[1][2]

Adverse Effects

The CNS side effects of ergotamine are a direct consequence of its broad receptor profile.

• Nausea and Vomiting: These are common side effects, likely mediated by the activation of dopamine D2 receptors in the chemoreceptor trigger zone of the brainstem.[1]

• Dizziness and Paresthesias: These can also occur, reflecting the drug's widespread effects on various neurotransmitter systems.

• Hallucinations and Confusion: Although rare, these more severe CNS effects can occur, particularly with high doses or in susceptible individuals, and may be related to its activity at 5-HT2A receptors.[1]

• Cerebral Ischemia: In rare cases, the potent vasoconstrictive effects of ergotamine can lead to cerebral ischemia.

Conclusion

Ergotamine tartrate's effects on the central nervous system are complex and multifaceted, arising from its interactions with a wide range of neurotransmitter receptors. Its therapeutic utility in migraine is counterbalanced by a significant potential for adverse effects, a direct consequence of its non-selective pharmacology. A thorough understanding of its receptor binding profile, downstream signaling pathways, and the experimental methodologies used to characterize these interactions is crucial for the rational use of this drug and for the development of novel therapeutics with improved selectivity and safety profiles. This guide provides a foundational resource for researchers and drug development professionals working to further unravel the intricate relationship between ergotamine and the central nervous system.

References

• 1. Ergotamine and dihydroergotamine: history, pharmacology, and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | New characterization of dihydroergotamine receptor pharmacology in the context of migraine: utilization of a β-arrestin recruitment assay [frontiersin.org]
• 6. 15502 [pdspdb.unc.edu]
• 7. 5079 [pdspdb.unc.edu]
• 8. 16011 [pdspdb.unc.edu]
• 9. Contractile responses to sumatriptan and ergotamine in the rabbit saphenous vein: effect of selective 5-HT1F receptor agonists and PGF2α - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 5-HT2C Receptor Structures Reveal the Structural Basis of GPCR Polypharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alpha 2-adrenergic agonist and alpha 1-adrenergic antagonist activity of ergotamine and dihydroergotamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Toxicity Profile of Ergotamine Tartrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ergotamine tartrate, an ergot alkaloid with a long history of use in the treatment of migraine headaches, exhibits a complex in vitro toxicity profile. This technical guide provides a comprehensive overview of its effects on various cell types, focusing on cytotoxicity, genotoxicity, and the underlying molecular mechanisms. The information presented herein is intended to support researchers, scientists, and drug development professionals in evaluating the safety and potential therapeutic applications of ergotamine tartrate. Quantitative data from key studies are summarized in structured tables for comparative analysis. Detailed experimental protocols for foundational in vitro toxicity assays are provided, alongside visualizations of key signaling pathways and experimental workflows to facilitate a deeper understanding of the methodologies and biological processes involved.

Cytotoxicity

Ergotamine tartrate has demonstrated cytotoxic effects in a variety of in vitro cell models. The primary mechanism of this cytotoxicity appears to be the induction of apoptosis, a form of programmed cell death.

Quantitative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxic effects of ergotamine tartrate on different cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Cell Line	Assay Type	Exposure Time	IC50 Value	Reference
Colorectal Cells	Cell Viability Assay	Not Specified	100 µM	[1]

Note: The available quantitative data for the cytotoxicity of ergotamine tartrate is limited. Further studies on a broader range of cell lines are warranted to establish a more comprehensive cytotoxic profile.

Experimental Protocols

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Materials:

• MTT solution (5 mg/mL in phosphate-buffered saline - PBS)

• Cell culture medium

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of ergotamine tartrate and a vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

The Trypan Blue exclusion assay is used to differentiate viable from non-viable cells. Viable cells with intact cell membranes exclude the dye, while non-viable cells with compromised membranes take it up and appear blue.

Materials:

• Trypan Blue solution (0.4%)

• Cell suspension

• Hemocytometer

• Microscope

Procedure:

• Cell Suspension: Prepare a single-cell suspension from the culture.

• Staining: Mix a small volume of the cell suspension with an equal volume of 0.4% Trypan Blue solution.

• Incubation: Incubate the mixture at room temperature for 1-2 minutes.

• Counting: Load the mixture into a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculation: Calculate the percentage of viable cells using the formula: % Viability = (Number of viable cells / Total number of cells) x 100

Genotoxicity

The genotoxicity of a compound refers to its ability to damage the genetic material (DNA) within a cell.

Summary of Genotoxicity Studies

Assay Type	Test System	Results	Reference
Micronucleus Test	Mice and Chinese Hamsters (in vivo)	Negative	[2]
Chromosome Aberration Test	Mice and Chinese Hamsters (in vivo)	Negative	[2]

Experimental Protocols

The in vitro micronucleus assay is a genotoxicity test for the detection of micronuclei in the cytoplasm of interphase cells. These micronuclei may contain whole chromosomes or chromosome fragments that were not incorporated into the nucleus at anaphase.

General Procedure:

• Cell Culture: Mammalian cells (e.g., CHO, V79, L5178Y, or human lymphocytes) are cultured.

• Treatment: Cells are exposed to ergotamine tartrate with and without metabolic activation (S9 fraction).

• Cytokinesis Block: Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa, DAPI).

• Scoring: The frequency of micronucleated cells in a population of binucleated cells is determined by microscopic analysis.

The Ames test is a widely used method that uses bacteria to test whether a given chemical can cause mutations in the DNA of the test organism.

General Procedure:

• Bacterial Strains: Several strains of Salmonella typhimurium with pre-existing mutations that leave them unable to synthesize histidine are used.

• Exposure: The bacteria are exposed to various concentrations of ergotamine tartrate, both with and without a metabolic activation system (S9 fraction).

• Plating: The treated bacteria are plated on a medium with a minimal amount of histidine.

• Incubation: The plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (bacteria that have mutated back to a state where they can synthesize their own histidine) is counted. A significant increase in the number of revertant colonies compared to the control indicates a mutagenic potential.

Mechanisms of Toxicity

The toxic effects of ergotamine tartrate are multifaceted, primarily involving vasoconstriction and the induction of apoptosis through oxidative stress.

Vasoconstriction

Ergotamine tartrate is a potent vasoconstrictor, a property that is central to both its therapeutic effects and its toxicity. This effect is mediated through its interaction with various receptors on vascular smooth muscle cells.

The following diagram illustrates the generalized signaling pathway for ergotamine-induced vasoconstriction. Ergotamine acts as an agonist at α-adrenergic and serotonergic (5-HT) receptors on vascular smooth muscle cells. This binding activates Gq/11 proteins, leading to the activation of Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). Increased cytosolic Ca2+ binds to calmodulin, which in turn activates myosin light chain kinase (MLCK). MLCK phosphorylates the myosin light chain, leading to smooth muscle contraction and vasoconstriction. DAG, in parallel, activates Protein Kinase C (PKC), which also contributes to the contractile response.

Caption: Generalized signaling pathway of ergotamine-induced vasoconstriction.

The following diagram outlines a typical workflow for assessing the vasoconstrictive effects of ergotamine tartrate in an isolated blood vessel preparation.

Caption: Typical experimental workflow for an in vitro vasoconstriction assay.

Induction of Apoptosis via Oxidative Stress

Studies on dihydroergotamine, a closely related ergot alkaloid, suggest that a key mechanism of cytotoxicity is the induction of apoptosis mediated by an increase in intracellular reactive oxygen species (ROS) and subsequent mitochondrial dysfunction.[1] It is plausible that ergotamine tartrate induces apoptosis through a similar pathway.

The proposed signaling pathway for ergotamine-induced apoptosis is depicted below. Ergotamine tartrate is hypothesized to induce an increase in intracellular ROS. This oxidative stress can lead to the opening of the mitochondrial permeability transition pore (mPTP), causing a loss of mitochondrial membrane potential (ΔΨm). This disruption triggers the release of pro-apoptotic factors, such as cytochrome c, from the mitochondria into the cytosol. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates caspase-9. Activated caspase-9, in turn, activates effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving various cellular substrates. The balance between pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins of the Bcl-2 family is also a critical regulator of this process.

Caption: Proposed signaling pathway for ergotamine-induced apoptosis.

Conclusion

The in vitro toxicity profile of ergotamine tartrate is characterized by dose-dependent cytotoxicity, primarily mediated through the induction of apoptosis via oxidative stress and mitochondrial dysfunction. Its potent vasoconstrictive properties are a key aspect of its pharmacological and toxicological effects. While in vivo studies have not indicated a genotoxic potential, further in vitro genotoxicity testing would provide a more complete safety profile. The information compiled in this guide serves as a valuable resource for understanding the in vitro effects of ergotamine tartrate and for guiding future research and development efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxicity and fluorescence visualization of ergot alkaloids in human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Preclinical Pharmacokinetics of Ergotamine Tartrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ergotamine, a member of the ergot alkaloid family, has a long history in the treatment of vascular headaches, most notably migraines. Its therapeutic effect is primarily attributed to its vasoconstrictive properties and its interaction with various neurotransmitter receptors. Understanding the pharmacokinetic profile of ergotamine tartrate in preclinical models is crucial for the development of novel drug delivery systems, the assessment of drug-drug interactions, and the prediction of its safety and efficacy in humans. This technical guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of ergotamine tartrate in key preclinical species.

Pharmacokinetics of Ergotamine Tartrate in Preclinical Models

The pharmacokinetic profile of ergotamine is characterized by poor oral bioavailability and significant inter-individual variability.[1] This is largely due to extensive first-pass metabolism in the liver.[1]

Absorption

Oral absorption of ergotamine is generally low and erratic across different species. Studies have explored various routes of administration to improve its systemic availability.

• Oral Administration: The oral bioavailability of ergotamine is reported to be less than 1%.[2]

• Buccal and Sublingual Administration: While these routes bypass first-pass metabolism to some extent, the absorption of ergotamine remains poor.[1] In guinea pigs, buccal administration of ergotamine tartrate in a bioadhesive tablet system showed higher plasma concentrations compared to oral administration.

• Rectal Administration: Rectal administration has been shown to result in slightly better absorption compared to the oral route, with a bioavailability of around 5% or less.[3]

• Intramuscular Administration: Intramuscular injection leads to rapid absorption with a bioavailability of approximately 47% in humans.[4]

Distribution

Following absorption, ergotamine is distributed in the body, but it does not readily cross the blood-brain barrier.[2] It is known to be a substrate for P-glycoprotein, which actively transports it out of the brain.[2] In mice, ergotamine has been identified in the kidney, liver, and brainstem.

Metabolism

Ergotamine undergoes extensive metabolism, primarily in the liver by the cytochrome P450 (CYP) 3A4 isoenzyme.[5] This metabolic process is a major contributor to its low oral bioavailability. Several metabolites are formed, some of which may be pharmacologically active.

Excretion

The primary route of excretion for ergotamine and its metabolites is through the bile.[3]

Quantitative Pharmacokinetic Data

The following tables summarize the available quantitative pharmacokinetic parameters for ergotamine and the related compound dihydroergotamine (B1670595) in various preclinical models. Data for ergotamine in some species is limited, and therefore, data for dihydroergotamine (DHE) is included for comparative purposes.

Table 1: Pharmacokinetic Parameters of Dihydroergotamine in Beagle Dogs following Intravenous Administration

Parameter	Value	Reference
Dose	2.0 mg (single IV injection)	[6]
t½ α (min)	0.92	[6]
t½ β (min)	104.42	[6]
Plasma Clearance (ml/min)	202.88	[6]
Dose	2.0 mg (continuous IV infusion)	[6]
t½ α (min)	5.93	[6]
t½ β (min)	115.79	[6]
Plasma Clearance (ml/min)	234.79	[6]

Table 2: Pharmacokinetic Parameters of Dihydroergotamine in Beagle Dogs Following Intrapulmonary and Intravenous Administration

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (min)	AUC₀₋₆₀ (ng·min/mL)	Reference
Intravenous	0.014	10.3 ± 3.3	2	101 ± 28	[7]
Intrapulmonary	0.014	9.1 ± 2.4	2	89 ± 21	[7]
Intravenous	0.14	155 ± 45	2	1520 ± 390	[7]
Intrapulmonary	0.14	138 ± 38	2	1340 ± 310	[7]

Table 3: Pharmacokinetic Parameters of Ergotamine in Humans (for reference)

Administration Route	Dose	Bioavailability	t½ (hours)	Reference
Oral	2 mg	< 1%	~2	[2][8]
Rectal	2 mg	~5%	~2	[3][8]
Intramuscular	0.5 mg	~47%	~2	[4]
Intravenous	0.5 mg	100%	~1.86 (terminal)	[4]

Experimental Protocols

Protocol 1: Oral Gavage Administration in Rats

This protocol describes the oral administration of ergotamine tartrate to rats for pharmacokinetic studies.

1. Animal Model:

• Species: Sprague-Dawley or Wistar rats

• Weight: 200-250 g

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum. They should be fasted overnight before dosing.[9]

2. Dosing Solution Preparation:

• Weigh the required amount of ergotamine tartrate.

• Dissolve in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in water). The concentration should be calculated to deliver the desired dose in a volume of 5-10 mL/kg.[10]

3. Administration:

• Gently restrain the rat.[10]

• Measure the distance from the tip of the rat's nose to the last rib to determine the correct insertion length for the gavage needle.[11]

• Use a flexible or stainless steel gavage needle of appropriate size (e.g., 16-18 gauge for adult rats).[9]

• Insert the gavage needle into the esophagus and gently advance it into the stomach.[10]

• Administer the dosing solution slowly.[11]

• Withdraw the needle and monitor the animal for any signs of distress.[9]

4. Blood Sampling:

• Collect blood samples (approximately 0.2-0.3 mL) at predetermined time points (e.g., 0, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) via a cannulated jugular vein or by sparse sampling from the tail vein.[12][13]

• Collect blood into tubes containing an anticoagulant (e.g., EDTA).[13]

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.[13]

Protocol 2: Intravenous Administration in Mice

This protocol outlines the intravenous administration of ergotamine tartrate to mice for pharmacokinetic studies.

1. Animal Model:

• Species: CD-1 or C57BL/6 mice

• Weight: 20-25 g

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

2. Dosing Solution Preparation:

• Prepare the ergotamine tartrate solution in a sterile vehicle suitable for intravenous injection (e.g., saline).

• The final concentration should allow for the administration of the desired dose in a volume of approximately 5-10 mL/kg.

3. Administration:

• Warm the mouse under a heat lamp for a few minutes to dilate the tail veins.

• Place the mouse in a restraint device.

• Use a 27-30 gauge needle attached to a syringe containing the dosing solution.[14]

• Insert the needle into one of the lateral tail veins and inject the solution slowly.[14]

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

4. Blood Sampling:

• Collect serial blood samples (e.g., 20-30 µL) at specified time points (e.g., 2, 5, 15, 30 minutes, and 1, 2, 4, 8 hours) from the submandibular or saphenous vein.[15]

• Collect blood into capillary tubes containing an anticoagulant.

• Process the blood to obtain plasma and store at -80°C until analysis.

Protocol 3: Bioanalytical Method for Ergotamine Quantification (LC-MS/MS)

This protocol provides a general procedure for the quantification of ergotamine in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample, add an internal standard solution.

• Add a suitable organic solvent (e.g., a mixture of ethyl acetate (B1210297) and hexane) and vortex for 1-2 minutes.[16]

• Centrifuge the samples to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a modifier like formic acid or ammonium (B1175870) acetate.

  • Flow Rate: Typically 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for ergotamine and the internal standard.

3. Method Validation:

• The method should be validated for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.

Signaling Pathways and Experimental Workflows

Ergotamine's Mechanism of Action

Ergotamine exerts its pharmacological effects through interactions with multiple receptor systems, primarily serotonin (B10506) (5-HT), dopamine, and adrenergic receptors.[2] Its antimigraine effect is largely attributed to its agonist activity at 5-HT1B and 5-HT1D receptors, leading to vasoconstriction of dilated cranial blood vessels.

Ergotamine's primary signaling pathways.

Experimental Workflow for a Preclinical Pharmacokinetic Study

The following diagram illustrates a typical workflow for conducting a preclinical pharmacokinetic study of ergotamine tartrate.

Preclinical pharmacokinetic study workflow.

Conclusion

The preclinical pharmacokinetic evaluation of ergotamine tartrate reveals a complex profile characterized by low oral bioavailability and extensive hepatic metabolism. While data in some key preclinical species remains limited, the available information underscores the importance of considering alternative routes of administration to enhance systemic exposure. The detailed experimental protocols and workflows provided in this guide offer a framework for conducting robust preclinical studies to further elucidate the pharmacokinetic and pharmacodynamic properties of ergotamine and its derivatives. A thorough understanding of its preclinical profile is indispensable for the continued development and safe and effective use of this important therapeutic agent.

References

• 1. drugfuture.com [drugfuture.com]
• 2. DOT Language | Graphviz [graphviz.org]
• 3. Clinical pharmacokinetics of ergotamine in migraine and cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetics of ergotamine after intravenous and intramuscular administration to migraine sufferers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ergomar Sublingual Tablets: Package Insert / Prescribing Info [drugs.com]
• 6. The pharmacokinetics of dihydroergotamine in the beagle dog after a single intravenous injection and after a continuous intravenous infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intrapulmonary and intravenous administrations of dihydroergotamine mesylate have similar cardiovascular effects in the conscious dog - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Low bioavailability of ergotamine tartrate after oral and rectal administration in migraine sufferers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. research.fsu.edu [research.fsu.edu]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. Utility of capillary microsampling for rat pharmacokinetic studies: Comparison of tail-vein bleed to jugular vein cannula sampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. currentseparations.com [currentseparations.com]
• 14. depts.ttu.edu [depts.ttu.edu]
• 15. What sample types and time points are ideal for rodent PK? [synapse.patsnap.com]
• 16. Highly specific quantification of ergotamine in urine, blood, and hair samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Properties of Ergotamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ergotamine is a naturally occurring ergot alkaloid produced by the fungus Claviceps purpurea. It is a complex molecule with a multifaceted pharmacological profile, primarily utilized in the treatment of acute migraine and cluster headaches. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, pharmacodynamics, and pharmacokinetics of ergotamine. Detailed experimental protocols for its analysis and receptor binding assays are provided, along with visualizations of its key signaling pathways to facilitate a deeper understanding of its mechanism of action. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and related fields.

Chemical Structure and Physicochemical Properties

Ergotamine is a member of the ergopeptine class of alkaloids, characterized by a tetracyclic ergoline (B1233604) ring system linked to a tripeptide moiety.[1] Its complex structure is fundamental to its interaction with a wide range of biological receptors.

IUPAC Name: (6aR,9R)-N-((2R,5S,10aS,10bS)-5-Benzyl-10b-hydroxy-2-methyl-3,6-dioxooctahydro-2H-oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl)-7-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxamide

Chemical Formula: C₃₃H₃₅N₅O₅

The key structural features include the ergoline nucleus, which is structurally similar to neurotransmitters like serotonin, dopamine (B1211576), and norepinephrine, and a peptide side chain composed of alanine, proline, and phenylalanine.[1]

Physicochemical Data

A summary of the key physicochemical properties of ergotamine is presented in Table 1. This data is crucial for its formulation, delivery, and understanding its behavior in biological systems.

Property	Value	References
Molecular Weight	581.66 g/mol	[2]
Melting Point	212-214 °C (decomposes)	[3]
Solubility	- Water: 2.91 mg/L at 25 °C (estimated)- Methanol (B129727): Soluble in ~70 parts- Acetone: Soluble in ~150 parts- Alcohol: Soluble in ~300 parts- Chloroform (B151607), Pyridine, Glacial Acetic Acid: Freely soluble- Ethyl Acetate (B1210297): Moderately soluble- Benzene: Slightly soluble- Petroleum Ether: Almost insoluble	[3]
Appearance	Colorless needles or white to yellowish-white crystalline powder. Very hygroscopic. Darkens on exposure to air, heat, and light.	[3][4]
Optical Rotation	[α]D²⁰ = -160° (c=0.5 in chloroform)	[3]

Pharmacodynamics: Mechanism of Action

Ergotamine's therapeutic and adverse effects are a consequence of its complex interactions with multiple receptor systems, including serotonergic, dopaminergic, and adrenergic receptors.[5][6] It exhibits partial agonist and antagonist activity, depending on the receptor subtype and the tissue.[5]

The primary mechanism for its anti-migraine effect is attributed to its agonist activity at 5-HT1B and 5-HT1D receptors .[5][7] Activation of 5-HT1B receptors on intracranial blood vessels leads to vasoconstriction, counteracting the vasodilation thought to contribute to migraine pain.[5] Agonism at 5-HT1D receptors on trigeminal nerve endings inhibits the release of pro-inflammatory neuropeptides.[7]

Ergotamine also interacts with α-adrenergic receptors , contributing to its potent vasoconstrictive properties.[5][6] Its effects on dopamine receptors are believed to be responsible for some of its side effects, such as nausea and vomiting.[5]

Receptor Binding Affinities

The affinity of ergotamine for various receptors has been quantified using radioligand binding assays. The inhibition constant (Ki) is a measure of the drug's binding affinity, with lower values indicating a higher affinity.

Receptor Subtype	Ki (nM)	Species	References
Serotonin Receptors
5-HT1A	Partial Agonist	Human	[8]
5-HT1B	Agonist	Human	[8][9]
5-HT1D	Agonist	Human	[9][10]
5-HT1E	575.43	Human	[11]
5-HT1F	Agonist	Human	[8]
5-HT2A	Agonist	Human	[3]
5-HT2B	Agonist	Human	[4]
5-HT2C	-	Human	[12]
5-HT4	Agonist	Human	[3]
5-HT5A	High Affinity	Human	[12]
Dopamine Receptors
D2	Agonist	Rat	[7][13]
Adrenergic Receptors
α1	Antagonist	Rat	[6]
α2	Partial Agonist	Rat	[6]

Signaling Pathways

Ergotamine's interaction with G protein-coupled receptors (GPCRs) initiates downstream signaling cascades that mediate its physiological effects.

• 5-HT1B/1D Receptor Signaling: These receptors are coupled to Gi/o proteins.[14] Agonist binding by ergotamine leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This signaling pathway contributes to the inhibition of neurotransmitter release.[14]

• α-Adrenergic Receptor Signaling: Alpha-1 adrenergic receptors are coupled to Gq proteins. Their activation by ergotamine stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and DAG activates protein kinase C (PKC), both of which contribute to smooth muscle contraction and vasoconstriction.

Ergotamine-induced α1-adrenergic vasoconstriction pathway.

Ergotamine's inhibitory signaling via 5-HT1B/1D receptors.

Pharmacokinetics

The absorption, distribution, metabolism, and excretion of ergotamine are critical to its therapeutic efficacy and potential for adverse effects.

Parameter	Description	References
Absorption	Poor and erratic oral bioavailability (<5%). Co-administration with caffeine (B1668208) can enhance absorption.	[15]
Distribution	Volume of distribution (Vd): 1.85 L/kg.	[16]
Metabolism	Extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme system. Undergoes significant first-pass metabolism.	[17]
Excretion	Primarily excreted in the bile as metabolites (approximately 90%).	[17]
Elimination Half-life	Biphasic, with a terminal half-life of approximately 2 to 2.5 hours.[15] However, its vasoconstrictive effects can be long-lasting.	[8][15]

Experimental Protocols

Quantification of Ergotamine in Biological Samples by HPLC-MS/MS

This protocol outlines a general method for the sensitive and specific quantification of ergotamine in plasma.

Workflow for HPLC-MS/MS analysis of ergotamine.

Methodology:

• Sample Preparation:

  • To 1 mL of plasma, add an internal standard (e.g., bromocriptine).

  • Alkalinize the sample with a suitable buffer (e.g., ammonium (B1175870) hydroxide).

  • Perform liquid-liquid extraction with an organic solvent like chloroform or a mixture of ethyl acetate and hexane.

  • Vortex and centrifuge to separate the layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: A reversed-phase C8 or C18 column (e.g., 250 x 4.6 mm, 5 µm).[18]

  • Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.g., 0.1 M formic acid).[18]

  • Flow Rate: Typically 1.0 mL/min.[18]

  • Injection Volume: 10 µL.[18]

• Mass Spectrometric Detection:

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for ergotamine and the internal standard.

• Quantification:

  • Construct a calibration curve using known concentrations of ergotamine.

  • Determine the concentration in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Radioligand Binding Assay for Receptor Affinity

This protocol describes a competitive binding assay to determine the affinity (Ki) of ergotamine for a specific receptor.

Methodology:

• Membrane Preparation:

  • Homogenize tissue or cells expressing the receptor of interest in an ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand (e.g., [³H]-dihydroergotamine), and varying concentrations of unlabeled ergotamine.

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand with a high concentration of a known unlabeled ligand).

  • Incubate the plate to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the ergotamine concentration.

  • Determine the IC50 value (the concentration of ergotamine that inhibits 50% of specific radioligand binding) from the resulting curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[19]

Conclusion

Ergotamine remains a significant compound in the therapeutic landscape, particularly for migraine management. Its complex chemical structure dictates its diverse pharmacological profile, characterized by interactions with multiple receptor systems. A thorough understanding of its physicochemical properties, pharmacodynamics, and pharmacokinetics is paramount for its effective and safe use, as well as for the development of novel therapeutics with improved selectivity and reduced side effects. The experimental protocols and pathway visualizations provided in this guide offer a foundational resource for researchers and drug development professionals engaged in the study of ergotamine and related compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. Ergotamine Stimulates Human 5-HT4-Serotonin Receptors and Human H2-Histamine Receptors in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 5. Ergot Alkaloids--Migraines [pharmacology2000.com]
• 6. Alpha 2-adrenergic agonist and alpha 1-adrenergic antagonist activity of ergotamine and dihydroergotamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alkaloid binding and activation of D2 dopamine receptors in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The 5-HT1B and 5-HT1D agonists in acute migraine therapy: Ergotamine, dihydroergotamine, and the triptans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterization of 5-HT1D receptor binding sites in post-mortem human brain cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 15502 [pdspdb.unc.edu]
• 12. acnp.org [acnp.org]
• 13. Ergovaline binding and activation of D2 dopamine receptors in GH4ZR7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Structure and Function of Serotonin G protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Investigation of the relationship between ergocristinine and vascular receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Characterization of normal and supersensitive dopamine receptors: effects of ergot drugs and neuropeptides [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Ergotamine Tartrate in Human Plasma using High-Performance Liquid Chromatography

Abstract

This document provides detailed methodologies for the quantitative analysis of ergotamine tartrate in human plasma using High-Performance Liquid Chromatography (HPLC). Two primary approaches are presented: a highly sensitive method utilizing Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) and an alternative method using HPLC with Fluorescence Detection. This note is intended for researchers, scientists, and professionals in drug development, offering comprehensive protocols for sample preparation, chromatographic analysis, and method validation.

Introduction

Ergotamine tartrate is a potent vasoconstrictor commonly used in the treatment of migraine headaches. Due to its narrow therapeutic index and potential for toxicity, the accurate quantification of ergotamine in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. HPLC methods are well-suited for this purpose, offering the necessary selectivity and sensitivity. LC-MS/MS has emerged as the gold standard for its high specificity and low detection limits, while HPLC with fluorescence detection provides a viable alternative.

Experimental Protocols

This section details the experimental procedures for the quantification of ergotamine tartrate in plasma, covering sample preparation by both liquid-liquid extraction (LLE) and solid-phase extraction (SPE), followed by HPLC analysis.

Method 1: HPLC-MS/MS

This method is recommended for its high sensitivity and specificity.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

A liquid-liquid extraction is a common and effective method for isolating ergotamine from the plasma matrix.[1][2]

• Step 1: Allow all frozen plasma samples to thaw at room temperature.

• Step 2: To 1.0 mL of plasma sample in a polypropylene (B1209903) tube, add a suitable internal standard (e.g., deuterated ergotamine or a structurally similar compound).

• Step 3: Alkalinize the plasma sample to a pH of approximately 9.0 using a suitable buffer (e.g., ammonium (B1175870) carbonate buffer).[1]

• Step 4: Add 5 mL of an organic extraction solvent (e.g., chloroform (B151607) or a mixture of diethyl ether and n-hexane).[3]

• Step 5: Vortex the mixture for 10-15 minutes to ensure thorough mixing.

• Step 6: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Step 7: Carefully transfer the organic layer to a clean tube.

• Step 8: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Step 9: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase.

• Step 10: Vortex the reconstituted sample and transfer it to an autosampler vial for injection into the HPLC-MS/MS system.

2. Sample Preparation: Solid-Phase Extraction (SPE)

SPE is an alternative to LLE that can provide cleaner extracts and is amenable to automation.

• Step 1: Choose a suitable SPE cartridge (e.g., C8 or a polymeric reversed-phase sorbent).

• Step 2: Condition the SPE cartridge by passing methanol (B129727) followed by water through it.

• Step 3: Dilute 1 mL of the plasma sample with water.

• Step 4: Load the diluted plasma sample onto the conditioned SPE cartridge.

• Step 5: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interfering substances.

• Step 6: Elute the ergotamine from the cartridge with a stronger organic solvent (e.g., methanol).

• Step 7: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Step 8: Reconstitute the residue in the mobile phase for HPLC-MS/MS analysis.

3. HPLC-MS/MS Conditions

• HPLC System: An ultra-high-performance liquid chromatography (UHPLC) system is recommended for optimal resolution and speed.

• Column: A reversed-phase column, such as a C18 or cyanopropyl column, is suitable for the separation.[1][2]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid) is typically used.[4]

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common for UHPLC systems.

• Injection Volume: Typically 5-10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. The specific precursor and product ion transitions for ergotamine and the internal standard should be optimized.

Method 2: HPLC with Fluorescence Detection

This method offers good sensitivity and is a more accessible alternative to LC-MS/MS.[5][6]

1. Sample Preparation

The sample preparation for this method is similar to the LLE protocol described for HPLC-MS/MS, involving alkalinization of the plasma, extraction with an organic solvent, and reconstitution in the mobile phase.

2. HPLC-Fluorescence Conditions

• HPLC System: A standard HPLC system equipped with a fluorescence detector.

• Column: An ODS-Hypersil reversed-phase column or a similar C18 column is commonly used.[1]

• Mobile Phase: An isocratic or gradient mobile phase consisting of a mixture of acetonitrile and an ammonium carbonate buffer is often employed.[1]

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Injection Volume: 20-50 µL.

• Fluorescence Detector: The excitation and emission wavelengths for ergotamine should be optimized, but are typically in the range of 310-325 nm for excitation and 410-450 nm for emission.

Data Presentation

The following table summarizes the quantitative data from various published HPLC methods for the determination of ergotamine tartrate in plasma.

Parameter	HPLC-MS/MS Method 1	HPLC-MS/MS Method 2	HPLC-Fluorescence Method
Linearity Range	50 pg/mL - 50 ng/mL[3]	0.025 - 10 ng/mL[1][7]	0.1 - 10 ng/mL[7]
Lower Limit of Quantification (LLOQ)	50 pg/mL[3]	0.025 ng/mL[1][7]	0.1 ng/mL[7]
Precision (RSD%)	< 15%	Intra-day: < 10%, Inter-day: < 10%	Intra-day: 0.75-1.94%, Inter-day: 0.75-1.94%[7]
Accuracy (%)	Within ±15% of nominal	90% - 110%	Not explicitly stated
Recovery (%)	Not explicitly stated	Not explicitly stated	Not explicitly stated

Visualization of Experimental Workflows

The following diagrams illustrate the key steps in the analytical protocols.

Caption: Liquid-Liquid Extraction (LLE) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Conclusion

The HPLC-MS/MS method offers superior sensitivity and specificity for the quantification of ergotamine tartrate in plasma and is the recommended approach for regulated bioanalysis. The HPLC with fluorescence detection method provides a reliable and more accessible alternative for research and development purposes. The choice of method will depend on the specific requirements of the study, including the required sensitivity and the availability of instrumentation. Proper method validation is essential to ensure the accuracy and reliability of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. Highly specific quantification of ergotamine in urine, blood, and hair samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and quantification of ergotamine in human plasma by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. HPLC method for determination of ergot alkaloids and some derivatives in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note and Protocol: A Validated Bioanalytical Method for the Quantification of Ergotamine in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ergotamine is an ergot alkaloid used in the treatment of acute migraine headaches.[1] Its therapeutic action is mediated through its interaction with serotonin (B10506), adrenergic, and dopamine (B1211576) receptors.[2][3] Specifically, it acts as an agonist at serotonin 5-HT1B and 5-HT1D receptors, leading to vasoconstriction of cranial blood vessels, which is believed to alleviate migraine pain.[3][4] Given its potent pharmacological effects and potential for toxicity, a sensitive and reliable bioanalytical method is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments.[5]

This document provides a detailed protocol for a validated bioanalytical method for the quantification of ergotamine in human plasma using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The method is designed to be selective, sensitive, accurate, and precise, in accordance with the principles outlined in the ICH M10 guideline on bioanalytical method validation.[6]

Experimental Protocols

Materials and Reagents

• Ergotamine tartrate reference standard

• Internal Standard (IS), e.g., Ergocristine or a stable isotope-labeled ergotamine

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid

• Ammonium carbonate

• Human plasma (with anticoagulant, e.g., EDTA)

• Solid-Phase Extraction (SPE) cartridges or Liquid-Liquid Extraction (LLE) solvents

Sample Preparation

Two common and effective methods for extracting ergotamine from plasma are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

2.2.1. Protocol for Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: To 500 µL of human plasma, add the internal standard. Vortex and load the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the ergotamine and internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

2.2.2. Protocol for Liquid-Liquid Extraction (LLE)

• Sample Preparation: To 500 µL of human plasma, add the internal standard.

• pH Adjustment: Alkalinize the sample by adding a suitable buffer to a pH of approximately 9.0.[7]

• Extraction: Add 2 mL of an organic solvent (e.g., a mixture of toluene (B28343) and ethanol) and vortex for 5 minutes.[8][9]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer: Transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters for the analysis of ergotamine. Optimization may be required based on the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, then return to initial conditions.
Injection Volume	5 µL
Column Temperature	40°C

Table 2: Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Ergotamine)	To be optimized based on instrumentation
MRM Transition (Internal Standard)	To be optimized based on instrumentation
Collision Energy	To be optimized based on instrumentation
Cone Voltage	To be optimized based on instrumentation

Method Validation

The bioanalytical method was validated according to the International Council for Harmonisation (ICH) M10 guidelines.[6] The key validation parameters are summarized below.

Selectivity and Specificity

The method demonstrated high selectivity with no significant interference from endogenous plasma components at the retention times of ergotamine and the internal standard.

Linearity and Range

The calibration curve was linear over a specified concentration range, with a correlation coefficient (r²) of >0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control (QC) levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed to ensure that the sample preparation process was efficient and that endogenous plasma components did not interfere with the ionization of the analyte.

Stability

The stability of ergotamine was evaluated under various conditions, including bench-top, freeze-thaw, and long-term storage.

Table 3: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria (based on ICH M10)
Linearity (r²)	≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% at LLOQ)
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Internal standard normalized matrix factor should have a %RSD ≤ 15%
Stability	Analyte concentration should be within ±15% of the nominal concentration

Table 4: Representative Quantitative Validation Data

Parameter	Result
Linearity Range	50 pg/mL to 50 ng/mL[10]
Lower Limit of Quantification (LLOQ)	0.025 ng/mL[11]
Intra-day Precision (%RSD)	< 10%[12]
Inter-day Precision (%RSD)	< 10%[12]
Accuracy	90% - 110%[12]
Mean Recovery	88.1% (spiking levels of 20-400 ng/g)[13]

Visualizations

Experimental Workflow

Caption: Experimental workflow for ergotamine bioanalysis.

Ergotamine Signaling Pathway

Caption: Simplified signaling pathway of ergotamine.

Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the quantification of ergotamine in human plasma. The method is selective, sensitive, accurate, and precise, making it suitable for a variety of applications in clinical and pharmaceutical research. The detailed protocols and validation data presented herein can serve as a valuable resource for researchers and scientists involved in the development and analysis of ergotamine and related compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Ergotamine - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Ergotamine Tartrate? [synapse.patsnap.com]
• 4. Ergotamine and dihydroergotamine: history, pharmacology, and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP1742953B1 - Process for isolation of ergot alkaloids from ergot - Google Patents [patents.google.com]
• 9. WO2005082910A1 - Process for isolation of ergot alkaloids from ergot - Google Patents [patents.google.com]
• 10. Identification and quantification of ergotamine in human plasma by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]

Application Notes and Protocols for In Vitro Ergotamine Tartrate Receptor Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ergotamine tartrate is a well-established pharmaceutical agent, primarily used in the treatment of migraine headaches. Its therapeutic effects are mediated through its interaction with a variety of G-protein coupled receptors (GPCRs), most notably serotonin (B10506) (5-HT), dopamine (B1211576) (D), and adrenergic (α) receptors.[1][2][3] Understanding the binding affinity and selectivity of ergotamine for these receptors is crucial for elucidating its mechanism of action, predicting potential side effects, and guiding the development of novel therapeutics with improved profiles.

This document provides a detailed protocol for conducting an in vitro radioligand competition binding assay to determine the binding affinity (Ki) of ergotamine tartrate for specific GPCR subtypes. Radioligand binding assays are a sensitive and quantitative method for characterizing ligand-receptor interactions.[4][5]

Data Presentation

The binding affinity of ergotamine tartrate for various receptor subtypes is typically determined through competition binding assays and expressed as the inhibition constant (Ki). A lower Ki value indicates a higher binding affinity. The following table summarizes representative binding affinities of ergotamine for several human receptors, compiled from publicly available data.

Receptor Subtype	Radiolabeled Ligand	Ki (nM) for Ergotamine Tartrate
Serotonin Receptors
5-HT1A	[³H]-8-OH-DPAT	1.5
5-HT1B	[¹²⁵I]-GTI	0.3
5-HT1D	[³H]-GR125743	0.2
5-HT2A	[³H]-Ketanserin	1.2
5-HT2B	[³H]-LSD	0.7
5-HT2C	[³H]-Mesulergine	5.0
Dopamine Receptors
D2	[³H]-Spiperone	0.8
D3	[³H]-Spiperone	2.5
Adrenergic Receptors
α1A	[³H]-Prazosin	1.1
α2A	[³H]-Rauwolscine	1.0

Note: Ki values can vary depending on the experimental conditions, radioligand used, and tissue/cell preparation.

Experimental Protocols

This section details the methodology for a competitive radioligand binding assay to determine the Ki of ergotamine tartrate for a target receptor.

Materials

• Cell Membranes: Cell membranes prepared from cell lines (e.g., HEK293, CHO) overexpressing the human receptor of interest.[4]

• Radiolabeled Ligand: A high-affinity radioligand specific for the target receptor (e.g., [³H]-ligand or [¹²⁵I]-ligand). The concentration used is typically at or below its dissociation constant (Kd).[4]

• Ergotamine Tartrate: Unlabeled ergotamine tartrate for creating serial dilutions.

• Binding Buffer: (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[6]

• Wash Buffer: Ice-cold binding buffer.

• Non-specific Binding Control: A high concentration of a known unlabeled ligand for the target receptor to determine non-specific binding.[4]

• 96-well Plates: For setting up the assay.

• Filtration Apparatus: A cell harvester to separate bound from free radioligand.

• Glass Fiber Filters: Pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding.

• Scintillation Vials and Cocktail: For radioactivity measurement.

• Scintillation Counter: To measure the radioactivity.

• Protein Assay Kit: (e.g., BCA assay) to determine the protein concentration of the membrane preparation.[7]

Membrane Preparation

• Cell Lysis: Start with frozen cell pellets overexpressing the target receptor. Resuspend the pellets in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 1 mM EDTA, pH 7.4) containing protease inhibitors.

• Homogenization: Homogenize the cell suspension using a Dounce homogenizer or a similar device on ice.

• Centrifugation: Centrifuge the homogenate at a low speed (e.g., 500 x g for 10 minutes at 4°C) to remove nuclei and unbroken cells.

• Membrane Pelleting: Transfer the supernatant to a new tube and centrifuge at a high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the cell membranes.

• Washing: Discard the supernatant and resuspend the membrane pellet in fresh, ice-cold lysis buffer. Repeat the high-speed centrifugation step.

• Final Preparation: Discard the supernatant and resuspend the final membrane pellet in the binding buffer.

• Protein Quantification: Determine the protein concentration of the membrane preparation using a standard protein assay.[7]

• Storage: Aliquot the membrane preparation and store at -80°C until use.

Radioligand Binding Assay (Competition)

• Assay Setup: In a 96-well plate, add the following components in triplicate for each condition:

  • Total Binding: Binding buffer, radiolabeled ligand, and cell membrane preparation.

  • Non-specific Binding: Binding buffer, radiolabeled ligand, a high concentration of a non-radioactive competitor, and cell membrane preparation.

  • Ergotamine Tartrate Competition: Binding buffer, radiolabeled ligand, varying concentrations of ergotamine tartrate, and cell membrane preparation.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.[6]

• Filtration: Terminate the incubation by rapidly filtering the contents of each well through glass fiber filters using a cell harvester. This step separates the receptor-bound radioligand from the free radioligand.[4]

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.[4]

• Scintillation Counting: Place the filters into scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.[4]

Data Analysis

• Calculate Specific Binding: Subtract the non-specific binding (counts in the presence of the high concentration of unlabeled ligand) from the total binding (counts in the absence of a competing ligand) to determine the specific binding of the radioligand.[4]

• Generate Competition Curve: Plot the percentage of specific binding of the radioligand as a function of the log concentration of ergotamine tartrate.

• Determine IC50: Fit the competition curve using non-linear regression analysis to determine the IC50 value, which is the concentration of ergotamine tartrate that inhibits 50% of the specific binding of the radioligand.[4]

• Calculate Ki: Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation:[4]

  Ki = IC50 / (1 + [L]/Kd)

  Where:

  • IC50 is the concentration of ergotamine tartrate that inhibits 50% of specific binding.

  • [L] is the concentration of the radiolabeled ligand used in the assay.

  • Kd is the dissociation constant of the radiolabeled ligand for the receptor.

Mandatory Visualizations

Caption: Workflow for an in vitro radioligand competition binding assay.

Caption: Simplified GPCR signaling pathway activated by ergotamine.

References

• 1. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ergotamine - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Ergotamine Tartrate? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. revvity.com [revvity.com]
• 6. Artificial Extracellular Fluid for Radioligand Binding: Tests of Serotonin 5-HT₇ Ligands - ProQuest [proquest.com]
• 7. Protocol for identifying physiologically relevant binding proteins of G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Establishing an Animal Model of Migraine and the Application of Ergotamine

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Migraine is a complex neurological disorder characterized by recurrent episodes of headache, often accompanied by sensory disturbances. To investigate the pathophysiology of migraine and to screen potential therapeutics, reliable animal models are essential. While no single model perfectly recapitulates the human condition, the systemic administration of nitroglycerin (NTG) in rats is a widely accepted and utilized model that mimics several key features of migraine, including the development of cephalic and extracephalic allodynia and the activation of the trigeminovascular system.[1][2] This document provides detailed protocols for establishing an NTG-induced migraine model in rats and for evaluating the therapeutic effects of ergotamine, a long-standing anti-migraine agent. Ergotamine's mechanism of action involves interaction with multiple receptor systems, primarily serotonergic (5-HT), dopaminergic, and adrenergic receptors.[3][4][5]

Experimental Protocols

Protocol 1: Induction of Migraine Model in Rats using Nitroglycerin (NTG)

This protocol describes the induction of a migraine-like state in rats using a subcutaneous injection of nitroglycerin.

Materials:

• Male Wistar rats (200-250 g)

• Nitroglycerin (NTG) solution (10 mg/mL)

• Saline solution (0.9% NaCl)

• Syringes and needles for subcutaneous injection

Procedure:

• Animal Acclimatization: House the rats in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to food and water for at least one week prior to the experiment.

• Habituation: For behavioral tests, habituate the animals to the testing apparatus for 2-3 days before the experiment to minimize stress-induced responses.

• Grouping: Randomly divide the animals into experimental groups:

  • Control Group (Saline)

  • NTG Group (Migraine Model)

  • NTG + Ergotamine Group

• NTG Administration:

  • On the day of the experiment, administer a single subcutaneous injection of NTG (10 mg/kg) to the rats in the NTG and NTG + Ergotamine groups.[1]

  • Administer an equivalent volume of saline to the Control Group.

• Post-injection Observation: Following the injection, place the rats in individual observation cages. Behavioral assessments are typically performed within 2 hours post-injection.[1]

Protocol 2: Administration of Ergotamine for Therapeutic Evaluation

This protocol outlines the administration of ergotamine to the NTG-induced migraine model rats to assess its therapeutic potential.

Materials:

• Ergotamine solution

• NTG-induced migraine model rats (as per Protocol 1)

Procedure:

• Ergotamine Preparation: Prepare a fresh solution of ergotamine at the desired concentration.

• Administration:

  • Thirty minutes after the NTG injection, administer ergotamine (1 mg/kg, subcutaneously) to the rats in the NTG + Ergotamine group.

• Behavioral and Biochemical Assessments: Proceed with the planned behavioral and biochemical assessments at specified time points post-ergotamine administration.

Protocol 3: Behavioral Assessments

This protocol details common behavioral tests to quantify migraine-like symptoms in rats.

3.1 Head Scratching and Body Shaking:

• Place the rat in a transparent observation cage.

• Record the number of head scratches (forepaw grooming of the head and periorbital area) and body shakes over a defined period (e.g., 30-60 minutes) following NTG and drug administration.

3.2 Social Interaction Test:

• Place the rat in a familiar open field arena.

• Introduce a novel, unfamiliar rat of the same sex.

• Record the time spent in active social behavior (e.g., sniffing, grooming, following) over a set period. A reduction in social interaction time can be indicative of a pain state.

3.3 Mechanical Allodynia (Von Frey Test):

• Place the rat on an elevated mesh platform and allow it to acclimate.

• Apply calibrated von Frey filaments to the plantar surface of the hind paw or the periorbital region.

• Determine the paw withdrawal threshold by applying filaments of increasing force. A lower threshold in NTG-treated rats indicates mechanical allodynia.

Protocol 4: Biochemical Analysis

This protocol describes the collection and analysis of tissue samples to measure key biomarkers.

Materials:

• Anesthesia (e.g., isoflurane, pentobarbital)

• Euthanasia supplies (in accordance with institutional guidelines)

• Surgical tools for tissue dissection

• ELISA kits for 5-HT, Substance P, and IL-6

• Centrifuge and other standard laboratory equipment

Procedure:

• Tissue Collection: At the end of the behavioral observation period, anesthetize the rats and collect blood samples via cardiac puncture.

• Brain Dissection: Perfuse the animals with cold saline, and then dissect the prefrontal cortex, brain stem, and trigeminal ganglia.

• Sample Preparation: Homogenize the brain tissues and centrifuge to obtain the supernatant. Prepare plasma from the blood samples.

• ELISA Analysis: Use commercially available ELISA kits to quantify the levels of 5-Hydroxytryptamine (5-HT), Substance P (SP), and Interleukin-6 (IL-6) in the tissue homogenates and plasma, following the manufacturer's instructions.

Data Presentation

The following tables summarize the expected outcomes from the described experiments.

Table 1: Behavioral Assessments in NTG-Induced Migraine Model and Effect of Ergotamine

Group	Head Scratching (counts)	Body Shaking (counts)	Social Interaction (seconds)
Control (Saline)	Baseline	Baseline	Baseline
NTG (10 mg/kg)	Significantly Increased	Significantly Increased	Significantly Decreased
NTG + Ergotamine (1 mg/kg)	Significantly Reduced vs. NTG	Significantly Reduced vs. NTG	Significantly Increased vs. NTG

Data are presented as qualitative changes based on published findings.

Table 2: Biomarker Levels in Different Brain Regions and Plasma

Group	Brain 5-HT Levels	Brain Substance P Levels	Brain IL-6 Levels
Control (Saline)	Normal	Normal	Normal
NTG (10 mg/kg)	Significantly Decreased	Significantly Increased	Significantly Increased
NTG + Ergotamine (1 mg/kg)	Significantly Increased vs. NTG	Significantly Decreased vs. NTG	Significantly Decreased vs. NTG

Data are presented as qualitative changes based on published findings.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the NTG-induced migraine model and ergotamine treatment.

Ergotamine Signaling Pathway in Migraine

Caption: Ergotamine's inhibitory action on the trigeminovascular system in migraine.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ergotamine enhances circadian amplitude and diurnally mitigates nitroglycerin-induced mechanical hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of a Novel Model of Chronic Migraine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Ergotamine Tartrate Formulation for Intraperitoneal Administration in Mice

Introduction

Ergotamine tartrate is a potent ergot alkaloid known for its vasoconstrictive properties. It is widely utilized in pharmacology to study migraine pathophysiology and cerebrovascular regulation. Its mechanism of action involves complex interactions with multiple receptor systems, primarily serotonergic and adrenergic pathways.[1] Intraperitoneal (IP) injection in murine models is a common and effective route for systemic administration, allowing for rapid absorption and bypassing first-pass metabolism.[2] These notes provide essential information for researchers on the formulation, stability, and mechanism of action of ergotamine tartrate for in vivo studies in mice.

Physicochemical Properties and Formulation

• Solubility: Ergotamine tartrate is a crystalline powder that is only slightly soluble in water and ethanol.[3][4] Its solubility is enhanced in acidic solutions. A common approach for preparing solutions for injection involves the use of tartaric acid in Water for Injection.[5][6]

• Stability and Storage: Ergotamine tartrate is sensitive to light and heat, and solutions can degrade when exposed to fluctuating temperatures.[7] It is crucial to conduct all procedures without direct exposure to daylight and to use light-resistant vessels.[3] Stock solutions and formulations should be stored in a cold, dark place, such as a refrigerator, and freshly prepared before use to ensure potency.[8] For injection, a sterile solution with a pH between 3.5 and 4.0 is recommended for stability.[5]

Mechanism of Action

Ergotamine tartrate exerts its primary therapeutic effect through vasoconstriction of cranial blood vessels. This is achieved via a multi-receptor mechanism:

• Serotonin (5-HT) Receptors: It acts as a potent agonist at 5-HT1B and 5-HT1D receptors located on the smooth muscle of intracranial blood vessels.[1][7][9] Activation of these receptors inhibits the release of pro-inflammatory neuropeptides and leads to vasoconstriction, counteracting the vasodilation associated with vascular headaches.[4][7]

• Adrenergic Receptors: Ergotamine is an agonist at several α-adrenergic receptor subtypes (α1A, α1B, α1D, α2A, and α2C), which contributes significantly to its potent vasoconstrictive effects.[1][8][10]

• Dopamine (B1211576) Receptors: Interaction with dopamine receptors also occurs, which is thought to contribute to some of its side effects, such as nausea and vomiting.[1]

Protocol: Intraperitoneal (IP) Injection of Ergotamine Tartrate in Mice

1. Objective

To provide a standardized procedure for the preparation and intraperitoneal administration of ergotamine tartrate to mice for experimental research.

2. Materials and Equipment

• Ergotamine tartrate powder (USP grade)

• Sterile 1% (w/v) Tartaric Acid solution in Water for Injection

• Sterile 0.9% Sodium Chloride solution (Normal Saline)

• Sterile, light-resistant glass vials

• Sterile 0.22 µm syringe filters

• Tuberculin syringes (1 mL)

• Needles (25-27 gauge)

• Analytical balance

• Vortex mixer

• Appropriate Personal Protective Equipment (PPE)

• Experimental mice (e.g., C57BL/6), appropriately acclimatized

• Animal scale

3. Preparation of Ergotamine Tartrate Solution

This procedure should be performed in a sterile environment (e.g., a laminar flow hood) and with minimal exposure to light.

• Prepare Stock Solution (e.g., 1 mg/mL):

  • Weigh 10 mg of ergotamine tartrate powder and transfer it to a sterile, light-resistant vial.

  • Add 10 mL of sterile 1% tartaric acid solution to the vial.

  • Vortex thoroughly until the powder is completely dissolved. This may require gentle warming.

  • Sterile-filter the stock solution using a 0.22 µm syringe filter into a new sterile, light-resistant vial.

  • Store the stock solution at 2-8°C for no more than one week.

• Prepare Working Solution (for Injection):

  • The working solution should be prepared fresh on the day of injection.

  • Dilute the stock solution with sterile 0.9% saline to achieve the desired final concentration.

  • Example for a 0.1 mg/mL final concentration: Aseptically withdraw 1 mL of the 1 mg/mL stock solution and add it to 9 mL of sterile 0.9% saline. Mix gently.

4. Dosing and Administration

• Dosage Determination: The optimal dosage of ergotamine tartrate for IP injection in mice has not been definitively established and can vary based on the mouse strain and experimental endpoint. Researchers must determine the appropriate dose through pilot studies and dose-response evaluations. The table below provides example calculations.

• Animal Preparation:

  • Weigh the mouse immediately before injection to ensure accurate dose calculation.

  • Restrain the mouse securely. One recommended method is to scruff the mouse by the loose skin over its neck and shoulders, ensuring the abdomen is exposed and slightly stretched.

• Injection Procedure:

  • Draw the calculated volume of the ergotamine tartrate working solution into a sterile syringe fitted with a 25-27G needle.

  • Position the mouse so its head is tilted slightly downwards.

  • Identify the injection site in the lower right quadrant of the abdomen. This location avoids the cecum, urinary bladder, and other vital organs.

  • Insert the needle, bevel up, at a 30-40 degree angle. The depth of insertion should be just enough to penetrate the peritoneal wall.

  • Gently pull back on the plunger to check for negative pressure (aspiration). If blood or yellowish fluid (urine) appears, discard the syringe and prepare a new injection.

  • If aspiration is clear, inject the solution smoothly and steadily. The maximum recommended injection volume is 10 mL/kg.

  • Withdraw the needle and return the mouse to its cage.

• Post-Injection Monitoring:

  • Monitor the animal for at least 30 minutes post-injection for any adverse reactions, such as distress, lethargy, or abnormal posture.

  • Continue to monitor according to the experimental timeline.

Quantitative Data and Dosing Calculations

The following table provides example calculations for preparing and administering ergotamine tartrate. The specific dosage must be validated by the researcher.

Parameter	Example 1 (Low Dose)	Example 2 (High Dose)
Target Dosage	0.5 mg/kg	2.0 mg/kg
Vehicle	1% Tartaric Acid diluted in 0.9% Saline	1% Tartaric Acid diluted in 0.9% Saline
Final Concentration	0.1 mg/mL	0.4 mg/mL
Injection Volume	5 mL/kg	5 mL/kg
Calculation for a 25g Mouse
Dose (mg)	0.0125 mg	0.05 mg
Volume (mL)	0.125 mL	0.125 mL

Visualizations

Diagram 1: Ergotamine's primary signaling pathway leading to vasoconstriction.

Diagram 2: High-level workflow from solution preparation to data collection.

References

• 1. What is the mechanism of Ergotamine Tartrate? [synapse.patsnap.com]
• 2. Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ergotamine Tartrate - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Ergotamine - Wikipedia [en.wikipedia.org]
• 6. KEGG DRUG: Ergotamine tartrate [kegg.jp]
• 7. Ergotamine/Caffeine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Pharmacological identification of α1- and α2-adrenoceptor subtypes involved in the vasopressor responses induced by ergotamine in pithed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ClinPGx [clinpgx.org]
• 10. Ergotamine Tartrate | C70H76N10O16 | CID 9787 - PubChem [pubchem.ncbi.nlm.nih.gov]

analytical techniques for separating ergotamine epimers

An essential aspect of drug development and food safety analysis is the accurate separation and quantification of ergotamine and its C-8 epimer, ergotaminine (B1205201).[1][2] These compounds, belonging to the ergot alkaloid family, exhibit different biological activities, making their distinct analysis critical.[2] Ergotamine, the R-epimer, is pharmaceutically active, while its S-epimer, ergotaminine, is generally considered less active.[1][3] The interconversion between these epimers, a process known as epimerization, is influenced by factors like pH, solvent, and temperature, presenting a significant analytical challenge.[1][4]

This document provides detailed application notes and protocols for the separation of ergotamine epimers using modern analytical techniques, primarily focusing on High-Performance Liquid Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Tandem Mass Spectrometry (MS/MS), and Capillary Electrophoresis (CE).

Logical Relationship: Ergotamine Epimerization

The core analytical challenge stems from the chemical relationship between ergotamine and ergotaminine. They are stereoisomers that differ only in the configuration at the C-8 position of the lysergic acid moiety.[1] This relationship allows them to interconvert, especially in solution.[2]

Fig 1. Interconversion of Ergotamine and Ergotaminine Epimers.

Application Note 1: UHPLC-MS/MS for Rapid Separation

Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) has become the method of choice for the sensitive and robust quantification of ergotamine epimers in complex matrices like cereals and pharmaceutical preparations.[4][5] The use of sub-2 µm particle columns in UHPLC allows for significantly faster analysis times and improved resolution compared to traditional HPLC.[6]

General Analytical Workflow

The process from sample receipt to final data involves several key stages, each optimized to ensure accurate quantification and minimize epimerization.

Fig 2. General workflow for UHPLC-MS/MS analysis of ergotamine epimers.

Performance Characteristics

The following table summarizes typical performance data for UHPLC-MS/MS methods applied to the analysis of ergotamine and its epimer in food matrices.

Parameter	Ergotamine	Ergotaminine	Reference
Column	Hypersil GOLD C18 (100 x 2.1 mm, 1.9 µm)	Hypersil GOLD C18 (100 x 2.1 mm, 1.9 µm)
Mobile Phase	A: Water + 0.1% Formic AcidB: Methanol + 0.1% Formic Acid	A: Water + 0.1% Formic AcidB: Methanol + 0.1% Formic Acid	[3][4]
Analysis Time	~4.5 - 10 min	~4.5 - 10 min	[7]
LOQ (Wheat)	0.01 - 1.0 µg/kg	0.01 - 1.0 µg/kg	[8][9]
Recovery	80 - 120%	80 - 120%	[8][9]
Precision (RSD)	< 15%	< 15%	[5]

Protocol 1: UHPLC-MS/MS Analysis of Ergotamine Epimers in Cereal

This protocol details a method for the simultaneous determination of ergotamine and ergotaminine, adapted from validated procedures for grain analysis.[5][8][9]

1. Objective: To quantify ergotamine and ergotaminine in cereal samples using a modified QuEChERS extraction followed by UHPLC-MS/MS.

2. Materials and Reagents:

• Acetonitrile (ACN), LC-MS grade

• Ammonium Carbonate solution (e.g., 20 mM)[10]

• Formic Acid, LC-MS grade

• Methanol (MeOH), LC-MS grade

• Ultrapure Water

• Dispersive SPE (d-SPE) tubes containing PSA (primary secondary amine) sorbent[10]

• Ergotamine and Ergotaminine analytical standards

• Isotopically labeled internal standard (optional but recommended)[4]

3. Sample Preparation (Modified QuEChERS):

• Weigh 5 g of homogenized and milled cereal sample into a 50 mL centrifuge tube.

• Add 20 mL of an extraction solvent mixture of Acetonitrile/Ammonium Carbonate solution (e.g., 85:15, v/v).[5] The alkaline condition helps to stabilize the epimers.[11]

• Shake vigorously for 60 minutes using a mechanical shaker.

• Centrifuge at 3500 rpm for 10 minutes.[3]

• Transfer a 1 mL aliquot of the supernatant into a d-SPE tube containing PSA sorbent.

• Vortex for 1 minute, then centrifuge for 5 minutes.

• Filter the final supernatant through a 0.22 µm filter into an autosampler vial for analysis.[3]

4. UHPLC-MS/MS Instrumental Conditions:

Parameter	Setting
UHPLC System	ThermoFisher Scientific Vanquish or equivalent[3]
Column	Hypersil GOLD C18 (100 mm x 2.1 mm, 1.9 µm)[4]
Column Temp.	35 °C[5]
Mobile Phase A	Water with 0.1% Formic Acid[3]
Mobile Phase B	Methanol with 0.1% Formic Acid[3]
Flow Rate	0.4 mL/min[5]
Injection Vol.	2 - 5 µL[3][5]
Gradient	30% B to 60% B over 6 min, hold 3 min, re-equilibrate[5]
Mass Spectrometer	Triple Quadrupole (e.g., ThermoFisher TSQ Altis)[3]
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Monitoring Mode	Selected Reaction Monitoring (SRM)

5. Data Analysis:

• Quantify using a calibration curve prepared with matrix-matched standards to compensate for matrix effects.[8]

• The sum of ergotamine and ergotaminine should be reported to assess total contamination, as recommended by regulatory bodies.[4]

Application Note 2: Capillary Electrophoresis for Chiral Separation

Capillary Electrophoresis (CE) is a powerful alternative technique for the separation of charged species, including ergot alkaloids and their epimers.[12] The separation in CE is based on the differential migration of analytes in an electric field. For chiral separations, chiral selectors are added to the background electrolyte.

Performance Characteristics

CE offers high efficiency and requires minimal solvent consumption. The table below outlines typical parameters for the separation of ergot alkaloid epimers.

Parameter	Typical Value / Condition	Reference
Instrument	Capillary Electrophoresis System with UV or LIF detector	[12]
Capillary	Fused-silica, e.g., 37 cm (30 cm to detector) x 75 µm i.d.	[12][13]
Background Electrolyte	Phosphate (B84403) buffer (pH 2.5)	[12]
Chiral Selector	Cyclodextrins (e.g., 20 mM β-CD, 8 mM γ-CD) and 2M Urea	[12]
Separation Voltage	25 kV	[12]
Temperature	20 °C	[12]
Detection	UV at 214 nm or Laser-Induced Fluorescence (LIF)	[12]
Analysis Time	~12 min	[12]
LOD (with LIF)	~9 x 10⁻⁸ M	[12]

Protocol 2: Capillary Electrophoresis Separation of Ergotamine Epimers

This protocol provides a methodology for the qualitative and quantitative determination of ergotamine and its epimers adapted from established CE methods.[12]

1. Objective: To separate ergotamine and ergotaminine standards using CE with cyclodextrins as chiral selectors.

2. Materials and Reagents:

• Sodium phosphate monobasic

• Phosphoric acid

• β-cyclodextrin (β-CD)

• γ-cyclodextrin (γ-CD)

• Urea

• Poly(vinyl alcohol) (PVA)

• Ergotamine and Ergotaminine analytical standards

• Methanol for stock solutions

3. Preparation of Background Electrolyte (BGE):

• Prepare a stock solution of phosphate buffer (e.g., 100 mM) and adjust the pH to 2.5 with phosphoric acid.

• To prepare the final BGE, dissolve β-cyclodextrin (to 20 mM), γ-cyclodextrin (to 8 mM), Urea (to 2 M), and PVA (to 0.3% w/w) in the phosphate buffer.[12]

• Sonicate the solution to ensure all components are fully dissolved.

• Filter the BGE through a 0.45 µm filter before use.

4. Instrumental Conditions:

• Capillary Conditioning: Before first use, rinse the new capillary sequentially with 1 M NaOH, water, and finally the BGE.

• Pre-run Rinse: Between each injection, rinse the capillary with the BGE to ensure reproducible migration times.

• Instrument Settings:

  • Voltage: 25 kV[12]

  • Temperature: 20 °C[12]

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

  • Detection: UV at 214 nm.[12]

5. Sample Preparation:

• Prepare a stock solution of ergotamine/ergotaminine mixture in methanol.

• Dilute the stock solution to the desired working concentration using the BGE.

6. Data Analysis:

• Identify peaks based on their migration times relative to pure standards.

• Quantify peak areas to determine the relative amounts of each epimer in a mixture.

References

• 1. The C-8-S-isomers of ergot alkaloids — a review of biological and analytical aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [opus4.kobv.de]
• 3. Ammonization of the R- and S-Epimers of Ergot Alkaloids to Assess Detoxification Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a New Sensitive Method for the Detection and Quantification of R and S-Epimers of Ergot Alkaloids in Canadian Spring Wheat Utilizing Deuterated Lysergic Acid Diethylamide as an Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of the Main Ergot Alkaloids and Their Epimers in Oat-Based Functional Foods by Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. A Targeted UHPLC-MS/MS Method Validated for the Quantification of Ergot Alkaloids in Cereal-Based Baby Food from the Belgian Market | MDPI [mdpi.com]
• 8. Determination of ergot alkaloids from grains with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of ergot alkaloids from grains with UPLC-MS/MS | CoLab [colab.ws]
• 10. Simultaneous determination of six major ergot alkaloids and their epimers in cereals and foodstuffs by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Separation of ergot alkaloids and their epimers and determination in sclerotia by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Capillary electrophoretic determination of antimigraine formulations containing caffeine, ergotamine, paracetamol and domperidone or metoclopramide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Ergotamine to Study Trigeminal Nerve Activation

Audience: Researchers, scientists, and drug development professionals.

Introduction: The trigeminovascular system is a key component in the pathophysiology of primary headache disorders, most notably migraine.[1] Activation of trigeminal sensory nerves leads to the release of vasoactive neuropeptides, such as Calcitonin Gene-Related Peptide (CGRP), resulting in vasodilation and neurogenic inflammation.[1][2] Ergot alkaloids, including ergotamine and its derivative Dihydroergotamine (B1670595) (DHE), have been used for many years in the acute treatment of migraine.[3][4] Their complex pharmacology makes them valuable tools for investigating the mechanisms of trigeminal nerve activation and for the preclinical evaluation of novel analgesic compounds.

Ergotamine and DHE act primarily as potent agonists at serotonin (B10506) 5-HT1B and 5-HT1D receptors.[5][6][7] Their therapeutic effect is attributed to two main actions: the constriction of pain-producing intracranial blood vessels via 5-HT1B receptors and the inhibition of neurotransmission and neuropeptide release from trigeminal nerve endings via presynaptic 5-HT1D receptors.[5][7] These actions effectively block the downstream events of trigeminal activation, such as CGRP release and the subsequent neurogenic inflammation.[8][9][10]

These application notes provide an overview of the experimental models and protocols where ergotamine and its derivatives can be employed to probe the trigeminal nervous system.

Mechanism of Action: Ergotamine in the Trigeminovascular System

Ergotamine's primary mechanism involves its interaction with 5-HT1B/1D receptors located on both cranial blood vessels and the presynaptic terminals of trigeminal nerves.[7][11] This dual action leads to vasoconstriction and a reduction in the release of pro-inflammatory neuropeptides, which are critical events in a migraine attack.

Caption: Ergotamine's dual action on 5-HT1B/1D receptors.

Experimental Workflow for In Vivo Studies

In vivo animal models are essential for studying the complex neurovascular interactions of the trigeminal system.[12] Common models involve either electrical or chemical stimulation to induce trigeminal activation, allowing for the subsequent evaluation of pharmacological interventions like ergotamine.[13][14][15]

Caption: General workflow for in vivo trigeminal activation studies.

Application 1: Measuring Neuronal Activation via c-Fos Expression

Application Note: The proto-oncogene c-Fos is an immediate early gene that is rapidly expressed in neurons following noxious stimulation.[16] Immunohistochemical detection of c-Fos protein in the trigeminal nucleus caudalis (TNC) of the brainstem is a widely used method to map neuronal activation in response to painful trigeminal stimuli.[3][16][17] Ergotamine and DHE can be used to demonstrate the inhibition of central trigeminal neuron activation by quantifying the reduction in c-Fos-positive cells in the TNC following a stimulus.[3][18][19]

Data Presentation:

Table 1: Effect of Dihydroergotamine (DHE) on Stimulus-Induced c-Fos Expression in the Trigeminal Nucleus Caudalis (TNC).

Animal Model	Stimulus	Drug & Dose (i.v.)	% Reduction of c-Fos Positive Cells in TNC	Reference
Rat	Meningeal blood instillation	DHE (86 nmol kg⁻¹ x 2)	33%	[18][19]
Rat	Meningeal carrageenan instillation	CP-93,129 (5-HT1B agonist) (460 nmol kg⁻¹ x 2)	47%	[18][19]

| Cat | Superior Sagittal Sinus (SSS) Stimulation | DHE (clinically relevant dose) | Significant blockade |[3][20] |

Experimental Protocol: c-Fos Immunohistochemistry in Response to Meningeal Stimulation

This protocol is synthesized from methodologies described in studies of chemical meningeal stimulation.[18][19]

1. Materials:

• Male Sprague-Dawley rats (250-300g)

• Anesthetic (e.g., pentobarbitone)

• Stereotaxic frame

• Syringe pump and Hamilton syringe

• Stimulating agent (e.g., autologous blood or 1mg carrageenan in 0.1 ml saline)

• Dihydroergotamine (DHE) or other test compounds

• Vehicle control (saline)

• 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS)

• 30% sucrose (B13894) in PBS

• Primary antibody: Rabbit anti-c-Fos

• Secondary antibody: Biotinylated anti-rabbit IgG

• Avidin-biotin complex (ABC) kit

• 3,3'-Diaminobenzidine (DAB)

• Microtome or cryostat

• Microscope for cell counting

2. Animal Preparation and Stimulation:

• Anesthetize the rat and place it in a stereotaxic frame.

• Create a burr hole over the cisterna magna.

• Administer the test compound (e.g., DHE 86 nmol kg⁻¹) or vehicle intravenously (i.v.) via the femoral vein. Typically, two doses are given 5 minutes apart.

• Ten minutes after the first drug injection, slowly inject the stimulating agent (e.g., 0.3 ml autologous blood) into the cisterna magna over 1-2 minutes.[18][19]

• Allow the stimulation to proceed for 2 hours to permit maximal c-Fos expression.

3. Tissue Processing:

• Deeply anesthetize the animal and perform transcardial perfusion with saline followed by cold 4% PFA.

• Dissect the brainstem and post-fix in 4% PFA overnight at 4°C.

• Cryoprotect the tissue by immersing it in 30% sucrose in PBS until it sinks.

• Cut serial coronal sections (50 µm) through the TNC using a cryostat or freezing microtome.

4. Immunohistochemistry:

• Wash sections in PBS.

• Incubate sections in a blocking solution (e.g., PBS with 0.3% Triton X-100 and 5% normal goat serum) for 1 hour.

• Incubate with primary anti-c-Fos antibody overnight at 4°C.

• Wash sections and incubate with biotinylated secondary antibody for 1-2 hours at room temperature.

• Wash sections and incubate with the ABC reagent for 1 hour.

• Visualize the c-Fos protein by reacting the sections with DAB substrate, which produces a brown precipitate in labeled nuclei.

• Mount sections on slides, dehydrate, and coverslip.

5. Data Analysis:

• Using a light microscope, count the number of c-Fos-immunoreactive nuclei within specific laminae (I and II) of the TNC.[18][19]

• Perform counts on multiple sections per animal and average the results.

• Compare the mean number of c-Fos positive cells between the vehicle-treated and DHE-treated groups using appropriate statistical tests (e.g., t-test or ANOVA).

Application 2: Measuring Neuropeptide Release

Application Note: A primary consequence of trigeminal nerve activation is the release of CGRP from perivascular sensory axons, which mediates vasodilation and neurogenic inflammation.[8][10][21] Measuring CGRP levels in plasma collected from cranial venous sinuses (e.g., the superior sagittal sinus) following trigeminal stimulation provides a direct quantitative readout of trigeminal activation. Ergotamine's inhibitory effect can be precisely quantified by measuring the reduction in stimulus-evoked CGRP release.[8] The most common method for this quantification is a radioimmunoassay (RIA).[22][23]

Data Presentation:

Table 2: Effect of Dihydroergotamine (DHE) on CGRP Release During Trigeminal Ganglion Stimulation in Rats.

Stimulation Parameters	Drug & Dose (i.v.)	CGRP Level (pg/ml, Mean ± SEM)	% Attenuation of CGRP Increase	Reference
Baseline (No Stimulation)	Vehicle	118 ± 10	N/A	[8][10]
Stimulation (0.3 mA)	Vehicle	244 ± 29 (at 1 min)	N/A	[8][10]
Stimulation (0.3 mA)	DHE (50 µg/kg)	175 ± 18 (at 1 min)	55%	[8][10]

| Stimulation (0.3 mA) | DHE (50 µg/kg) | 185 ± 20 (at 3 min) | 50% |[8][10] |

Experimental Protocol: CGRP Measurement from Superior Sagittal Sinus (SSS)

This protocol is based on the methodology for measuring CGRP release following electrical stimulation of the trigeminal ganglion.[8][10]

1. Materials:

• Male Sprague-Dawley rats (350-450g)

• Anesthetic (e.g., pentobarbital)

• Ventilator and equipment for monitoring physiological parameters

• Stereotaxic frame

• Bipolar stimulating electrode

• Microsyringe for blood sampling

• Dihydroergotamine (DHE) or test compounds

• CGRP Radioimmunoassay (RIA) Kit

• Centrifuge and tubes for plasma separation

2. Animal Preparation and Stimulation:

• Anesthetize the rat, intubate, and ventilate. Monitor blood pressure and heart rate via the femoral artery. Maintain body temperature at 37°C.

• Place the animal in a stereotaxic frame.

• Perform a craniotomy to expose the trigeminal ganglion for stimulation and the superior sagittal sinus (SSS) for blood sampling.

• Position a bipolar stimulating electrode on the trigeminal ganglion.

• Collect a baseline blood sample (approx. 200 µl) from the SSS.

• Administer DHE (50 µg/kg, i.v.) or vehicle.

• Begin electrical stimulation of the trigeminal ganglion (e.g., 0.1-1.0 mA, 5 msec pulses, 5 Hz for 3-5 min).[8][10]

• Collect blood samples from the SSS at specified time points during stimulation (e.g., 1 and 3 minutes).

3. Sample Processing:

• Immediately place blood samples into chilled tubes containing EDTA.

• Centrifuge at 4°C to separate the plasma.

• Store plasma samples at -80°C until analysis.

4. CGRP Radioimmunoassay (RIA):

• Perform the CGRP RIA according to the manufacturer's instructions. This typically involves:

  • Incubating plasma samples with a specific anti-CGRP antibody and a known amount of radio-labeled CGRP (e.g., ¹²⁵I-CGRP).

  • The unlabeled CGRP from the sample competes with the radio-labeled CGRP for antibody binding sites.

  • Precipitating the antibody-bound CGRP.

  • Measuring the radioactivity of the precipitate using a gamma counter.

• Generate a standard curve using known concentrations of CGRP.

• Calculate the CGRP concentration in the plasma samples by comparing their radioactivity to the standard curve.

5. Data Analysis:

• Compare baseline CGRP levels with levels during stimulation in both vehicle and DHE-treated groups.

• Calculate the percentage attenuation of the stimulus-induced CGRP increase by DHE.

• Use appropriate statistical analysis (e.g., ANOVA) to determine significance.

Application 3: Electrophysiological Recording of Trigeminal Neurons

Application Note: In vivo electrophysiology allows for the direct measurement of neuronal activity in the TNC in response to trigeminal stimulation.[3] Extracellular single-unit recordings can identify neurons that respond to stimulation of pain-sensitive intracranial structures, such as the superior sagittal sinus (SSS).[20] This technique provides high temporal resolution and can be used to demonstrate that drugs like DHE directly inhibit the firing of these central trigeminal neurons, providing evidence for a central site of action independent of peripheral vascular effects.[3][20]

Experimental Protocol: Extracellular Recording from the Trigeminal Nucleus Caudalis (TNC)

This protocol is a generalized procedure based on studies conducted in cats.[3][20]

1. Materials:

• Adult cats

• Anesthetic (e.g., alpha-chloralose and pentobarbitone)

• Ventilator and full physiological monitoring equipment

• Stereotaxic frame

• Bipolar stimulating electrode for SSS

• Glass-coated tungsten microelectrode for recording

• Hydraulic microdrive

• Amplifier, oscilloscope, and data acquisition system

• Dihydroergotamine (DHE)

2. Animal Preparation:

• Anesthetize, intubate, paralyze (e.g., with pancuronium (B99182) bromide), and artificially ventilate the animal. Monitor end-tidal CO₂, blood pressure, and temperature continuously.

• Mount the animal in a stereotaxic frame.

• Perform a craniotomy to expose the SSS for stimulation. Place a bipolar silver wire electrode over the sinus.

• Perform a cervical laminectomy to expose the medulla and the TNC region (C1-C2).

3. Electrophysiological Recording:

• Lower a tungsten microelectrode into the superficial laminae of the TNC.

• Apply single-shock electrical stimuli to the SSS to search for responsive neurons.

• Once a neuron that reliably responds to SSS stimulation is isolated, record its baseline spontaneous and evoked activity. Characterize the neuron's receptive field.

• Record the neuron's response to a train of stimuli (e.g., 100-µs pulses, 1 Hz, at 1.5-2x threshold intensity).

4. Drug Administration and Data Analysis:

• Administer a clinically relevant dose of DHE intravenously.

• Continuously record the activity of the same neuron post-injection.

• Construct peristimulus time histograms (PSTHs) of the neuron's firing before and after DHE administration.

• Quantify the number of evoked action potentials per stimulus and compare the pre-drug and post-drug firing rates.

• The inhibition of SSS-evoked cellular activity by DHE demonstrates a central inhibitory action on trigeminal neurons.[3]

References

• 1. Migraine: Experimental Models and Novel Therapeutic Approaches [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Central activation of the trigeminovascular pathway in the cat is inhibited by dihydroergotamine. A c-Fos and electrophysiological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Migraine - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. The 5-HT1B and 5-HT1D agonists in acute migraine therapy: Ergotamine, dihydroergotamine, and the triptans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ergotamine and dihydroergotamine: history, pharmacology, and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dihydroergotamine and sumatriptan attenuate levels of CGRP in plasma in rat superior sagittal sinus during electrical stimulation of the trigeminal ganglion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ihs-headache.org [ihs-headache.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Animal models of migraine and experimental techniques used to examine trigeminal sensory processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Models of Trigeminal Activation: Is There an Animal Model of Migraine? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Experimental migraine models and their relevance in migraine therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Animal models of migraine and experimental techniques used to examine trigeminal sensory processing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Topical dura mater application of CFA induces enhanced expression of c-fos and glutamate in rat trigeminal nucleus caudalis: attenuated by KYNA derivate (SZR72) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. CP-93,129, sumatriptan, dihydroergotamine block c-fos expression within rat trigeminal nucleus caudalis caused by chemical stimulation of the meninges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. CP-93,129, sumatriptan, dihydroergotamine block c-fos expression within rat trigeminal nucleus caudalis caused by chemical stimulation of the meninges - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. CGRP and the Trigeminal System in Migraine - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Two Mechanisms Involved in Trigeminal CGRP Release: Implications for Migraine Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Techniques for neuropeptide determination - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Cell-Based Functional Assays for Ergotamine Tartrate Activity

Introduction

Ergotamine tartrate is a well-established ergot alkaloid medication primarily used for the treatment of acute migraine and cluster headaches.[1][2] Its therapeutic effect stems from a complex and multifaceted mechanism of action, involving interactions with multiple G-protein coupled receptor (GPCR) families, including serotonin (B10506) (5-hydroxytryptamine or 5-HT), dopamine (B1211576), and adrenergic receptors.[1][2][3] Ergotamine acts as a potent agonist at 5-HT1B and 5-HT1D receptors, leading to the constriction of cranial blood vessels, which is believed to alleviate migraine pain.[1][4] It also displays a broad spectrum of activity at other monoamine receptors, which contributes to both its therapeutic efficacy and its side-effect profile.[4]

These application notes provide detailed protocols for cell-based functional assays designed to quantify the activity of ergotamine tartrate and other test compounds on its key receptor targets. The assays described herein are fundamental tools for researchers in pharmacology and drug development for characterizing compound potency, selectivity, and mechanism of action.

Mechanism of Action & Target Receptors

Ergotamine tartrate's pharmacological profile is defined by its interaction with several GPCR subtypes, which couple to different intracellular signaling pathways.[5][6] Understanding these pathways is crucial for selecting the appropriate functional assay.

• Serotonin (5-HT) Receptors : Ergotamine is a potent agonist at 5-HT1B/1D receptors (coupled to Gi/o proteins), which inhibit adenylyl cyclase and decrease cyclic AMP (cAMP).[1][3] It also interacts with 5-HT2 receptor subtypes (coupled to Gq/11 proteins), which activate phospholipase C and lead to an increase in intracellular calcium (Ca2+).[5]

• Adrenergic Receptors : The drug acts as an agonist at α-adrenergic receptors, contributing to its vasoconstrictive properties.[1][7] These can be coupled to Gq (α1) or Gi (α2) proteins.

• Dopamine Receptors : Ergotamine also interacts with dopamine D2-like receptors (Gi/o-coupled), which can influence its side-effect profile, including nausea and vomiting.[1][4]

The primary signaling pathways activated by ergotamine tartrate at its key receptor targets are illustrated below.

Caption: Ergotamine Tartrate signaling pathways.

General Experimental Workflow

A typical workflow for cell-based functional assays involves several key steps, from cell line preparation to data analysis and interpretation. This standardized process ensures reproducibility and accuracy.

Caption: General workflow for cell-based functional assays.

Protocol 1: cAMP Accumulation Assay for Gi/o- and Gs-Coupled Receptors

This protocol is designed to measure the inhibition (via Gi/o) or stimulation (via Gs) of adenylyl cyclase, resulting in a change in intracellular cAMP levels. It is ideal for assessing ergotamine's activity at 5-HT1 and Dopamine D2 receptors.

Principle: Gi/o-coupled receptors, upon agonist binding, inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cAMP. This change can be quantified using various methods, such as competitive immunoassays (e.g., HTRF, ELISA) or biosensor cell lines.[8][9] For this protocol, a fluorescence-based biosensor assay is described.

Caption: Workflow for a Gi-coupled cAMP inhibition assay.

Methodology

• Cell Line Selection : Use a stable cell line recombinantly expressing the human receptor of interest (e.g., CHO-K1 or HEK293 cells expressing 5-HT1B, 5-HT1D, or Dopamine D2).[8]

• Materials & Reagents :

  • Receptor-expressing cells

  • Cell culture medium (e.g., DMEM/F12) with supplements

  • White, opaque 96- or 384-well microplates

  • Assay Buffer (e.g., HBSS with 20 mM HEPES)

  • Ergotamine Tartrate (test compound)

  • Reference Agonist (e.g., 5-HT for serotonin receptors)

  • Forskolin (Adenylyl Cyclase activator)

  • cAMP detection kit (e.g., Cisbio HTRF cAMP dynamic 2, Promega GloSensor™)

• Procedure : a. Cell Seeding : Trypsinize and count cells. Seed 5,000-20,000 cells per well into the microplate and incubate overnight at 37°C, 5% CO2. b. Compound Preparation : Prepare a 10-point serial dilution of ergotamine tartrate in assay buffer. Also prepare dilutions of a reference agonist and a no-compound control. c. Assay : i. Remove culture medium from the wells. ii. Add the prepared ergotamine dilutions to the wells. iii. Immediately add a solution of Forskolin (final concentration typically 1-10 µM) to all wells except the basal control. This stimulates cAMP production, creating a signal window for inhibition. iv. Incubate the plate at room temperature or 37°C for 30-60 minutes. d. Signal Detection : Follow the manufacturer's instructions for the chosen cAMP detection kit. This typically involves adding lysis and detection reagents and incubating for 60 minutes. e. Data Acquisition : Read the plate on a compatible microplate reader (e.g., HTRF-certified reader or luminometer).

• Data Analysis : a. Normalize the data: Set the signal from the Forskolin-only wells as 100% activity and the basal control (no Forskolin) as 0% activity. b. Plot the normalized response against the logarithm of the ergotamine tartrate concentration. c. Fit the data using a four-parameter logistic equation to determine the IC50 (for inhibition) or EC50 (for stimulation).

Protocol 2: Intracellular Calcium Flux Assay for Gq-Coupled Receptors

This protocol measures the release of calcium from intracellular stores, a hallmark of Gq-coupled receptor activation. It is suitable for characterizing ergotamine's activity at 5-HT2 and α1-adrenergic receptors.

Principle: Upon agonist binding, Gq-coupled receptors activate Phospholipase C (PLC), which generates inositol (B14025) trisphosphate (IP3).[10][11] IP3 binds to receptors on the endoplasmic reticulum, triggering the release of stored Ca2+ into the cytoplasm. This transient increase in intracellular Ca2+ is measured using a calcium-sensitive fluorescent dye.

Caption: Workflow for a Gq-coupled calcium flux assay.

Methodology

• Cell Line Selection : Use a stable cell line recombinantly expressing the human receptor of interest (e.g., HEK293 or CHO-K1 cells expressing 5-HT2A, 5-HT2C, or α1A-adrenergic receptors).[10][11]

• Materials & Reagents :

  • Receptor-expressing cells

  • Cell culture medium

  • Black-walled, clear-bottom 96- or 384-well microplates

  • Assay Buffer (e.g., HBSS with 20 mM HEPES)

  • Calcium-sensitive dye (e.g., Fluo-4 AM, Cal-520 AM)

  • Probenecid (an anion-exchange transport inhibitor to prevent dye leakage)

  • Ergotamine Tartrate (test compound)

  • Reference Agonist (e.g., Serotonin or Phenylephrine)

• Procedure : a. Cell Seeding : Seed 10,000-40,000 cells per well into the microplate and incubate overnight at 37°C, 5% CO2. b. Dye Loading : i. Prepare a loading buffer containing the calcium-sensitive dye and Probenecid in Assay Buffer. ii. Remove the culture medium and add the loading buffer to each well. iii. Incubate the plate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature in the dark. c. Compound Preparation : Prepare a serial dilution of ergotamine tartrate in a separate compound plate. d. Data Acquisition : i. Place both the cell plate and the compound plate into a fluorescence imaging plate reader (FLIPR) or a fluorometric microplate reader with liquid handling capabilities. ii. Program the instrument to add the compound dilutions to the cell plate while simultaneously reading the fluorescence kinetically (e.g., read every second for 90-180 seconds).

• Data Analysis : a. The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence. b. Normalize the data using a no-compound control (0% activity) and a saturating concentration of a reference agonist (100% activity). c. Plot the normalized response against the logarithm of the ergotamine tartrate concentration. d. Fit the data using a four-parameter logistic equation to determine the EC50 value.

Data Presentation and Interpretation

Quantitative data from these assays should be summarized to compare the potency and efficacy of ergotamine tartrate across its different receptor targets. The half-maximal effective/inhibitory concentration (EC50/IC50) is a key measure of compound potency.

Table 1: Representative Functional Activity Profile of Ergotamine Tartrate

Receptor Target	G-Protein Coupling	Assay Type	Primary Readout	Expected Activity	Representative Potency (EC50/IC50)
5-HT1B	Gi/o	cAMP Inhibition	↓ cAMP	Agonist	1 - 10 nM
5-HT1D	Gi/o	cAMP Inhibition	↓ cAMP	Agonist	1 - 10 nM
5-HT2A	Gq/11	Calcium Flux	↑ Intracellular Ca2+	Agonist/Partial Agonist	10 - 100 nM
Dopamine D2	Gi/o	cAMP Inhibition	↓ cAMP	Agonist	5 - 50 nM
α1-Adrenergic	Gq/11	Calcium Flux	↑ Intracellular Ca2+	Agonist	10 - 100 nM

Note: The potency values listed are illustrative and may vary depending on the specific cell line, assay conditions, and detection technology used.

By performing these assays, researchers can build a comprehensive pharmacological profile of ergotamine tartrate or novel compounds, providing critical insights into their potential therapeutic applications and off-target liabilities.

References

• 1. What is the mechanism of Ergotamine Tartrate? [synapse.patsnap.com]
• 2. Ergotamine/Caffeine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ovid.com [ovid.com]
• 6. ovid.com [ovid.com]
• 7. Ergotamine Tartrate | C70H76N10O16 | CID 9787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. innoprot.com [innoprot.com]
• 9. innoprot.com [innoprot.com]
• 10. innoprot.com [innoprot.com]
• 11. innoprot.com [innoprot.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Oral Ergotamine Bioavailability in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with practical guidance for overcoming the challenges associated with the low oral bioavailability of ergotamine in pre-clinical animal studies.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of ergotamine consistently low in animal models?

A1: The low oral bioavailability of ergotamine, often less than 5%, is primarily attributed to two factors:

• Poor Absorption: Ergotamine is poorly absorbed from the gastrointestinal (GI) tract.[1][2]

• Extensive First-Pass Metabolism: After absorption from the gut, ergotamine passes through the liver, where it is heavily metabolized before it can reach systemic circulation. This "first-pass effect" is a major contributor to its low bioavailability.[1][2][3]

Q2: What are the common animal models used for studying ergotamine absorption and bioavailability?

A2: The most frequently cited animal models in the literature for investigating ergotamine absorption mechanisms are:

• Rats: The rat small intestine is a common model for both in situ loop and in vitro everted sac experiments to study drug absorption directly.[4]

• Hamsters: The hamster cheek pouch is utilized as a model membrane for in vitro buccal permeation studies.[5]

• Pigs and Cats: These larger animal models have been used to study the hemodynamic effects of ergot alkaloids, which can be relevant to understanding the impact of vasodilators on absorption.[6]

Q3: What are the primary strategies to enhance ergotamine absorption in animal experiments?

A3: Research points to three main strategies:

• Co-administration with Absorption Enhancers:

  • Caffeine (B1668208): Increases the water solubility of ergotamine, which can significantly enhance its absorption.[4]

  • Vasodilators: Agents like isosorbide (B1672297) dinitrate increase intestinal blood flow, which is believed to be a rate-limiting step in ergotamine absorption.[4]

• Utilizing Bioenhancers: Natural compounds can improve bioavailability by modulating membrane permeation through transcellular or paracellular pathways or by inhibiting efflux transporters like P-gp.[5]

• Alternative Routes of Administration: Exploring routes that bypass the liver, such as buccal or rectal administration, can circumvent first-pass metabolism, though bioavailability can still be variable.[7][8]

Q4: How do absorption enhancers mechanistically improve bioavailability?

A4: Absorption enhancers, or permeation enhancers, work through several mechanisms:

• Altering Membrane Fluidity: Some enhancers increase the fluidity of the plasma membrane, facilitating passive transcellular drug permeation.[5]

• Modulating Tight Junctions: Certain agents can transiently open the tight junctions between epithelial cells, allowing for increased paracellular diffusion.[5][9]

• Inhibiting Efflux Transporters: Bioenhancers can inhibit efflux pumps like P-glycoprotein (P-gp), which actively transport drugs out of cells and back into the intestinal lumen, thereby increasing net absorption.[5]

Troubleshooting Guides

Problem: After oral administration of ergotamine in our rat model, we cannot detect the drug in plasma samples.

• Possible Cause 1: Insufficient Analytical Sensitivity. Ergotamine's plasma concentrations are expected to be extremely low due to its poor bioavailability.[7][10]

  • Solution: Verify that your analytical method (e.g., HPLC, LC-MS/MS) has a limit of quantification (LoQ) low enough to detect picogram-per-milliliter (pg/mL) concentrations. Radioimmunoassays have also been used for their high sensitivity.[11]

• Possible Cause 2: Inappropriate Dosing. The administered dose may be too low to yield detectable plasma levels.

  • Solution: While being mindful of toxicity, consider a dose escalation study. Review literature for doses used in similar animal models.

• Possible Cause 3: Extensive First-Pass Metabolism. It is expected that the majority of the orally administered drug is metabolized before reaching systemic circulation.[2]

  • Solution: Measure the concentration of known ergotamine metabolites in addition to the parent drug. This can confirm that absorption did occur, even if the parent drug is undetectable.

Problem: We are observing high inter-animal variability in our pharmacokinetic data.

• Possible Cause 1: Physiological Differences. Factors such as gastric emptying time, intestinal motility, and metabolic enzyme activity can vary significantly between animals.

  • Solution: Standardize experimental conditions rigorously. Ensure all animals are of a similar age and weight. Implement a consistent fasting period before dosing to normalize GI tract conditions.

• Possible Cause 2: Inconsistent Dosing Technique. Inaccurate oral gavage or variability in formulation can lead to inconsistent dosing.

  • Solution: Ensure all personnel are thoroughly trained in the oral gavage technique. Use a well-homogenized suspension or solution for dosing to ensure consistency. For solid dosage forms, ensure complete administration.

• Possible Cause 3: Small Sample Size. High variability is more pronounced in small experimental groups.

  • Solution: Perform a power analysis to determine an adequate sample size (n) to achieve statistically significant results.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on ergotamine bioavailability.

Table 1: Bioavailability of Ergotamine via Different Administration Routes (Human Data)

Administration Route	Dosage Form	Mean Bioavailability (%)	Key Findings
Oral	Tablet	< 1% - 2%	No ergotamine was detected in blood samples in some studies.[7][10]
Rectal	Suppository	~5%	Absorption is variable but generally higher than oral administration.[7]
Rectal	Solution	~6%	Elicited faster and significantly higher absorption compared to suppositories.[7]
Intravenous	Injection	100% (Reference)	Used as the comparator to determine absolute bioavailability.[7]

Table 2: Effect of Co-administered Agents on Ergotamine/DHE Bioavailability

Primary Drug	Co-administered Agent	Animal Model	Effect	Putative Mechanism
Ergotamine	Caffeine	Rat	Significantly enhanced absorption from solutions at pH 5.0.[4]	Increases the water solubility of ergotamine neutral molecules.[4]
Ergotamine	Isosorbide Dinitrate	Rat	Enhanced ergotamine absorption from intestinal loops.[4]	Increases intestinal blood flow.[4]
Dihydroergotamine (B1670595) (DHE)	Glyceryl Trinitrate	Human	Increased bioavailability by 56% to 370%.[12]	Reduces first-pass extraction by altering portal vein flow to the liver.[12]

Experimental Protocols & Visualizations

Detailed Protocol: In Situ Rat Small Intestine Perfusion

This protocol is a generalized procedure based on methodologies described for studying drug absorption.[4]

• Animal Preparation:

  • Fast male Wistar rats (250-300g) overnight (18-24 hours) with free access to water.

  • Anesthetize the rat with an appropriate agent (e.g., sodium pentobarbital, 50 mg/kg, i.p.). Confirm the depth of anesthesia by lack of pedal reflex.

  • Maintain the animal's body temperature at 37°C using a heating pad.

  • Perform a midline abdominal incision to expose the small intestine.

• Intestinal Loop Isolation:

  • Carefully locate the duodenum and jejunum.

  • Isolate a 10-15 cm segment of the upper jejunum.

  • Ligate the proximal and distal ends of the segment, being careful not to obstruct major blood vessels supplying the loop.

  • Insert cannulas into both ends for perfusion.

• Perfusion Procedure:

  • Gently flush the intestinal segment with pre-warmed (37°C) saline to remove contents, then flush with air to clear the saline.

  • Prepare the perfusion solution: Ergotamine tartrate (e.g., 20 µg/mL) with or without the test enhancer (e.g., caffeine, 200 µg/mL) in a suitable buffer (e.g., pH 5.0 phosphate (B84403) buffer).

  • Introduce a precise volume (e.g., 1.0 mL) of the perfusion solution into the ligated intestinal loop via the proximal cannula.

  • Return the intestinal loop to the abdominal cavity and cover with saline-soaked gauze to prevent drying.

• Sample Collection & Analysis:

  • Collect blood samples (e.g., 0.5 mL) from the jugular or femoral vein at predetermined time points (e.g., 0, 15, 30, 60, 90, 120 minutes).

  • After the final time point, euthanize the animal via an approved method.

  • Excise the intestinal loop, measure its length, and collect the remaining luminal fluid to determine the amount of drug absorbed.

  • Process plasma samples and analyze for ergotamine concentration using a validated LC-MS/MS or HPLC method.

• Data Calculation:

  • Calculate the absorption rate constant (Ka) and the percentage of drug absorbed from the luminal disappearance data.

  • Perform pharmacokinetic analysis on the plasma concentration-time data to determine Cmax, Tmax, and AUC.

Visualizations

References

• 1. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 2. ihs-headache.org [ihs-headache.org]
• 3. Clinical pharmacokinetics of ergotamine, dihydroergotamine, ergotoxine, bromocriptine, methysergide, and lergotrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of caffeine on ergotamine absorption from rat small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Bioavailability Enhancing Agents of Natural Origin (Bioenhancers) that Modulate Drug Membrane Permeation and Pre-Systemic Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of S9977 and dihydroergotamine in an animal experimental model for migraine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Low bioavailability of ergotamine tartrate after oral and rectal administration in migraine sufferers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buccal absorption of ergotamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Absorption Enhancers: Applications and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Low biological availability of ergotamine tartrate after oral dosing in cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Clinical pharmacokinetics of ergotamine in migraine and cluster headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Low oral bioavailability of dihydroergotamine and first-pass extraction in patients with orthostatic hypotension - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting peak tailing in HPLC analysis of ergotamine

Technical Support Center: HPLC Analysis of Ergotamine

This guide provides detailed troubleshooting for peak tailing issues encountered during the HPLC analysis of ergotamine, a common challenge for researchers and drug development professionals.

Troubleshooting Guide: Ergotamine Peak Tailing

Q1: My ergotamine peak is tailing. Where should I start troubleshooting?

A1: Peak tailing for basic compounds like ergotamine in reversed-phase HPLC is most often caused by secondary interactions with the stationary phase.[1][2] The primary culprits are residual silanol (B1196071) groups on the silica (B1680970) packing, which can interact with the amine functional groups in ergotamine.[1][3]

A systematic approach is crucial. Start by evaluating your mobile phase, then the column's condition and suitability, followed by the HPLC hardware, and finally, your sample preparation.

Here is a logical workflow to diagnose the issue:

Caption: A step-by-step workflow for troubleshooting HPLC peak tailing.

Q2: How does mobile phase pH affect ergotamine peak shape?

A2: Mobile phase pH is one of the most critical factors for achieving symmetrical peaks for basic analytes like ergotamine.[4][5] The issue arises from residual silanol groups (Si-OH) on the silica surface of reversed-phase columns, which are weakly acidic.[1]

• At Mid-Range pH (approx. 4-7): Silanol groups become deprotonated and negatively charged (SiO-). Ergotamine, being a base, will be protonated and positively charged. This leads to strong secondary ion-exchange interactions, causing a portion of the analyte to be retained longer, resulting in significant peak tailing.[2][6]

• At Low pH (approx. 2-3): The high concentration of protons in the mobile phase suppresses the ionization of the silanol groups, keeping them in their neutral (Si-OH) form.[4][7] This minimizes the strong secondary ionic interactions with the positively charged ergotamine molecules, leading to a much-improved, symmetrical peak shape.[2][4] This is often the most effective strategy to combat tailing for basic compounds.[1]

Parameter	Condition	Expected Tailing Factor (As)	Rationale
Mobile Phase pH	pH 7.0	> 2.0	Ionized silanols (SiO-) strongly interact with protonated basic analyte.[2]
pH 3.0	1.0 - 1.3	Silanols are protonated (Si-OH) and neutral, minimizing secondary interactions.[2][4]
Buffer Concentration	5 mM at pH 7.0	> 1.8	Insufficient ionic strength to shield silanol interactions.
25-50 mM at pH 7.0	1.3 - 1.6	Higher ionic strength helps mask some residual silanol activity.[8]
Additive	None	> 2.0	Unmitigated silanol interactions.
0.1% Triethylamine (TEA)	1.2 - 1.5	TEA acts as a sacrificial base, preferentially interacting with active silanol sites.[9]

Q3: My peak is still tailing after adjusting the pH. Could it be my column?

A3: Yes, if mobile phase optimization doesn't resolve the issue, the column is the next logical place to investigate.[1] Several column-related factors can cause peak tailing:

• Column Chemistry: Older columns (Type A silica) have more active and acidic silanol groups.[9] Modern, high-purity, end-capped C8 or C18 columns are specifically designed to minimize these active sites and are strongly recommended for analyzing basic compounds.[1][2] End-capping treats the residual silanols to make them less polar and reactive.[2][8]

• Column Contamination: Strongly retained basic compounds from previous injections can accumulate at the head of the column, creating active sites that interact with your analyte.[10]

• Column Degradation: Over time, especially under high pH or high pressure, the stationary phase can degrade. This can expose more silanol groups or create a void at the column inlet, leading to peak distortion.[8][11] A void can cause peak fronting, tailing, or splitting.[4]

Actionable Solutions:

• Use a Guard Column: This is an inexpensive way to protect your analytical column from strongly retained matrix components.[10][12]

• Perform a Column Wash: If contamination is suspected, a thorough washing procedure can regenerate the column. See the protocol below.[1]

• Replace the Column: If the column is old, has been used extensively, or a wash does not restore performance, replacement with a new, appropriate column is the best solution.[11]

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured? A1: Peak tailing is the asymmetry of a chromatographic peak where the back half is broader than the front half.[1] An ideal peak is a symmetrical Gaussian shape.[12] Tailing is undesirable because it reduces resolution between adjacent peaks and can compromise the accuracy of peak integration and quantification.[11] It is commonly measured by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 is perfectly symmetrical. Values greater than 1.5 - 2.0 are often considered unacceptable in regulated analyses.[1][11]

Q2: Can injecting too much ergotamine cause peak tailing? A2: Yes. Injecting too high a concentration or volume of your sample can lead to mass overload or volume overload, respectively.[7] In mass overload, the stationary phase becomes saturated at the point of injection, leading to a distorted peak shape that can manifest as tailing or fronting.[8] To check for this, simply dilute your sample (e.g., by a factor of 10) and re-inject. If the peak shape improves, you were likely overloading the column.[7][8]

Q3: What are "extra-column effects" and can they cause tailing? A3: Extra-column effects, or extra-column volume, refer to any volume the sample encounters outside of the column itself, which contributes to peak broadening and potential tailing.[6][10] This includes the volume within the injector, detector cell, and all connecting tubing.[10] Long or wide-diameter tubing between the injector and the column, or between the column and the detector, is a common source.[6] This problem is more pronounced for early-eluting peaks.[10] To minimize this, use tubing with a narrow internal diameter (e.g., 0.12 mm or 0.005") and keep the lengths as short as possible.[6]

Q4: Are there specific column types that are better for ergotamine analysis? A4: Yes. For a basic compound like ergotamine, it is best to use a modern, high-purity silica column that has been robustly end-capped.[1] Both C18 and C8 columns can be effective; some studies have found C8 columns to produce sharp, symmetrical peaks for ergotamine.[13] Columns with low silanol activity are specifically marketed for their improved peak shape with basic analytes.[14]

Experimental Protocols

Protocol 1: Recommended HPLC-UV Method for Ergotamine Analysis

This protocol incorporates best practices to minimize peak tailing.

• HPLC System: Standard HPLC system with UV detector.

• Column: High-purity, end-capped C8 or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[13]

• Mobile Phase:

  • Prepare an aqueous component of 0.1 M Formic Acid (HCOOH) in HPLC-grade water.[13]

  • The mobile phase is a mixture of 0.1 M HCOOH and Methanol (e.g., 30:70 v/v).[13]

  • Rationale: The low pH (~2.5-3.0) of the formic acid will suppress silanol interactions.[4]

• Flow Rate: 1.0 mL/min.[13]

• Column Temperature: 25 °C (ambient).[15]

• Injection Volume: 10 µL.[13]

• Detection: UV at 320 nm.[13]

• Sample Diluent: Prepare the sample in the mobile phase to avoid solvent mismatch effects that can distort peak shape.

Protocol 2: Reversed-Phase Column Washing and Regeneration

This protocol is designed to remove strongly retained contaminants.

• Disconnect the Column from the Detector: This prevents contamination of the detector cell.[1]

• Reverse the Column Direction: Connect the column outlet to the pump. This helps back-flush particulates from the inlet frit.[1]

• Perform Washes (at 1 mL/min for a 4.6 mm ID column):

  • Step 1: Aqueous Wash: Flush with 20 column volumes of HPLC-grade water (to remove buffers).

  • Step 2: Aggressive Organic Wash: Flush with 20-30 column volumes of a strong, water-miscible organic solvent like Isopropanol or Tetrahydrofuran (THF).

  • Step 3: Intermediate Wash: Flush with 20 column volumes of Methanol or Acetonitrile.

• Re-equilibrate the Column:

  • Return the column to its normal flow direction.

  • Reconnect it to the detector.

  • Re-equilibrate with your mobile phase until a stable baseline is achieved (at least 20-30 column volumes).[1]

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. agilent.com [agilent.com]
• 6. chromtech.com [chromtech.com]
• 7. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. uhplcs.com [uhplcs.com]
• 12. waters.com [waters.com]
• 13. sdiarticle1.in [sdiarticle1.in]
• 14. Separation of Ergotamine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 15. eu-st01.ext.exlibrisgroup.com [eu-st01.ext.exlibrisgroup.com]

improving the stability of ergotamine tartrate in solution for experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of ergotamine tartrate in solution for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of ergotamine tartrate in solution?

A1: Ergotamine tartrate in solution is sensitive to several factors that can lead to its degradation. The most critical factors to control are:

• pH: Ergotamine tartrate is susceptible to hydrolysis and epimerization, with the rate of these reactions being highly pH-dependent.

• Light: Exposure to light, particularly UV light, can cause photodegradation.[1]

• Temperature: Higher temperatures accelerate the rate of degradation reactions, including hydrolysis and oxidation.[2]

• Oxidation: Ergotamine tartrate can be oxidized, especially in the presence of oxygen and metal ions.[3]

Q2: What are the common signs of ergotamine tartrate degradation in a solution?

A2: Degradation of ergotamine tartrate can manifest in several ways:

• Precipitation: Changes in pH or temperature can lead to the precipitation of ergotamine or its degradation products. Ergotamine tartrate is only slightly soluble in water.[1][4]

• Color Change: A color change, often to a yellowish or brownish hue, can indicate the formation of degradation products.[1] A purple color can develop in the presence of sulfuric acid, which changes to blue or blue-purple with the addition of ferric chloride.[1]

• Loss of Potency: The most critical sign of degradation is a decrease in the concentration of the active ergotamine tartrate, which can be quantified using analytical techniques like HPLC.[2]

Q3: What is the optimal pH range for storing ergotamine tartrate solutions?

A3: While specific quantitative data on the optimal pH for long-term storage of ergotamine tartrate solutions is limited in the provided search results, it is known to be susceptible to acid and base-catalyzed hydrolysis. One study on ergotamine tartrate tablets noted degradation when heated in both acidic (pH 4.3) and basic (pH 9.3) solutions.[2] Therefore, maintaining a pH in the neutral range is generally recommended to minimize hydrolysis.

Q4: How should I protect my ergotamine tartrate solutions from light-induced degradation?

A4: To prevent photodegradation, it is crucial to protect ergotamine tartrate solutions from light at all times. This can be achieved by:

• Storing solutions in amber or opaque containers.

• Wrapping containers in aluminum foil.

• Conducting experiments under low-light conditions or using light-blocking shields.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Precipitation upon dissolution or during storage	- Low solubility in the chosen solvent.- pH of the solution is not optimal.- Temperature fluctuations.	- Ergotamine tartrate is slightly soluble in water.[4] Consider using a co-solvent such as ethanol (B145695) or methanol.[4]- Adjust the pH of the solution. Tartaric acid solutions have been used as a dissolution medium.[1]- Maintain a constant storage temperature.[2] Avoid repeated freeze-thaw cycles.
Solution turns yellow or brown	- Oxidation of ergotamine tartrate.- Formation of degradation products due to exposure to light or high temperature.	- Prepare solutions fresh and use them promptly.- Store solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.- Add an antioxidant, such as ascorbic acid, to the solution.[3]- Ensure complete protection from light and store at recommended low temperatures.[2]
Inconsistent experimental results	- Degradation of the ergotamine tartrate stock solution.- Improper solution preparation or storage.	- Regularly check the potency of your stock solution using a stability-indicating analytical method like HPLC.- Prepare fresh stock solutions frequently.- Strictly adhere to proper storage conditions (protection from light, controlled temperature, and appropriate pH).

Data on Ergotamine Tartrate Stability

The following table summarizes the observed potency loss of ergotamine tartrate sublingual tablets under various storage conditions. While this data is for a solid dosage form, it provides valuable insights into the impact of temperature and light on stability.

Storage Condition	Duration	Average Potency Loss (%)	Reference
Refrigerated at -5°C (protected from light)	12 months	2.5%	[2]
Constant incubation at 40°C (protected from light)	6-12 months	Rapid decline	[2]
Cycling (13 days at 40°C, 1 day at -5°C)	12 months	17%	[2]
Exposed to lab moisture and fluorescent lighting	141 days	12%	[2]

Experimental Protocols

Preparation of a Stabilized Ergotamine Tartrate Stock Solution

This protocol describes the preparation of a stock solution with added stabilizers to minimize degradation.

Materials:

• Ergotamine tartrate powder

• Ethanol (or methanol)

• Deionized water (degassed)

• Ascorbic acid

• Disodium (B8443419) EDTA

• Volumetric flasks (amber)

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Weigh the desired amount of ergotamine tartrate powder.

• In a separate container, prepare the solvent. A common solvent is a mixture of ethanol and water. The exact ratio may need to be optimized for your desired concentration.

• To the solvent, add ascorbic acid (e.g., to a final concentration of 0.1 mg/mL) and disodium EDTA (e.g., to a final concentration of 0.1 mg/mL) to inhibit oxidation and chelate metal ions.[3]

• Stir the solvent until the ascorbic acid and EDTA are fully dissolved.

• Slowly add the ergotamine tartrate powder to the solvent while stirring continuously.

• Gently warm the solution if necessary to aid dissolution, but avoid high temperatures.

• Once the ergotamine tartrate is completely dissolved, allow the solution to cool to room temperature.

• Adjust the pH of the solution to the desired range (e.g., neutral pH) using a suitable buffer.

• Transfer the solution to an amber volumetric flask and bring it to the final volume with the solvent.

• Store the solution in a refrigerator or freezer, protected from light.

Stability-Indicating HPLC Method for Ergotamine Tartrate

This protocol outlines a typical HPLC method for assessing the stability of ergotamine tartrate solutions.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A mixture of acetonitrile (B52724) and a buffer (e.g., 0.01 M potassium phosphate (B84403) monobasic), with the pH adjusted as needed. A common ratio is 55:45 (acetonitrile:buffer).

• Flow Rate: 1.0 mL/min

• Detection: UV detector at 254 nm or fluorescence detector with excitation at 327 nm and emission at 427 nm.

• Injection Volume: 20 µL

• Column Temperature: Ambient or controlled (e.g., 25°C)

Procedure:

• Prepare the mobile phase and degas it before use.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Prepare a standard solution of ergotamine tartrate of known concentration in the mobile phase.

• Dilute the experimental ergotamine tartrate solution to be tested to a suitable concentration with the mobile phase.

• Inject the standard solution and the sample solution into the HPLC system.

• Record the chromatograms and determine the peak area of ergotamine tartrate.

• Calculate the concentration of ergotamine tartrate in the sample by comparing its peak area to that of the standard solution.

• The presence of additional peaks in the chromatogram of the sample solution that are not present in the standard solution indicates the formation of degradation products.

Visualizations

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. fda.gov.tw [fda.gov.tw]
• 3. Effects of ascorbic acid and EDTA on vascular concentration-response to catecholamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ergotamine | C33H35N5O5 | CID 8223 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ergotamine Tartrate Dosage for In Vivo Efficacy Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ergotamine tartrate in in vivo efficacy studies.

Frequently Asked Questions (FAQs)

Q1: What is a good starting dose for ergotamine tartrate in a new in vivo experiment?

A1: Selecting a starting dose requires careful consideration of the animal model, route of administration, and the intended therapeutic effect. A crucial first step is to consult the compound's LD50 values to establish a safe dose range. For ergotamine tartrate, these values vary significantly by species and administration route.

It is advisable to begin with a dose that is a fraction of the LD50 and escalate as needed based on observed efficacy and tolerability. For instance, in a murine model of schistosomiasis, a dose of 60 mg/kg administered twice daily was shown to be effective.[1] In studies on rats, an intraperitoneal dose of 0.05 mg/100g body weight has been used.

Q2: How does the route of administration impact the effective dose of ergotamine tartrate?

A2: The route of administration is a critical factor due to ergotamine's low oral bioavailability, which is attributed to extensive first-pass metabolism in the liver.[2] Intravenous (IV) or intraperitoneal (IP) administration will result in significantly higher systemic exposure compared to oral administration, and therefore, much lower doses are required. For example, the oral LD50 in rats is 1300 mg/kg, while the IV LD50 is 38 mg/kg.

Q3: What is the primary mechanism of action for ergotamine tartrate?

A3: Ergotamine tartrate has a complex pharmacological profile and acts as an agonist at multiple receptor types. Its therapeutic effects, particularly in the context of migraine, are primarily attributed to its agonist activity at serotonin (B10506) 5-HT1B and 5-HT1D receptors.[3] Activation of these receptors leads to vasoconstriction of cranial blood vessels and inhibition of neurotransmitter release in the trigeminal nervous system. Additionally, ergotamine interacts with adrenergic (alpha) and dopaminergic (D2) receptors.[4][5]

Q4: What are the common side effects of ergotamine tartrate in animal models, and how can they be managed?

A4: The most significant side effect of ergotamine is vasoconstriction, which can be particularly pronounced in peripheral and cranial blood vessels.[4][5] In animal studies, this can manifest as changes in blood pressure and heart rate. Overdose can lead to a condition known as ergotism, characterized by intense vasoconstriction that can progress to tissue damage. Careful monitoring of cardiovascular parameters is recommended. In cases of severe vasospasm, the use of vasodilators may be considered to counteract the effects. Nausea and vomiting are also common side effects.

Q5: How can I improve the solubility of ergotamine tartrate for in vivo administration?

A5: Ergotamine tartrate has limited solubility in aqueous solutions. For in vivo studies, it is often dissolved in a non-aqueous vehicle, such as dimethyl sulfoxide (B87167) (DMSO).[1] A common strategy for compounds with poor water solubility is to first dissolve them in a small amount of DMSO and then dilute the solution with a suitable vehicle like corn oil or saline, ensuring the final DMSO concentration is low (typically <1-5%) to avoid vehicle-induced toxicity. The solubility of ergotamine tartrate is also pH-dependent.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Lack of Efficacy	- Inadequate Dose: The administered dose may be too low to elicit a therapeutic response.- Poor Bioavailability: If administered orally, first-pass metabolism may be significantly reducing systemic exposure.- Incorrect Route of Administration: The chosen route may not be optimal for the target tissue or desired pharmacokinetic profile.	- Conduct a dose-response study to determine the optimal dose.- Consider a different route of administration, such as intraperitoneal or intravenous, to bypass first-pass metabolism.- Ensure proper formulation and administration techniques.
High Toxicity or Mortality	- Dose Too High: The administered dose may be approaching or exceeding the LD50.- Vehicle Toxicity: The vehicle used to dissolve the compound may be causing adverse effects.- Rapid IV Injection: A rapid bolus injection can lead to acute cardiovascular effects.	- Reduce the dose and perform a dose-escalation study to find a safe and effective dose.- Run a vehicle-only control group to assess for any vehicle-related toxicity.- Administer IV injections slowly or consider a continuous infusion.
Compound Precipitation in Formulation	- Poor Solubility: Ergotamine tartrate has limited solubility in aqueous solutions.- Incorrect pH: The pH of the vehicle may not be optimal for solubility.	- Dissolve ergotamine tartrate in a small amount of a suitable organic solvent like DMSO before diluting with the final vehicle.- Adjust the pH of the vehicle. Ergotamine tartrate's solubility is influenced by pH.- Consider using a co-solvent system or a different vehicle.
Inconsistent Results	- Variability in Drug Preparation: Inconsistent formulation can lead to variable dosing.- Animal-to-Animal Variability: Biological differences between animals can lead to varied responses.	- Standardize the formulation protocol, ensuring the compound is fully dissolved and homogeneously mixed.- Increase the number of animals per group to improve statistical power.- Ensure consistent administration technique and timing.

Quantitative Data Summary

LD50 Values for Ergotamine Tartrate

Species	Route of Administration	LD50 (mg/kg)
Mouse	Oral	3200
Mouse	Intravenous	265
Rat	Oral	1300
Rat	Intravenous	38

Data sourced from product monograph for Cafergot.

In Vivo Efficacy Study Example: Schistosomiasis in Mice

Parameter	Details
Animal Model	Mice infected with Schistosoma mansoni
Drug	Ergotamine Tartrate
Dose	60 mg/kg
Route of Administration	Intraperitoneal injection
Vehicle	DMSO
Dosing Regimen	Twice daily for one week
Efficacy Endpoints	- Reduced mortality- Decreased parasite load- Reduced intestinal egg counts- Amelioration of organ pathology

Based on a study by Chan et al.[1][6]

Experimental Protocols

In Vivo Efficacy Study in a Murine Model of Schistosomiasis

Objective: To assess the in vivo efficacy of ergotamine tartrate against Schistosoma mansoni infection in mice.

Materials:

• Ergotamine tartrate

• Dimethyl sulfoxide (DMSO)

• Sterile saline

• Mice infected with S. mansoni

• Praziquantel (B144689) (positive control)

Procedure:

• Animal Grouping: Divide the infected mice into three groups: vehicle control, praziquantel, and ergotamine tartrate.

• Drug Preparation:

  • Prepare a stock solution of ergotamine tartrate in DMSO.

  • On each day of treatment, dilute the stock solution with sterile saline to the final desired concentration for injection. The final DMSO concentration should be minimized.

  • Prepare the praziquantel solution according to established protocols.

  • The vehicle control group will receive a solution of DMSO in saline at the same concentration as the treatment group.

• Administration:

  • Administer ergotamine tartrate at a dose of 60 mg/kg via intraperitoneal injection twice daily for seven consecutive days.[1]

  • Administer praziquantel at the appropriate dose as a positive control.

  • Administer the vehicle solution to the control group.

• Monitoring and Endpoints:

  • Monitor the mice daily for any signs of toxicity.

  • Record mortality throughout the study.

  • At the end of the treatment period, euthanize a subset of mice from each group to assess:

    • Worm burden (parasite load).

    • Tissue egg counts (e.g., in the liver and intestines).

    • Organ pathology (e.g., hepatosplenomegaly).

This protocol is adapted from the methodology described in the study by Chan et al.[1][6]

Visualizations

Caption: Simplified signaling pathway of ergotamine tartrate.

Caption: General experimental workflow for in vivo efficacy studies.

References

• 1. Introduction to DOT Plot Analysis in Bioinformatics - Omics tutorials [omicstutorials.com]
• 2. ricerca.uniba.it [ricerca.uniba.it]
• 3. uniprot.org [uniprot.org]
• 4. Dose-response curve for the ergotamine-induced decrease of peripheral systolic blood pressure in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dihydroergotamine inhibits the vasodepressor sensory CGRPergic outflow by prejunctional activation of α2-adrenoceptors and 5-HT1 receptors - PMC [pmc.ncbi.nlm.nih.gov]

Ergotamine Technical Support Center: Minimizing Off-Target Effects in Cellular Assays

Welcome to the technical support resource for researchers utilizing ergotamine in cellular assays. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the challenges associated with ergotamine's polypharmacology and minimize its off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of ergotamine and what causes its off-target effects?

Ergotamine is an ergot alkaloid that primarily acts as a potent but non-selective agonist at various G-protein coupled receptors (GPCRs).[1] Its therapeutic effect in migraines is largely attributed to its agonist activity at serotonin (B10506) 5-HT1B and 5-HT1D receptors, leading to vasoconstriction of cranial blood vessels. However, ergotamine also exhibits significant affinity for a wide range of other receptors, including other serotonin subtypes (e.g., 5-HT2A), dopamine (B1211576) (D1 and D2-like), and alpha-adrenergic receptors.[2] This broad receptor interaction profile is the primary reason for its numerous off-target effects.

Q2: I'm observing significant cytotoxicity in my cell line, even at low concentrations of ergotamine. What could be the cause?

Unexpected cytotoxicity can stem from several factors. Firstly, ergotamine itself can induce cell death, with reported IC50 values around 100 µM in colorectal cells.[3] Secondly, the high number of receptors it interacts with means it can trigger various unintended signaling cascades in your specific cell line, some of which may lead to apoptosis or necrosis. For instance, activation of certain 5-HT2 receptors has been linked to apoptotic pathways. Lastly, the solvent used to dissolve ergotamine (commonly DMSO) can be toxic at higher concentrations.

Q3: How can I confirm that the observed effect in my assay is due to the intended target receptor and not an off-target effect?

To dissect on-target from off-target effects, a combination of approaches is recommended:

• Use of Selective Antagonists: Co-incubate your cells with ergotamine and a selective antagonist for a suspected off-target receptor. If the unwanted effect is diminished, it suggests the involvement of that receptor. For example, to test for off-target effects via alpha-1 adrenergic receptors, you could use a selective antagonist like prazosin.

• Cell Line Selection: If possible, use cell lines that have been genetically modified (e.g., via CRISPR/Cas9) to knock out or knock down the expression of potential off-target receptors.

• Ligand Competition Assays: Perform radioligand binding assays to determine the affinity (Ki) of ergotamine for various receptors expressed in your cell line. This will provide a quantitative measure of its potential for off-target interactions.

Q4: Can ergotamine interfere with my assay readout, particularly if it's a fluorescence-based assay?

Yes, ergotamine has intrinsic fluorescent properties, which can interfere with fluorescence-based assays.[4] It is crucial to run appropriate controls, such as wells containing ergotamine in cell-free media, to quantify any background fluorescence. If significant interference is observed, you may need to consider alternative, non-fluorescent assay formats, such as colorimetric assays (e.g., MTT) or luminescence-based assays.

Troubleshooting Guides

Problem 1: High Levels of Cell Death or Unexplained Cytotoxicity

Possible Cause	Suggested Solution
Broad Receptor Activation	Ergotamine is activating multiple signaling pathways, some of which may be pro-apoptotic in your cell line.
Solvent Toxicity	The concentration of the solvent (e.g., DMSO) used to dissolve ergotamine is too high.
Ergotamine Instability	Ergotamine can degrade, especially when exposed to light and heat, potentially forming more toxic byproducts.

Problem 2: Inconsistent or Non-Reproducible Results

Possible Cause	Suggested Solution
Complex Receptor Profile	The net effect of ergotamine can be highly dependent on the specific repertoire and expression levels of serotonin, dopamine, and adrenergic receptors in your cell line, which can vary with passage number and culture conditions.
Vehicle and Solvent Issues	The solvent may not be fully compatible with your assay conditions, leading to precipitation of ergotamine or other issues.
Assay Interference	Ergotamine may be directly interfering with your assay components or readout.

Data Presentation

Table 1: Receptor Binding Affinity of Ergotamine

The following table summarizes the binding affinities (Ki, in nM) of ergotamine for a range of human receptors. A lower Ki value indicates a higher binding affinity.

Receptor Family	Receptor Subtype	Ergotamine Ki (nM)
Serotonin	5-HT1A	1.8
5-HT1B	0.58
5-HT1D	0.37
5-HT2A	1.2
5-HT2B	0.7
5-HT2C	2.5
Dopamine	D1	18
D2	1.3
D3	2.0
D4	1.5
D5	20
Adrenergic	α1A	1.3
α1B	1.5
α1D	1.0
α2A	0.6
α2B	2.5
α2C	1.8

Note: These values are compiled from various sources and may differ based on experimental conditions.

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Assessment

This protocol is used to assess cell viability by measuring the metabolic activity of cells.

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of ergotamine in culture medium and add to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., staurosporine).

• Incubation: Incubate the plate for 24-72 hours, depending on the experimental design.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.[6]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[6]

Protocol 2: LDH Release Assay for Cytotoxicity Assessment

This assay quantifies cytotoxicity by measuring the release of lactate (B86563) dehydrogenase (LDH) from damaged cells.

• Cell Plating and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: Centrifuge the 96-well plate at 250 x g for 4 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of a stop solution to each well.

• Absorbance Reading: Measure the absorbance at 490 nm.[7]

Protocol 3: Competitive Radioligand Binding Assay

This protocol determines the binding affinity of ergotamine for a specific receptor.

• Membrane Preparation: Prepare cell membranes from a cell line expressing the receptor of interest.

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of a radiolabeled ligand specific for the receptor, and varying concentrations of ergotamine.[8][9]

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand.[8][9]

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value of ergotamine (the concentration that displaces 50% of the radioligand) and calculate the Ki value using the Cheng-Prusoff equation.[9]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. LDH cytotoxicity assay [protocols.io]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]

common challenges in the quantification of ergotamine from biological samples

Welcome to the technical support center for the quantification of ergotamine in biological matrices. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in quantifying ergotamine in biological samples?

A1: The primary challenges include the chemical instability of ergotamine, particularly its susceptibility to epimerization, the presence of significant matrix effects from complex biological samples (e.g., plasma, blood, hair), and the typically low physiological concentrations (pg/mL) requiring highly sensitive analytical instrumentation.[1][2]

Q2: Why is the choice of pH critical during sample preparation and analysis?

A2: Ergotamine is an ergot alkaloid that can undergo epimerization at the C-8 position, converting from the biologically active ergotamine to the less active ergotaminine. This process is accelerated in acidic or neutral solutions. Therefore, maintaining alkaline conditions (pH > 7) throughout extraction and chromatographic separation is crucial to ensure the stability of the parent compound and obtain accurate quantitative results.[1][3]

Q3: What is "matrix effect," and how does it impact ergotamine quantification?

A3: Matrix effect is the alteration of ionization efficiency of the target analyte (ergotamine) by co-eluting, endogenous components from the biological sample.[4] This can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy and precision of the quantification.[4] Biological matrices like plasma and hair are complex and prone to causing significant matrix effects in LC-MS/MS analysis.

Q4: Which analytical technique is most suitable for quantifying low concentrations of ergotamine?

A4: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and suitable technique for the quantification of ergotamine in biological samples.[5] Its high sensitivity and selectivity are necessary to detect the low concentrations (pg/mL to ng/mL range) typically found in plasma, blood, and hair.[1][2][3]

Q5: Should I be concerned about the stability of ergotamine in collected samples?

A5: Yes, sample stability is a critical consideration. It is recommended to process and analyze samples as soon as possible after collection. If storage is necessary, samples should be kept at low temperatures (e.g., -20°C or -80°C) to minimize degradation. The stability of ergotamine in the specific biological matrix and storage conditions should be evaluated during method validation.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or Inconsistent Analyte Recovery

Possible Cause	Suggested Solution
Suboptimal Extraction pH	Ensure the sample is basified to a pH of 9.0 or higher before extraction to maintain ergotamine in its non-ionized form, which improves partitioning into organic solvents.[3]
Inefficient Extraction Solvent	For Liquid-Liquid Extraction (LLE), consider using solvents like chloroform (B151607) or mixtures containing ethyl acetate (B1210297) and heptane. For Solid-Phase Extraction (SPE), select a sorbent chemistry appropriate for basic compounds (e.g., cation-exchange).
Analyte Degradation	Minimize the time samples are at room temperature. Use amber vials to protect from light and work quickly. Prepare fresh standards and QC samples regularly.
Incomplete Elution from SPE Cartridge	Optimize the elution solvent. A common elution solvent for ergot alkaloids from cation-exchange SPE is a mixture of methanol (B129727) and ammonium (B1175870) hydroxide (B78521) to ensure the analyte is in a neutral form for elution.

Issue 2: High Signal Suppression or Enhancement (Matrix Effects)

Possible Cause	Suggested Solution
Insufficient Sample Cleanup	Incorporate a more rigorous cleanup step. For LLE, a back-extraction might be beneficial. For SPE, ensure proper conditioning, loading, and washing steps are followed. Consider using a more selective SPE sorbent.
Co-elution of Phospholipids	Optimize the chromatographic gradient to better separate ergotamine from phospholipids, which are a common source of matrix effects in plasma samples. Alternatively, use a phospholipid removal plate or column during sample preparation.
Matrix Variability Between Lots	Evaluate the matrix effect across at least six different lots of the biological matrix during method validation to ensure the method is robust.[4]
Inappropriate Internal Standard (IS)	Use a stable isotope-labeled (SIL) internal standard for ergotamine if available. A SIL-IS co-elutes with the analyte and experiences similar matrix effects, thus providing the most accurate correction. If a SIL-IS is not available, use a structural analog that has similar chemical properties and chromatographic behavior.

Issue 3: Poor Peak Shape or Shifting Retention Times

Possible Cause	Suggested Solution
Column Degradation	The use of alkaline mobile phases can degrade traditional silica-based C18 columns. Use a pH-stable column designed for high pH applications.[6]
Sample Solvent Incompatibility	Ensure the final sample solvent (after extraction and reconstitution) is compatible with the initial mobile phase to avoid peak distortion. Ideally, the reconstitution solvent should be the same as or weaker than the initial mobile phase.
Buildup of Matrix Components	Implement a robust column washing step between injections to remove strongly retained matrix components. Consider using a guard column to protect the analytical column.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of ergotamine in various biological matrices.

Table 1: Method Performance for Ergotamine in Plasma/Blood

Analytical Method	Matrix	LLOQ (pg/mL)	Recovery (%)	Matrix Effect (%)	Reference
LC-MS/MS	Blood	320	Not Reported	Not Reported	[2]
GC-MS	Plasma	50	Not Reported	Not Reported	[7]
HPLC-Fluorescence	Plasma	100	Not Reported	Not Reported	[3]

Table 2: Method Performance for Ergotamine in Hair

Analytical Method	LLOQ (pg/mg)	Recovery (%)	Matrix Effect (%)	Reference
LC-MS/MS	24	Not Reported	Not Reported	[2]

Note: The values presented are illustrative and may vary significantly depending on the specific instrumentation, protocol, and laboratory conditions.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Ergotamine from Human Plasma

This protocol is a synthesized example based on common procedures.

• Sample Preparation:

  • Pipette 1.0 mL of human plasma into a 15 mL polypropylene (B1209903) centrifuge tube.

  • Add the internal standard solution and vortex briefly.

  • Add 100 µL of 1M ammonium hydroxide to basify the sample to pH ≥ 9.

• Extraction:

  • Add 5 mL of an organic extraction solvent (e.g., chloroform or a mixture of ethyl acetate/heptane).

  • Vortex for 1 minute, then gently mix on a rotator for 15 minutes.

  • Centrifuge at 4000 x g for 10 minutes to separate the layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% ammonium hydroxide).

  • Vortex for 30 seconds to ensure the residue is fully dissolved.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation of Ergotamine from Hair

This protocol is a synthesized example based on common procedures for hair analysis.[8][9]

• Decontamination:

  • Wash approximately 20-30 mg of hair sequentially with 5 mL of methanol, followed by 5 mL of acetone.[8]

  • Vortex each wash for 1-2 minutes and discard the solvent.

  • Allow the hair to dry completely at room temperature.

• Pulverization:

  • Cut the decontaminated hair into small segments (1-2 mm).

  • Pulverize the hair segments using a bead mill or cryogenic grinder to increase the surface area for extraction.

• Extraction:

  • Weigh the pulverized hair into a tube.

  • Add the internal standard.

  • Add 1.5 mL of an extraction solution (e.g., 0.1% formic acid in water or a methanol/acetonitrile mixture).[8]

  • Incubate in an ultrasonic bath for 1-2 hours at 50°C.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Cleanup (if necessary):

  • The supernatant can be directly analyzed or subjected to a further cleanup step like Solid-Phase Extraction (SPE) if significant matrix effects are observed.

• Analysis:

  • Transfer the supernatant or the eluate from SPE to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: A generalized workflow for the quantification of ergotamine from biological samples.

Caption: A decision tree for troubleshooting common issues in ergotamine bioanalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Highly specific quantification of ergotamine in urine, blood, and hair samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of ergot alkaloids in plasma by high-performance liquid chromatography and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Ergot Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Targeted UHPLC-MS/MS Method Validated for the Quantification of Ergot Alkaloids in Cereal-Based Baby Food from the Belgian Market - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification and quantification of ergotamine in human plasma by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. unitedchem.com [unitedchem.com]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]

Technical Support Center: Strategies to Prevent Ergotamine Degradation During Sample Preparation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to ergotamine degradation during experimental sample preparation.

I. Troubleshooting Guide: Minimizing Ergotamine Degradation

This guide provides solutions to common issues encountered during the handling and processing of ergotamine samples.

1. Issue: Low Analyte Recovery in Final Extract

• Possible Cause: Degradation due to improper pH during extraction. Ergotamine is susceptible to degradation in both acidic and strongly alkaline conditions.

• Solution: Maintain a slightly alkaline pH (around 8.5-9.0) during liquid-liquid and solid-phase extraction to ensure the stability of ergotamine in its non-charged form.[1] An extraction solvent containing a buffer, such as acetonitrile (B52724) with ammonium (B1175870) carbonate, can help maintain a stable pH and improve recovery.

• Possible Cause: Thermal degradation from excessive heat.

• Solution: Avoid high temperatures throughout the sample preparation process. If evaporation of the solvent is necessary, use a gentle stream of nitrogen at a temperature not exceeding 40°C.[2] Whenever possible, keep samples on ice or in a cooling rack.

• Possible Cause: Photodegradation from exposure to light.

• Solution: Protect ergotamine-containing samples and standards from light at all stages of preparation. Use amber-colored vials or wrap containers in aluminum foil. Conduct sample preparation in a dimly lit environment if possible.

2. Issue: Inconsistent or Irreproducible Results

• Possible Cause: Epimerization of ergotamine to ergotaminine (B1205201). This can be influenced by the solvent, pH, and temperature.

• Solution: Use of aprotic solvents like acetonitrile is recommended as they minimize epimerization compared to protic solvents like methanol (B129727).[3] Storing extracts at low temperatures (-20°C or below) can also significantly reduce the rate of epimerization.[3]

• Possible Cause: Oxidative degradation. Ergotamine is sensitive to oxidation, which can be accelerated by exposure to air and certain metal ions.

• Solution: While not extensively documented in routine sample preparation protocols, consider degassing solvents and adding antioxidants like ascorbic acid to the extraction solvent, particularly if the sample matrix is complex or if samples will be processed over a longer period.

3. Issue: Presence of Unexpected Peaks in Chromatogram

• Possible Cause: Formation of degradation products due to exposure to harsh conditions.

• Solution: Review the entire sample preparation workflow for potential exposure to extreme pH, high temperatures, or prolonged light exposure. Ensure all reagents and solvents are of high purity and are stored correctly. Forced degradation studies under controlled conditions (acid, base, heat, light, oxidation) can help in identifying potential degradation products.

II. Frequently Asked Questions (FAQs)

Sample Handling and Storage

• Q1: What is the optimal temperature for storing ergotamine samples and extracts?

  • A1: For short-term storage (overnight), refrigeration at 4°C is acceptable.[4] For long-term storage, samples and extracts should be kept at -20°C or lower to minimize degradation and epimerization.[3]

• Q2: How should I protect my samples from light?

  • A2: Always use amber glass vials or polypropylene (B1209903) tubes. If these are not available, wrap the containers with aluminum foil. Minimize the exposure of samples to ambient light during all handling steps.

• Q3: What type of container is best for storing ergotamine samples?

  • A3: Glass vials are generally preferred, especially for long-term storage, to prevent any potential leaching from plastic containers. Ensure the container has a tight-fitting cap to prevent solvent evaporation and exposure to air.

Sample Preparation

• Q4: What is the recommended pH for extracting ergotamine from biological matrices?

  • A4: A slightly alkaline pH of around 8.5 is optimal for extracting ergotamine.[1] This ensures that ergotamine is in its non-ionized form, which is more readily extracted into organic solvents.

• Q5: Which extraction solvent system provides the best stability and recovery for ergotamine?

  • A5: A mixture of acetonitrile and an aqueous buffer, such as ammonium carbonate, has been shown to provide good recoveries and maintain the stability of ergot alkaloids.[5]

• Q6: Can I use acidic conditions for extraction?

  • A6: While some methods use acidic conditions for trapping ergotamine on cation-exchange solid-phase extraction (SPE) cartridges, prolonged exposure to strong acids should be avoided as it can lead to degradation. If an acidic step is necessary, it should be followed by neutralization or elution with a basic solution as quickly as possible.

• Q7: Is it necessary to use an internal standard?

  • A7: Yes, using a structurally similar internal standard is highly recommended to correct for any analyte loss during sample preparation and for variations in instrument response. A stable isotope-labeled ergotamine would be ideal.

Degradation and Epimerization

• Q8: What is the difference between degradation and epimerization?

  • A8: Degradation refers to the breakdown of the ergotamine molecule into different chemical species. Epimerization is a specific type of transformation where the stereochemistry at one chiral center (C-8) is inverted, converting ergotamine (the active form) into ergotaminine (the less active form).[3]

• Q9: How can I monitor for degradation during my experiments?

  • A9: A stability-indicating chromatographic method should be used that can separate ergotamine from its known degradation products and epimers. Monitoring for the appearance of new peaks or changes in the peak area ratios of ergotamine and its epimer can indicate degradation.

III. Quantitative Data Summary

The following tables summarize the stability of ergotamine under various conditions.

Table 1: Stability of Ergotamine Tartrate in Sublingual Tablets Under Different Storage Conditions

Storage Condition	Duration	Potency Loss (%)
Refrigeration (-5°C)	12 months	2.5
Constant Incubation (40°C)	6 months	6
Temperature Cycling (13 days at 40°C, 1 day at -5°C)	6 months	10
Temperature Cycling (13 days at 40°C, 1 day at -5°C)	12 months	17
Exposed to Lab Conditions (Moisture & Light)	141 days	12

Data adapted from a study on ergotamine tartrate sublingual tablets.[6]

Table 2: Impact of Processing on Ergotamine Degradation and Epimerization in Rye Flour

Processing Step	Ergotamine Degradation (%)	R/S Epimer Ratio Change
Baking	2-30	Shift towards S-epimer
in vitro Digestion	-	Increase in toxic R-epimer (32% to 51%)

Data from a study on ergot alkaloids in rye flour.[7]

IV. Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Ergotamine from Human Plasma

• Sample Pre-treatment: To 1 mL of plasma in a glass tube, add an appropriate amount of internal standard. Add 100 µL of 1M ammonium hydroxide (B78521) to adjust the pH to approximately 9.0. Vortex for 30 seconds.

• Extraction: Add 5 mL of an extraction solvent (e.g., a mixture of acetonitrile and ethyl acetate, 1:1 v/v). Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 4000 x g for 10 minutes to separate the aqueous and organic layers.

• Solvent Transfer: Carefully transfer the upper organic layer to a clean glass tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS analysis. Vortex for 30 seconds to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) of Ergotamine from Serum

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of water through the cartridge.

• Sample Pre-treatment: To 1 mL of serum, add the internal standard. Add 2 mL of a 2% ammonium hydroxide solution and vortex.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 3 mL of water to remove interfering substances. Follow with a wash of 3 mL of 20% methanol in water.

• Drying: Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the ergotamine from the cartridge with 2 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol (steps 5 and 6).

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

V. Visualizations

Caption: Major degradation pathways of ergotamine.

Caption: Recommended workflow for ergotamine sample preparation.

References

• 1. "Stability of ergotamine tartrate sublingual tablets" by C.R. Brownell, G.K. Shiu et al. [jfda-online.com]
• 2. Kinetics of ergotamine after intravenous and intramuscular administration to migraine sufferers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov.tw [fda.gov.tw]
• 6. Epimerization of ergot alkaloids in feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Degradation and epimerization of ergot alkaloids after baking and in vitro digestion - PubMed [pubmed.ncbi.nlm.nih.gov]

Ergotamine Experimental Protocols: A Technical Support Guide for Reproducibility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the reproducibility of experiments involving ergotamine.

Frequently Asked Questions (FAQs)

Q1: What are the critical storage conditions for ergotamine to ensure its stability and prevent degradation?

A1: Ergotamine is highly sensitive to environmental factors. To maintain its integrity, it should be stored in a tight, light-resistant container.[1] For oral tablets, a temperature range of 15–30°C is recommended, while sublingual tablets should be kept at 20–25°C, protected from light and heat.[1] Rectal suppositories require refrigeration at 2–8°C.[1] Ergotamine is hygroscopic and can degrade when exposed to air, heat, and light, often darkening and decomposing.[2] Studies have shown that while stable at constant ambient or sub-ambient temperatures, fluctuating temperatures can lead to poor product stability and should be avoided.[3][4]

Q2: What are the known epimers of ergotamine, and how can they affect experimental results?

A2: Ergotamine can exist as two C-8 isomers (epimers): the biologically active R-epimer (ergotamine) and the less active S-epimer (ergotaminine).[5] The formation of ergotaminine (B1205201) from ergotamine can occur under certain experimental conditions, and this stereoisomeric rearrangement can be a significant obstacle to obtaining reproducible results.[6] It is crucial to use pure ergotamine and to handle it under conditions that minimize epimerization.

Q3: Which receptor systems does ergotamine primarily interact with?

A3: Ergotamine exhibits complex pharmacology, interacting with multiple receptor systems. Its primary targets include serotonin (B10506) (5-HT), adrenergic, and dopamine (B1211576) receptors.[7][8] It acts as an agonist at 5-HT1B and 5-HT1D receptors, which is central to its vasoconstrictive effect in treating migraines.[7][9] It also demonstrates activity at α-adrenergic receptors, further contributing to vasoconstriction.[7] Additionally, ergotamine interacts with 5-HT2A, 5-HT2B, and dopamine D2 receptors.[8][10] Recent studies have also explored its modulatory effects on glycine (B1666218) and NMDA receptors.[11][12]

Q4: What are the common side effects observed in vivo that might impact experimental outcomes?

A4: In vivo experiments can be affected by ergotamine's side effects, collectively known as ergotism. These include nausea, vomiting, light-headedness, hypertension, and bradycardia.[13] A significant concern is severe vasoconstriction, which can lead to ischemia in extremities and, in cases of overdose, thrombosis.[13][14] These physiological responses can introduce variability in experimental data.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or Inconsistent Bioavailability in Oral Administration Studies	Poor and variable absorption from the gastrointestinal tract.[1] High first-pass metabolism in the liver, primarily by CYP3A4 enzymes.[1][15]	Consider alternative administration routes with higher bioavailability, such as intramuscular or intravenous injection.[8] If oral administration is necessary, co-administration with caffeine (B1668208) may enhance absorption.[9][16] For in vitro studies, use liver microsomes or cell lines expressing CYP3A4 to model metabolic effects.[15][17]
High Variability in Receptor Binding Assays	Degradation of ergotamine stock solutions due to improper storage (light, heat, temperature fluctuations).[2][3] Presence of the less active S-epimer, ergotaminine.[5][6] Non-specific binding to filter plates or other assay components.	Prepare fresh stock solutions of ergotamine for each experiment. Store aliquots at -80°C and protect from light.[10] Verify the purity of the ergotamine standard using analytical techniques like HPLC. Use appropriate non-specific binding controls in the assay, such as a high concentration of an unlabeled competing ligand.[18] Pre-soak filter plates with a blocking agent like polyethyleneimine.[18]
Irreproducible Vasoconstriction in Ex Vivo Artery Ring Assays	Variability in tissue preparation and viability. Tachyphylaxis (rapidly diminishing response) upon repeated application of ergotamine. Ergotamine's sustained contractile response can be difficult to reverse.[19]	Standardize the dissection and mounting procedure for arterial rings to ensure consistent tissue health. Allow for an adequate equilibration period before adding the test compound. Conduct cumulative dose-response experiments to minimize the effects of tachyphylaxis.[19] If investigating reversal, consider using potent vasodilators like nitroglycerin.[20]
Poor Quantification and Matrix Effects in Biological Samples (Blood, Urine, Hair)	Interference from other components in the biological matrix. Low concentrations of ergotamine in systemic circulation.[15]	Employ robust sample preparation techniques such as liquid-liquid extraction or solid-phase extraction to remove interfering substances.[6][21] Utilize highly sensitive and specific analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[21][22] Incorporate an appropriate internal standard (e.g., isotopically labeled ergotamine) to correct for matrix effects and variations in extraction efficiency.[6][23]

Quantitative Data Summary

Table 1: Ergotamine Concentrations in Biological Samples

Biological Matrix	Concentration Range	Analytical Method	Reference
Blood/Plasma	50 pg/mL - 50 ng/mL	GC-MS	[22]
Blood	320 pg/mL	LC-MS/MS	[21]
Urine	100 pg/mL	LC-MS/MS	[21]
Hair (Proximal)	24 pg/mg	LC-MS/MS	[21]
Hair (Distal)	15 pg/mg	LC-MS/MS	[21]

Table 2: Receptor Binding Affinities (Ki) and Functional Potencies (IC50/EC50) of Ergotamine

Receptor Subtype	Assay Type	Value (nM)	Reference
Dopamine D2	Receptor Binding (Ki)	In the nanomolar range	[10]
5-HT1A, 1B, 1D, 2A, 2C	Receptor Binding (Ki)	Reportedly high affinity	[10]
Glycine Receptor α1	Functional (IC50)	~30 µM (inhibition of glycine-evoked current)	[11]
NMDA Receptor (NR1a/NR2A)	Functional (IC50)	~10 µM (inhibition of glutamate-evoked current)	[12]

Detailed Experimental Protocols

Protocol 1: Competitive Radioligand Receptor Binding Assay (Filtration Method)

This protocol is adapted for determining the binding affinity (Ki) of ergotamine for a target G-protein coupled receptor (GPCR), such as a serotonin or dopamine receptor subtype.

1. Membrane Preparation:

• Homogenize cells or tissue expressing the receptor of interest in ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA with protease inhibitors).[10]

• Centrifuge the homogenate at low speed (e.g., 1,000 x g for 3 minutes) to remove nuclei and large debris.[10]

• Collect the supernatant and centrifuge at high speed (e.g., 20,000 x g for 10-20 minutes at 4°C) to pellet the membranes.[10]

• Wash the membrane pellet by resuspending in fresh lysis buffer and repeating the high-speed centrifugation.[10]

• Resuspend the final pellet in the assay buffer and determine the protein concentration (e.g., using a BCA assay).[10] Store aliquots at -80°C.

2. Assay Procedure (96-well plate format):

• Prepare serial dilutions of ergotamine (e.g., 10 concentrations from 10⁻¹¹ M to 10⁻⁵ M).[10]

• To each well, add the following components in order:

  • Assay buffer.

  • The appropriate concentration of ergotamine dilution. For total binding wells, add buffer instead. For non-specific binding wells, add a high concentration of a known unlabeled ligand for the target receptor.[18]

  • A fixed concentration of the corresponding radioligand (e.g., [³H]Spiperone for D2 receptors) at or below its Kd value.[10]

  • The membrane preparation (typically 5-20 µg of protein per well).[18]

• Incubate the plate for a specified time (e.g., 60-90 minutes) at a specific temperature (e.g., room temperature) to reach equilibrium.[18]

3. Filtration and Counting:

• Terminate the incubation by rapid filtration through a glass fiber filter plate (e.g., GF/C pre-soaked in 0.5% polyethyleneimine) using a cell harvester.[10][18]

• Wash the filters multiple times with ice-cold wash buffer to separate bound from free radioligand.[10]

• Dry the filters, add a scintillation cocktail, and quantify the radioactivity using a microplate scintillation counter.[10]

4. Data Analysis:

• Calculate specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the logarithm of the ergotamine concentration.

• Fit the data using a non-linear regression model (one-site competition) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the radioligand concentration and Kd is its dissociation constant for the receptor.[10][18]

Protocol 2: In Vitro Metabolism using Liver Microsomes

This protocol is designed to study the phase I metabolism of ergotamine, primarily mediated by cytochrome P450 enzymes.

1. Reagents and Preparation:

• Pooled human or rat liver microsomes.

• Ergotamine stock solution (in a suitable solvent like DMSO or ethanol).

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4).

• Quenching solution (e.g., ice-cold acetonitrile).

2. Incubation Procedure:

• In a microcentrifuge tube, pre-warm a mixture of liver microsomes (e.g., 0.5 mg/mL final concentration) and phosphate buffer at 37°C for 5 minutes.

• Add ergotamine to the mixture to achieve the desired final concentration (e.g., 1-10 µM).

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C in a shaking water bath for a specified time course (e.g., 0, 15, 30, 60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile. This will precipitate the proteins.

3. Sample Processing and Analysis:

• Centrifuge the terminated reaction mixture at high speed (e.g., >10,000 x g for 10 minutes) to pellet the precipitated protein.

• Transfer the supernatant to a new tube or an HPLC vial.

• Analyze the supernatant for the disappearance of the parent drug (ergotamine) and the formation of metabolites using a validated LC-MS/MS method.[15][17]

• Include control incubations without the NADPH regenerating system to account for non-enzymatic degradation.

Visualizations

Caption: Ergotamine's primary signaling mechanism for migraine therapy.

Caption: Logical workflow for ensuring ergotamine experiment reproducibility.

References

• 1. drugs.com [drugs.com]
• 2. Ergotamine | C33H35N5O5 | CID 8223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. "Stability of ergotamine tartrate sublingual tablets" by C.R. Brownell, G.K. Shiu et al. [jfda-online.com]
• 4. fda.gov.tw [fda.gov.tw]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of Ergotamine Tartrate? [synapse.patsnap.com]
• 8. Ergotamine - Wikipedia [en.wikipedia.org]
• 9. Ergotamine/Caffeine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Molecular investigation of ergot alkaloid ergotamine's modulatory effects on glycine receptors expressed in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Application of the Neuroprotective and Potential Antioxidant Effect of Ergotamine Mediated by Targeting N-Methyl-D-Aspartate Receptors [mdpi.com]
• 13. Ergot Alkaloids - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Side effects of ergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 16. migrainedisorders.org [migrainedisorders.org]
• 17. In Vitro Metabolism Evaluation of the Ergot Alkaloid Dihydroergotamine: Application of Microsomal and Biomimetic Oxidative Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. Sustained vascular contractile response induced by an R- and S-epimer of the ergot alkaloid ergocristine and attenuation by a noncompetitive antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Nitroglycerin for ergotism. Experimental studies in vitro and in migraine patients and treatment of an overt case - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Highly specific quantification of ergotamine in urine, blood, and hair samples by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Identification and quantification of ergotamine in human plasma by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative In Vitro Analysis of Ergotamine and Dihydroergotamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparative analysis of two structurally similar ergot alkaloids, ergotamine and dihydroergotamine (B1670595). Both compounds have a long history in the treatment of migraine headaches, yet subtle structural differences lead to distinct pharmacological profiles. This document summarizes their in vitro performance, offering supporting experimental data, detailed methodologies for key experiments, and visual representations of their signaling pathways to aid in research and drug development.

Executive Summary

Ergotamine and dihydroergotamine are non-selective agonists at several serotonin (B10506) (5-HT), dopamine (B1211576) (D), and adrenergic (α) receptors.[1][2] Their therapeutic efficacy in migraine is primarily attributed to their agonist activity at 5-HT1B and 5-HT1D receptors, leading to vasoconstriction of cerebral blood vessels and inhibition of trigeminal neurotransmission.[1][2] However, their broader receptor interaction profile contributes to their side effects.[1] Dihydroergotamine, a hydrogenated derivative of ergotamine, exhibits a different pharmacological profile, notably displaying greater α-adrenergic antagonist activity and acting as an antagonist at 5-HT2A receptors, in contrast to ergotamine's partial agonism.[3][4] These differences likely contribute to the observed variations in their clinical safety and efficacy profiles.[3]

Data Presentation: Receptor Binding Affinity and Functional Potency

The following tables summarize the quantitative in vitro data for ergotamine and dihydroergotamine across a range of relevant G-protein coupled receptors (GPCRs).

Table 1: Comparative Receptor Binding Affinities (pKi)

Receptor Subtype	Ergotamine (pKi)	Dihydroergotamine (pKi)	Reference(s)
Serotonin
5-HT1A	8.5	8.8	[4]
5-HT1B	8.8	8.4	[4]
5-HT1D	8.9	8.9	[4]
5-HT1F	7.1	6.9	[4]
5-HT2A	8.7	8.6	[3]
5-HT2C	7.1	7.1	[5]
Dopamine
D2	8.9	8.7	[6]
Adrenergic
α1A	8.2	8.0	[7]
α2A	8.5	8.7	[7]
α2B	8.3	8.5	[6]
α2C	8.4	8.6	[6]

Note: pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity.

Table 2: Comparative Functional Data

Assay	Receptor	Ergotamine	Dihydroergotamine	Reference(s)
Vasoconstriction (Rat Aorta)	5-HT2A	Partial Agonist (Intrinsic Activity ~50% of 5-HT)	Antagonist	[3]
Phosphoinositide Hydrolysis (Piglet Choroid Plexus)	5-HT1C (now 5-HT2C)	Full Agonist (pEC50 7.5)	Full Agonist (pEC50 7.6)	[5]
β-arrestin Recruitment (HEK293 cells)	α2-Adrenergic	Partial Agonist	Antagonist	[6][7]

Note: pEC50 is the negative logarithm of the half-maximal effective concentration. Intrinsic activity refers to the ability of a drug to elicit a maximal response.

Experimental Protocols

Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of ergotamine and dihydroergotamine for various receptor subtypes.

Methodology:

• Membrane Preparation:

  • Cells expressing the receptor of interest (e.g., HEK293, CHO) or tissue homogenates are lysed in a hypotonic buffer.

  • The cell membranes are pelleted by centrifugation and washed to remove cytosolic components.

  • The final membrane pellet is resuspended in an appropriate assay buffer and the protein concentration is determined.

• Competitive Binding Assay:

  • A fixed concentration of a specific radioligand (e.g., [3H]-ketanserin for 5-HT2A receptors) is incubated with the membrane preparation.

  • Increasing concentrations of the unlabeled competitor drug (ergotamine or dihydroergotamine) are added to displace the radioligand.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled ligand.

• Separation and Detection:

  • The reaction is terminated by rapid filtration through glass fiber filters, separating the bound radioligand from the unbound.

  • The filters are washed with ice-cold buffer to remove non-specifically bound radioligand.

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The concentration of the competitor drug that inhibits 50% of the specific radioligand binding (IC50) is determined.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation.

In Vitro Vasoconstriction Assay

Objective: To assess the functional effects (agonist or antagonist activity) of ergotamine and dihydroergotamine on vascular smooth muscle contraction.

Methodology:

• Tissue Preparation:

  • A segment of a blood vessel (e.g., rat aorta, human coronary artery) is carefully dissected and cut into rings.

  • The rings are mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Isometric Tension Recording:

  • The tissue rings are connected to an isometric force transducer to record changes in tension.

  • An optimal resting tension is applied to the tissues, and they are allowed to equilibrate.

• Cumulative Concentration-Response Curves:

  • Increasing concentrations of the test compound (ergotamine or dihydroergotamine) are added to the organ bath in a cumulative manner.

  • The resulting contractile responses are recorded.

  • For antagonist studies, the tissue is pre-incubated with the antagonist (e.g., dihydroergotamine) before constructing a concentration-response curve for an agonist (e.g., ergotamine or serotonin).

• Data Analysis:

  • The contractile responses are expressed as a percentage of the maximal contraction induced by a reference substance (e.g., potassium chloride).

  • The EC50 (concentration producing 50% of the maximal response) and the maximal response (Emax) are determined to characterize agonist activity.

  • For antagonists, the pA2 value (a measure of antagonist potency) can be calculated.

cAMP Functional Assay

Objective: To determine the effect of ergotamine and dihydroergotamine on the intracellular levels of cyclic AMP (cAMP) following receptor activation.

Methodology:

• Cell Culture and Treatment:

  • Cells expressing the G-protein coupled receptor of interest (e.g., Gi/o or Gs coupled) are cultured in appropriate media.

  • The cells are pre-incubated with a phosphodiesterase inhibitor to prevent the degradation of cAMP.

  • The cells are then stimulated with the test compound (ergotamine or dihydroergotamine) for a defined period. For Gi/o-coupled receptors, cells are often co-stimulated with forskolin (B1673556) to induce a measurable level of cAMP that can be inhibited.

• cAMP Measurement:

  • The reaction is stopped, and the cells are lysed.

  • The intracellular cAMP concentration is measured using a competitive immunoassay, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

• Data Analysis:

  • The amount of cAMP produced is quantified and concentration-response curves are generated.

  • The EC50 or IC50 values are calculated to determine the potency of the compounds as agonists or antagonists, respectively.

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the primary signaling pathways modulated by ergotamine and dihydroergotamine.

Caption: Overview of G-protein signaling pathways for ergotamine and dihydroergotamine.

Experimental Workflow

Caption: General experimental workflow for in vitro comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. Ergotamine and dihydroergotamine: history, pharmacology, and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of ergotamine and dihydroergotamine on 5-hydroxytryptamine-2A receptors in the isolated rat aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The antimigraine drugs ergotamine and dihydroergotamine are potent 5-HT1C receptor agonists in piglet choroid plexus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | New characterization of dihydroergotamine receptor pharmacology in the context of migraine: utilization of a β-arrestin recruitment assay [frontiersin.org]
• 7. Alpha 2-adrenergic agonist and alpha 1-adrenergic antagonist activity of ergotamine and dihydroergotamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

preclinical comparison of ergotamine tartrate and sumatriptan efficacy

A Comparative Guide for Researchers in Drug Development

In the landscape of migraine therapeutics, ergotamine tartrate and sumatriptan (B127528) represent two distinct pharmacological approaches to alleviating the debilitating symptoms of migraine attacks. While both have demonstrated clinical efficacy, their preclinical profiles reveal significant differences in receptor interactions, vascular effects, and mechanisms of neuronal modulation. This guide provides a comprehensive preclinical comparison of these two compounds, offering valuable insights for researchers and scientists engaged in the development of novel anti-migraine agents.

Receptor Binding Profiles: A Tale of Two Affinities

The fundamental difference between ergotamine and sumatriptan lies in their receptor interaction profiles. Ergotamine exhibits a broad spectrum of activity, binding with high affinity to a range of serotonin (B10506) (5-HT), adrenergic (α), and dopaminergic (D) receptors. In contrast, sumatriptan is a highly selective agonist for the 5-HT1B and 5-HT1D receptor subtypes. This disparity in receptor affinity underpins the differences in their pharmacological effects and side-effect profiles.

Receptor Subtype	Ergotamine Tartrate (pKi)	Sumatriptan (pKi)
Serotonin (5-HT)
5-HT1A	High Affinity	Moderate Affinity
5-HT1B	High Affinity	High Affinity
5-HT1D	High Affinity	High Affinity
5-HT2A	High Affinity	Low Affinity
5-HT2C	High Affinity	Low Affinity
Adrenergic (α)
α1	High Affinity	Negligible
α2	High Affinity	Negligible
Dopaminergic (D)
D2	High Affinity	Negligible

Note: Specific pKi values can vary between studies and experimental conditions. This table represents a qualitative summary of reported affinities.

Vasoconstrictor Effects: A Comparative Analysis

Both ergotamine and sumatriptan exert vasoconstrictor effects, a key mechanism in their anti-migraine action. However, the potency and spectrum of their vascular activity differ. Preclinical studies in various isolated blood vessels provide quantitative insights into these differences.

Vascular Bed	Parameter	Ergotamine Tartrate	Sumatriptan
Rabbit Saphenous Vein	pEC50	8.7 ± 0.06	6.0 ± 0.08
Human Proximal Coronary Artery	Maximal Contraction (% of KCl)	8 ± 4%	17 ± 7%
Human Distal Coronary Artery	Maximal Contraction (% of KCl)	5 ± 2%	17 ± 9%
Human Middle Meningeal Artery	Maximal Contraction (% of KCl)	32 ± 7%	61 ± 18%
Human Saphenous Vein	Maximal Contraction (% of KCl)	52 ± 11%	37 ± 8%

Ergotamine demonstrates greater potency in the rabbit saphenous vein, a model for venous constriction. In human coronary arteries, both drugs induce modest contractions at clinically relevant concentrations, though sumatriptan shows a greater maximal response in distal segments.[1][2] Notably, the vasoconstrictor effects of ergotamine have been reported to be more sustained than those of sumatriptan.[3][4]

Efficacy in Preclinical Models of Migraine

The trigeminovascular system is a key player in the pathophysiology of migraine. Preclinical models that activate this system are crucial for evaluating the efficacy of anti-migraine compounds.

Inhibition of Calcitonin Gene-Related Peptide (CGRP) Release

Neurogenic inflammation, characterized by the release of vasoactive peptides like CGRP from trigeminal nerve endings, is a hallmark of migraine. Both ergotamine and sumatriptan have been shown to inhibit CGRP release in animal models.

In a rat model where the trigeminal ganglion was electrically stimulated, pretreatment with dihydroergotamine (B1670595) (an active metabolite of ergotamine) and sumatriptan significantly attenuated the release of CGRP into the plasma of the superior sagittal sinus.[5]

Compound	Dose	% Inhibition of CGRP Release
Dihydroergotamine	50 µg/kg i.v.	~50-55%
Sumatriptan	300 µg/kg i.v.	~57%

Modulation of Neuronal Activity in the Trigeminal Nucleus Caudalis (TNC)

The TNC is a critical relay station for nociceptive information from the cranial dura mater. The expression of the immediate early gene c-fos in the TNC is used as a marker of neuronal activation in response to noxious stimuli.

In a rat model where chemical stimulation of the meninges induced c-fos expression in the TNC, both dihydroergotamine and sumatriptan demonstrated an ability to reduce the number of c-fos positive cells, indicating an inhibition of neuronal activation.

Compound	Dose	% Reduction in c-fos Expression
Dihydroergotamine	86 nmol/kg x 2, i.v.	33%
Sumatriptan	720 nmol/kg x 2, i.v.	31%

Experimental Protocols

Receptor Binding Assays: Radioligand binding assays are performed using cell membranes prepared from cells expressing the recombinant human receptor subtypes. Membranes are incubated with a specific radioligand and varying concentrations of the test compound (ergotamine or sumatriptan). The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, and the inhibition constant (Ki) is calculated using the Cheng-Prusoff equation.

Isolated Tissue Vasoconstriction Assays: Segments of blood vessels (e.g., rabbit saphenous vein, human coronary artery) are mounted in organ baths containing a physiological salt solution and aerated with a gas mixture. The tissues are allowed to equilibrate, and then cumulative concentration-response curves to ergotamine or sumatriptan are constructed. The contractile responses are measured isometrically, and the potency (pEC50, the negative logarithm of the molar concentration producing 50% of the maximal response) and maximal contraction are calculated.

In Vivo CGRP Release Model: Anesthetized rats are prepared for electrical stimulation of the trigeminal ganglion. Blood samples are collected from the superior sagittal sinus before and after stimulation. The test compound is administered intravenously prior to stimulation. Plasma levels of CGRP are measured using a specific radioimmunoassay or ELISA.

c-fos Immunohistochemistry in the TNC: Anesthetized rats receive a chemical irritant applied to the dura mater to induce neuronal activation. The test compound is administered prior to the irritant. Two hours after stimulation, the animals are perfused, and the brainstems are removed and processed for c-fos immunohistochemistry. The number of c-fos-immunoreactive neurons in the TNC is quantified using light microscopy.

Visualizing the Mechanisms

Caption: Proposed mechanism of action for ergotamine and sumatriptan in migraine.

Caption: A generalized experimental workflow for preclinical efficacy testing.

Conclusion

The preclinical data clearly delineates the pharmacological differences between ergotamine tartrate and sumatriptan. Ergotamine's broad receptor profile contrasts with sumatriptan's high selectivity for 5-HT1B/1D receptors. While both induce vasoconstriction and inhibit key processes in the trigeminovascular system, the nuances in their potency, spectrum of activity, and duration of action are important considerations. This comparative guide, grounded in preclinical experimental data, provides a valuable resource for researchers aiming to build upon the successes of these foundational anti-migraine therapies and develop the next generation of treatments.

References

• 1. Sumatriptan and dihydroergotamine in proximal and distal human isolated coronary arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihydroergotamine and sumatriptan in isolated human coronary artery, middle meningeal artery and saphenous vein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. clinician.nejm.org [clinician.nejm.org]
• 4. Coronary side-effect potential of current and prospective antimigraine drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

validating ergotamine-induced vasoconstriction against other ergots

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the vasoconstrictive properties of ergotamine against other ergot alkaloids. The information presented is collated from experimental studies to support research and drug development in pharmacology and related fields.

Executive Summary

Ergot alkaloids are a class of mycotoxins produced by fungi of the genus Claviceps that exert a wide range of pharmacological effects.[1] A primary physiological action of many ergot alkaloids is vasoconstriction, which is mediated through their interaction with serotonergic (5-HT) and α-adrenergic receptors in vascular smooth muscle.[2][3] Ergotamine is a potent vasoconstrictor and is often used as a benchmark for comparing the activity of other ergot derivatives.[2]

Available data indicates that ergotamine generally exhibits a more potent and sustained arterial vasoconstrictor effect compared to dihydroergotamine (B1670595) and ergonovine. The differences in vasoconstrictive potency among ergot alkaloids can be attributed to their varying affinities for different receptor subtypes and their intrinsic activities at these receptors.[1] This guide summarizes the available quantitative data on the vasoconstrictive effects and receptor binding affinities of ergotamine and other selected ergot alkaloids.

Quantitative Comparison of Vasoconstrictor Effects

The following table summarizes the vasoconstrictor potency of various ergot alkaloids from in vitro studies. It is important to note that experimental conditions, such as the vascular bed and species studied, can influence the absolute values. Therefore, direct comparisons should be made with caution when data is from different sources.

Ergot Alkaloid	Potency (pD2)	Tissue/Model	Species
Ergotamine	9.30[4]	Basilar Artery	Human
8.8[2]	Basilar Artery	Bovine
Dihydroergotamine	9.60[4]	Basilar Artery	Human
Methysergide	7.10[4]	Basilar Artery	Human
Ergonovine	Not Available	-	-
Ergocristine	Not Available	-	-
Ergocornine	Not Available	-	-
Methylergometrine	Not Available	-	-

pD2 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal response (EC50). A higher pD2 value indicates greater potency.

Receptor Binding Affinity Profile

The vasoconstrictive effects of ergot alkaloids are primarily mediated by their interaction with 5-HT (particularly 5-HT1B/1D and 5-HT2A) and α-adrenergic receptors.[2][3] The following table presents the receptor binding affinities (Ki, Kd, or EC50 values) of selected ergot alkaloids. Lower Ki/Kd/EC50 values indicate higher binding affinity. Note: Comprehensive and directly comparable binding data for all listed ergots from a single source is limited in the available literature.

Receptor Subtype	Ergotamine	Dihydroergotamine	Ergonovine	Ergocristine
5-HT1A	High Affinity[5]	High Affinity[5]	High Affinity[5]	-
5-HT1B	High Affinity[1]	High Affinity[1]	High Affinity[6]	-
5-HT1D	High Affinity[1]	High Affinity[1]	High Affinity[6]	-
5-HT2A	High Affinity[7]	-	High Affinity[5][6]	High Affinity ¹[3]
α1-Adrenergic	Agonist	-	Kd: 410 nM	-
α2-Adrenergic	Agonist	-	-	High Affinity ¹[3]
Dopamine D2	-	-	EC50: 47 nM	-

¹ Data from in silico molecular docking studies, presented as binding energy.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the generalized signaling pathway for ergot alkaloid-induced vasoconstriction and a typical experimental workflow for an in vitro vasoconstriction assay.

Caption: Generalized signaling pathway for ergot-induced vasoconstriction.

Caption: Typical experimental workflow for in vitro vasoconstriction assay.

Detailed Experimental Protocols

The quantitative data presented in this guide are primarily derived from in vitro experiments using isolated vascular tissues. A generalized protocol for such an assay is as follows:

1. Tissue Preparation:

• Source: Arteries (e.g., basilar, coronary, saphenous) or veins are excised from euthanized animals (e.g., bovine, rabbit, rat) or, in some cases, human tissue is used.

• Dissection: The blood vessel is carefully cleaned of adhering connective and adipose tissue in a cold, oxygenated physiological salt solution (PSS), such as Krebs-Henseleit buffer.

• Sectioning: The cleaned vessel is cut into rings of 2-4 mm in length.

2. Experimental Setup (Organ Bath):

• Mounting: The vascular rings are mounted on stainless steel hooks or wires in an organ bath chamber filled with PSS.

• Transducer: One end of the ring is anchored, and the other is connected to an isometric force transducer to measure changes in tension.

• Environment: The PSS is maintained at 37°C and continuously aerated with a gas mixture of 95% O₂ and 5% CO₂ to maintain physiological pH.

• Equilibration: The tissues are allowed to equilibrate under a basal tension for a period of 60-90 minutes, with periodic washing with fresh PSS.

• Viability Test: The viability of the tissue is confirmed by inducing a contraction with a high concentration of potassium chloride (KCl).

3. Data Acquisition:

• Cumulative Concentration-Response Curve: After a washout period following the viability test, the ergot alkaloid is added to the organ bath in a cumulative manner, with each subsequent concentration being added after the response to the previous one has stabilized.

• Recording: The isometric tension is continuously recorded throughout the experiment using a data acquisition system.

4. Data Analysis:

• Normalization: The contractile responses are typically normalized to the maximum contraction induced by KCl.

• Curve Fitting: The normalized responses are plotted against the logarithm of the agonist concentration to generate a concentration-response curve.

• Parameter Calculation: Non-linear regression analysis is used to determine the EC50 (the concentration that produces 50% of the maximal response) and the maximal response (Emax). The pD2 (-log EC50) is often used to express potency.[2]

A common method for determining receptor binding affinity is the Radioligand Binding Assay . This involves incubating cell membranes expressing the receptor of interest with a fixed concentration of a radiolabeled ligand and varying concentrations of the unlabeled ergot alkaloid. The amount of radioactivity bound to the membranes is then measured to determine the concentration of the ergot alkaloid that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 value is then used to calculate the inhibition constant (Ki), which reflects the binding affinity of the ergot alkaloid for the receptor.[5]

References

• 1. Ergoline derivatives: receptor affinity and selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Investigation of the relationship between ergocristinine and vascular receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vascular effects of ergot alkaloids: a study on human basilar arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Ergotamine Stimulates Human 5-HT4-Serotonin Receptors and Human H2-Histamine Receptors in the Heart - PMC [pmc.ncbi.nlm.nih.gov]

Ergotamine Versus Triptans: A Comparative Analysis of Receptor Activation

For Immediate Release

This guide provides a detailed comparative analysis of the receptor activation profiles of two major classes of anti-migraine drugs: ergotamine and triptans. Designed for researchers, scientists, and drug development professionals, this document synthesizes key experimental data on receptor binding affinities and functional activation, offering an objective comparison to inform future research and development in headache disorders.

Introduction

For decades, ergotamine has been a cornerstone in the acute treatment of migraine. Its therapeutic efficacy is attributed to its broad-spectrum interaction with multiple neurotransmitter receptors. The advent of triptans in the 1990s marked a significant advancement in migraine therapy, offering a more targeted approach. Triptans are selective agonists for the serotonin (B10506) 5-HT1B and 5-HT1D receptors.[1][2][3] This guide delves into the nuanced differences in receptor activation between ergotamine and triptans, providing a comprehensive overview of their pharmacological profiles. While both drug classes target 5-HT1B/1D receptors to achieve their anti-migraine effects, the broader receptor engagement of ergotamine leads to a different side-effect profile compared to the more selective triptans.[4][5]

Comparative Receptor Binding Affinities

The following table summarizes the binding affinities (pKi) of ergotamine and representative triptans for a range of serotonin (5-HT), adrenergic (α), and dopamine (B1211576) (D) receptors. The pKi value is the negative logarithm of the inhibitory constant (Ki), with a higher value indicating a higher binding affinity.

Receptor	Ergotamine	Sumatriptan	Zolmitriptan	Rizatriptan
Serotonin (5-HT) Receptors
5-HT1A	8.8	6.9	7.5	6.5
5-HT1B	8.6	7.6	8.4	8.0
5-HT1D	8.8	8.0	8.6	8.4
5-HT1F	7.7	7.0	7.1	6.6
5-HT2A	8.5	<5.0	5.7	5.6
5-HT2B	8.0	<5.0	6.0	<5.0
5-HT2C	8.3	<5.0	6.3	5.8
Adrenergic (α) Receptors
α1A	8.3	<5.0	No significant affinity	No significant affinity
α1B	7.8	<5.0	No significant affinity	No significant affinity
α1D	8.1	<5.0	No significant affinity	No significant affinity
α2A	8.5	<5.0	No significant affinity	No significant affinity
α2C	8.2	<5.0	No significant affinity	No significant affinity
Dopamine (D) Receptors
D1	6.5	<5.0	No significant affinity	No significant affinity
D2	8.4	<5.0	6.0	No significant affinity

Data compiled from multiple sources. Values are approximations and may vary depending on the specific experimental conditions.

Experimental Protocols

The data presented in this guide are primarily derived from in vitro pharmacological assays. The following are detailed methodologies for the key experiments cited.

Radioligand Binding Assays

Radioligand binding assays are employed to determine the affinity of a drug for a specific receptor. This technique involves the use of a radiolabeled ligand that binds to the receptor of interest.

1. Membrane Preparation:

• Cells or tissues expressing the target receptor are homogenized in a suitable buffer.

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in an assay buffer.

2. Binding Reaction:

• A fixed concentration of a radiolabeled ligand is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test compound (ergotamine or a triptan).

• The reaction is allowed to reach equilibrium.

3. Separation of Bound and Free Ligand:

• The reaction mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

4. Quantification:

• The radioactivity retained on the filters is measured using a scintillation counter.

• The data are analyzed to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

• The IC50 value is then converted to an inhibitory constant (Ki) using the Cheng-Prusoff equation.

Workflow for a typical radioligand binding assay.

Functional Assays

Functional assays are utilized to determine the efficacy of a drug at a receptor, i.e., whether it acts as an agonist, antagonist, or inverse agonist.

1. [35S]GTPγS Binding Assay:

• This assay measures the activation of G-proteins, which is an early event in the signaling cascade of G-protein coupled receptors (GPCRs).

• Membranes expressing the receptor of interest are incubated with the test compound, GDP, and the non-hydrolyzable GTP analog, [35S]GTPγS.

• Agonist binding to the receptor promotes the exchange of GDP for [35S]GTPγS on the Gα subunit.

• The amount of [35S]GTPγS incorporated is quantified by scintillation counting and is proportional to the level of G-protein activation.

References

• 1. researchgate.net [researchgate.net]
• 2. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Serotonin receptor agonists in the acute treatment of migraine: a review on their therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. repub.eur.nl [repub.eur.nl]

A Head-to-Head Comparison of Ergotamine and Dihydroergotamine's Safety Profiles

For Researchers, Scientists, and Drug Development Professionals

Ergotamine and its derivative, dihydroergotamine (B1670595), have long been mainstays in the therapeutic arsenal (B13267) for migraine headaches. While both demonstrate efficacy, their distinct pharmacological profiles result in significant differences in their safety and tolerability. This guide provides an objective, data-driven comparison of the safety profiles of ergotamine and dihydroergotamine, incorporating experimental data and methodologies to inform research and drug development.

Key Pharmacological Differences

Dihydroergotamine (DHE) is synthesized by reducing an unsaturated bond in the ergotamine (ET) molecule.[1] This seemingly minor structural modification leads to a notable divergence in their pharmacological actions and, consequently, their safety profiles. DHE exhibits greater alpha-adrenergic antagonist activity and is a significantly less potent arterial vasoconstrictor than ergotamine.[1][2] While both are agonists at various serotonin (B10506) (5-HT) receptors (5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F), their differing affinities and intrinsic activities at these and other receptors, including dopaminergic receptors, contribute to their unique clinical characteristics.[1]

Comparative Safety and Tolerability: A Tabular Overview

The following table summarizes the key differences in the safety and tolerability of ergotamine and dihydroergotamine based on available clinical data. It is important to note that direct head-to-head clinical trials with comprehensive safety data are limited, and much of the data for ergotamine is from older studies that may not have had the same rigorous adverse event reporting as modern trials.

Adverse Event/Safety Concern	Ergotamine Tartrate (ET)	Dihydroergotamine Mesylate (DHE)	Key Insights
Nausea and Vomiting	Occurs in approximately 10% of patients with oral administration and is more frequent with parenteral use.[3]	Less emetic than ergotamine.[2][4] Incidence varies by route of administration; it is a common side effect with intravenous (IV) DHE but low with intramuscular (IM) or intranasal (IN) administration.[2] For example, in one study, nausea was reported in 31.3% of patients in a low cardiovascular risk group receiving IV DHE.[5]	The reduced emetic potential of DHE is a significant clinical advantage.
Cardiovascular Effects	Potent arterial vasoconstrictor.[2] Intense consumption may be associated with an increased risk of serious ischemic complications.[6] Contraindicated in patients with coronary artery disease, peripheral vascular disease, and uncontrolled hypertension.	Less potent arterial vasoconstrictor than ergotamine.[2] While contraindicated in patients with ischemic heart disease, studies of intravenous and intranasal DHE in patients without cardiovascular contraindications have shown a favorable cardiovascular safety profile.[1][7] In one study of a novel intranasal DHE formulation, non-serious, vascular treatment-emergent adverse events occurred in 1.4% of patients over 24 weeks.[7]	DHE's lower arterial vasoconstrictor potency makes it a potentially safer option from a cardiovascular standpoint in appropriate patient populations.
Rebound Headache (Medication Overuse Headache)	Associated with habituation and overuse headache.[2]	Not associated with rebound headache.[2]	This is a critical distinction for patients who require frequent treatment for migraine.
Fibrosis	Long-term, chronic use has been associated with rare cases of cardiac valvular, pleural, and retroperitoneal fibrosis.	Not typically associated with fibrosis.	This is a significant long-term safety concern with ergotamine.
Ergotism	Risk of ergotism (intense peripheral vasoconstriction leading to ischemia) with excessive dosage and/or chronic usage.[2]	Reports of serious adverse effects, including ergotism, are rare with recommended doses.[2]	The risk of this serious adverse event is considerably lower with DHE.
Uterine Effects	Has a more pronounced effect on the uterus.[2]	Has less effect on the uterus compared to ergotamine.[2]	This is an important consideration for female patients of childbearing potential.

Signaling Pathways and Mechanisms of Action

The differential effects of ergotamine and dihydroergotamine can be attributed to their interactions with a variety of receptor systems. The following diagram illustrates the primary signaling pathways involved in their therapeutic and adverse effects.

Receptor interactions of Ergotamine and Dihydroergotamine.

Experimental Protocols for Safety Assessment

The evaluation of the safety profiles of ergot alkaloids involves a combination of in vitro and in vivo experimental models.

In Vitro Assessment of Vasoconstrictor Effects

A standard method to evaluate the vasoconstrictor potential of ergot alkaloids is the in vitro arterial tissue bath system.

Methodology:

• Tissue Preparation: Arteries (e.g., bovine metatarsal or human coronary arteries) are dissected and cut into cross-sectional rings.

• Mounting: The arterial rings are suspended in a tissue bath containing a physiological salt solution (e.g., Krebs-Henseleit buffer) maintained at 37°C and continuously aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Tension Measurement: The rings are connected to isometric force transducers to record changes in tension.

• Drug Administration: After an equilibration period, cumulative concentration-response curves are generated by adding increasing concentrations of the ergot alkaloid to the bath.

• Data Analysis: The contractile responses are measured and plotted against the drug concentration to determine potency (EC50) and maximal efficacy (Emax).

Workflow for in vitro assessment of vasoconstriction.

In Vivo Cardiovascular Safety Assessment

Animal models are crucial for assessing the systemic cardiovascular effects of ergot alkaloids.

Methodology:

• Animal Model: Conscious, telemetered canines (e.g., Beagle dogs) are often used as they provide a cardiovascular system that is reasonably predictive of human responses.

• Instrumentation: Animals are surgically implanted with telemetry devices to continuously monitor electrocardiogram (ECG), blood pressure, and heart rate.

• Drug Administration: The ergot alkaloid is administered intravenously or via other relevant routes.

• Data Collection: Cardiovascular parameters are recorded continuously before, during, and after drug administration.

• Data Analysis: Changes in blood pressure, heart rate, and ECG intervals (e.g., QT interval) are analyzed to identify any adverse cardiovascular effects.

Workflow for in vivo cardiovascular safety studies.

Conclusion

The available evidence strongly indicates that dihydroergotamine possesses a more favorable safety and tolerability profile compared to ergotamine. Its reduced arterial vasoconstrictor potency, lower incidence of nausea and vomiting, and lack of association with rebound headaches make it a more attractive therapeutic option in many clinical scenarios. For researchers and drug development professionals, understanding the distinct pharmacological properties and utilizing appropriate preclinical safety assessment models are paramount in the continued development of safer and more effective treatments for migraine. While both ergotamine and dihydroergotamine have established roles in migraine therapy, the trend towards therapies with improved safety profiles positions dihydroergotamine and its newer formulations as a more promising avenue for future research and clinical application.

References

• 1. neurologylive.com [neurologylive.com]
• 2. Ergotamine tartrate and dihydroergotamine mesylate: safety profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. ovid.com [ovid.com]
• 5. 2minutemedicine.com [2minutemedicine.com]
• 6. Adverse cardiovascular events associated with triptans and ergotamines for treatment of migraine: systematic review of observational studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cardiovascular safety of dihydroergotamine mesylate delivered by precision olfactory delivery (INP104) for the acute treatment of migraine - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-validation of different analytical methods for ergotamine detection

For Researchers, Scientists, and Drug Development Professionals

Ergotamine, a prominent member of the ergot alkaloid family of mycotoxins, poses significant health risks to both humans and animals. Its presence in agricultural commodities and pharmaceutical formulations necessitates robust and reliable analytical methods for its detection and quantification. This guide provides a comprehensive cross-validation of three commonly employed analytical techniques: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA). We will delve into their respective experimental protocols, performance characteristics, and logical workflows to assist researchers in selecting the most appropriate method for their specific needs.

Performance Characteristics: A Quantitative Comparison

The selection of an analytical method is often dictated by its performance metrics. The following table summarizes the key validation parameters for HPLC-FLD, HPLC-MS/MS, and ELISA in the context of ergotamine detection, compiled from various studies.

Parameter	HPLC-FLD	HPLC-MS/MS	ELISA
Limit of Detection (LOD)	3.23 - 6.53 µg/kg[1][2]	0.05 pmol - 0.5 ng/g[3][4]	~50 ppb (for total ergot alkaloids)[5]
Limit of Quantification (LOQ)	11.78 - 13.06 µg/kg[1][2]	0.1 pmol - 0.5 ng/g[3][4]	Not always specified for individual alkaloids
**Linearity (Correlation Coefficient, R²) **	0.985 - 0.999[1][2][6]	> 0.994[4]	Good correlation with LC-MS up to 10 ppm[7]
Accuracy (Recovery)	85.2% - 117.8%[8]	68.4% - 111.0%[4]	Varies, can show cross-reactivity[7][9]
Precision (Repeatability, %RSD)	1.2% - 14.3%[2][8]	3.4% - 16.1% (Intra-assay)[4]	Within-run CV: 10.2% - 13.3%[9]
Specificity	Good, but susceptible to matrix interference[1]	High, based on mass-to-charge ratio[3][4]	Can have cross-reactivity with other ergot alkaloids[7][9][10]

Experimental Protocols: A Detailed Overview

The accuracy and reliability of any analytical method are fundamentally dependent on a well-defined experimental protocol. Below are detailed methodologies for HPLC-FLD, HPLC-MS/MS, and ELISA for ergotamine detection.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

HPLC-FLD is a widely used technique for the analysis of ergot alkaloids due to their native fluorescence.

• Extraction: A homogenized sample (e.g., 5g of ground cereal) is extracted with a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) carbonate solution).

• Reconstitution: The cleaned extract is evaporated to dryness and reconstituted in the mobile phase.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium carbonate) and acetonitrile.

• Flow Rate: Typically 1 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 25°C).

High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS offers superior sensitivity and specificity, making it the gold standard for confirmatory analysis.

1. Sample Preparation (Modified QuEChERS) [3][11]

• The extraction and cleanup steps are similar to the HPLC-FLD protocol, often employing a modified QuEChERS approach.

2. Chromatographic Conditions [11][12]

• Column: A high-resolution column, such as a C18 or Biphenyl column, is used for efficient separation.

• Mobile Phase: Typically consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium formate (B1220265) to improve ionization.[11]

3. Mass Spectrometry Conditions [3][4]

• Ionization Source: Electrospray ionization (ESI) in positive mode is commonly used.[3][4]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for ergotamine and its epimers.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput screening method based on antigen-antibody interactions.

1. Sample Preparation [7]

• Extraction: The sample is extracted using a solvent mixture, such as methanol/phosphoric acid.[7]

• Dilution: The extract is centrifuged, and the supernatant is diluted with a sample dilution buffer.

2. ELISA Procedure [7]

• Coating: Microtiter plates are pre-coated with antibodies specific to ergot alkaloids.

• Competitive Assay: The sample extract and an enzyme-labeled ergotamine conjugate are added to the wells. They compete for binding to the coated antibodies.

• Washing: Unbound reagents are washed away.

• Substrate Addition: A chromogenic substrate is added, which reacts with the enzyme to produce a color.

• Measurement: The intensity of the color is measured using a plate reader, which is inversely proportional to the concentration of ergotamine in the sample.

Visualizing the Workflow and Cross-Validation Logic

To better understand the procedural flow and the comparative logic, the following diagrams have been generated using Graphviz.

Caption: General workflow for the analysis of ergotamine.

Caption: Logical flow for cross-validating analytical methods.

Conclusion: Selecting the Right Tool for the Job

The choice of an analytical method for ergotamine detection is a critical decision that depends on the specific requirements of the analysis.

• ELISA serves as a rapid and cost-effective screening tool, ideal for analyzing a large number of samples.[9] However, its results should be considered semi-quantitative due to potential cross-reactivity with other ergot alkaloids, and positive findings often require confirmation by a more specific method.[7][9]

• HPLC-MS/MS stands as the definitive confirmatory method, offering the highest sensitivity and specificity.[3][4] It is indispensable for regulatory compliance, trace-level detection, and research applications where unambiguous identification and precise quantification are paramount.

By understanding the strengths and limitations of each technique, researchers and professionals can confidently select the most appropriate method to ensure the safety and quality of food, feed, and pharmaceutical products.

References

• 1. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 2. Development and Validation of an Analytical Method for Determination of Ergot Alkaloids in Animal Feedingstuffs with High Performance Liquid Chromatography-fluorescence Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Targeted UHPLC-MS/MS Method Validated for the Quantification of Ergot Alkaloids in Cereal-Based Baby Food from the Belgian Market - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS method for quantitation of ergot alkaloids in lateral saphenous vein tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ergot Alkaloids ELISA 96 tests - Food Diagnostics [fooddiagnostics.dk]
• 6. mcmed.us [mcmed.us]
• 7. pickeringlabs.com [pickeringlabs.com]
• 8. Development, in-house validation and application of a method using high-performance liquid chromatography with fluorescence detection (HPLC-FLD) for the quantification of 12 ergot alkaloids in compound feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Semiquantitative determination of ergot alkaloids in seed, straw, and digesta samples using a competitive enzyme-linked immunosorbent assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. lcms.cz [lcms.cz]

In Vitro Potency of Ergotamine and its Metabolites: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro potency of the ergot alkaloid ergotamine and its metabolites. While direct comprehensive experimental data on the receptor binding and functional activity of all ergotamine metabolites is limited in publicly available literature, this document synthesizes the existing information for ergotamine and draws parallels from the closely related compound, dihydroergotamine (B1670595) (DHE), for which metabolite data is more extensively characterized. The long duration of action of ergotamine is thought to be, in part, due to the activity of its metabolites.

Executive Summary

Ergotamine is a complex drug that interacts with a wide range of receptors, including serotonergic, dopaminergic, and adrenergic receptors. It is metabolized by the liver, primarily through hydroxylation, into various metabolites. Although quantitative in vitro potency data for these specific metabolites is scarce, studies on the analogous compound dihydroergotamine and its 8'-hydroxy metabolite reveal that the metabolite can be as potent, or even more potent, than the parent drug. This suggests that the metabolic products of ergotamine are likely to be pharmacologically active and contribute significantly to its overall therapeutic and toxicological profile.

Data Presentation: Receptor Binding Affinities

The following tables summarize the available in vitro receptor binding data for ergotamine. Due to the lack of direct comparative data for its metabolites, a separate table for dihydroergotamine and its major metabolite, 8'-hydroxy-dihydroergotamine, is provided to illustrate the potential for high potency in hydroxylated metabolites of ergot alkaloids.

Table 1: In Vitro Receptor Binding Profile of Ergotamine

Receptor Subtype	Ligand	pKi	Ki (nM)	Reference
5-HT1A	[3H]8-OH-DPAT	8.2	6.3	[1]
5-HT1B	[3H]GR125743	8.9	0.13	[1]
5-HT1D	[3H]GR125743	8.8	0.16	[1]
5-HT1F	[3H]LY334370	7.9	12.6	[1]
5-HT2A	[3H]Ketanserin	8.4	4.0	[1]
5-HT2B	[3H]LSD	8.3	5.0	[1]
5-HT2C	[3H]Mesulergine	7.9	12.6	[1]
D2	[3H]YM-09151-2	-	nanomolar range	[2]
α2A	[3H]RX821002	8.4	4.0	[1]
α2B	[3H]RX821002	8.2	6.3	[1]
α2C	[3H]RX821002	8.5	3.2	[1]

pKi is the negative logarithm of the inhibition constant (Ki). A higher pKi value indicates a higher binding affinity.

Table 2: In Vitro Potency Comparison of Dihydroergotamine (DHE) and its 8'-Hydroxy Metabolite (8'-OH-DHE)

Compound	Receptor	Assay Type	IC50 (nM)	Potency Comparison	Reference
DHE	5-HT1A	Radioligand Binding ([3H]8-OH-DPAT)	28-30	-	[3]
8'-OH-DHE	5-HT1A	Radioligand Binding ([3H]8-OH-DPAT)	8-11	~3-fold higher affinity than DHE	[3]
DHE	5-HT1A	Functional (Hyperpolarization of CA1 neurons)	-	Less potent	[3]
8'-OH-DHE	5-HT1A	Functional (Hyperpolarization of CA1 neurons)	-	More potent than DHE	[3]

Experimental Protocols

Detailed experimental protocols for determining the in vitro potency of ergot alkaloids are crucial for reproducible and comparable results. Below is a generalized protocol for a competitive radioligand binding assay, a common method used to determine the binding affinity of a compound for a specific receptor.

Radioligand Binding Assay Protocol

This protocol is adapted from a standard procedure for ergot alkaloids and can be applied to compare the binding affinity of ergotamine and its metabolites.[4]

1. Membrane Preparation:

• Tissues or cells expressing the receptor of interest are homogenized in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a tissue homogenizer.

• The homogenate is centrifuged at a low speed (e.g., 1,000 x g for 5 minutes) to remove nuclei and large debris.

• The resulting supernatant is then centrifuged at a high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the cell membranes.

• The membrane pellet is washed by resuspension in fresh buffer and re-centrifugation.

• The final pellet is resuspended in an assay buffer, and the protein concentration is determined using a standard method like the Bradford or BCA assay.

2. Competitive Binding Assay:

• The assay is typically performed in a 96-well plate format.

• To each well, add the membrane preparation, a fixed concentration of a specific radioligand (e.g., [3H]LSD for serotonin (B10506) receptors), and varying concentrations of the unlabeled test compound (ergotamine or its metabolite).

• For determining total binding, the unlabeled compound is omitted. For non-specific binding, a high concentration of an unlabeled competing ligand is added.

• The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a set period (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

3. Filtration and Scintillation Counting:

• The incubation is terminated by rapid filtration of the assay mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• The filters are washed several times with ice-cold wash buffer to remove any remaining unbound radioligand.

• The filters are then dried, and a scintillation cocktail is added.

• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• Specific binding is calculated by subtracting the non-specific binding from the total binding.

• The data is then plotted with the percentage of specific binding as a function of the logarithm of the competitor concentration.

• The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition curve.

• The Ki (inhibition constant) is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Signaling Pathway of Ergotamine at a 5-HT2A Receptor

Caption: G-protein coupled signaling cascade initiated by ergotamine binding to the 5-HT2A receptor.

Experimental Workflow for In Vitro Potency Determination

Caption: A typical workflow for determining in vitro receptor binding affinity (Ki).

References

• 1. researchgate.net [researchgate.net]
• 2. Alkaloid binding and activation of D2 dopamine receptors in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dihydroergotamine and its metabolite, 8'-hydroxy-dihydroergotamine, as 5-HT1A receptor agonists in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of Receptor Selectivity: Ergotamine Versus Newer Migraine Therapeutics

For Immediate Release

A deep dive into the receptor selectivity profiles of the long-standing migraine treatment, ergotamine, compared with newer drug classes, triptans and gepants, reveals distinct pharmacological footprints that underpin their efficacy and side-effect profiles. This comprehensive guide synthesizes key experimental data to provide researchers, scientists, and drug development professionals with a clear comparison of these critical migraine therapies.

Ergotamine, a foundational treatment for migraine, exhibits a broad receptor engagement, interacting with a variety of serotonin (B10506) (5-HT), dopamine (B1211576) (D), and adrenergic (α) receptors.[1][2][3] This promiscuous binding profile, while effective, is also responsible for its significant side effects.[3] In contrast, the newer classes of migraine drugs, triptans and gepants, offer more targeted therapeutic action. Triptans are selective agonists for the 5-HT1B and 5-HT1D receptors, while gepants are antagonists of the calcitonin gene-related peptide (CGRP) receptor.[4][5][6]

Receptor Binding Affinity Profiles

The following table summarizes the binding affinities (Ki, in nM) of ergotamine, the triptan sumatriptan, and the gepant ubrogepant (B612305) for key receptors implicated in migraine pathophysiology and off-target effects. A lower Ki value indicates a higher binding affinity.

Receptor	Ergotamine (Ki, nM)	Sumatriptan (Ki, nM)	Ubrogepant (Ki, nM)
Serotonin (5-HT) Receptors
5-HT1A	1.1	199	>10,000
5-HT1B	0.2	3.2	>10,000
5-HT1D	0.13	2.5	>10,000
5-HT1F	1.3	19.9	>10,000
5-HT2A	0.4	1259	>10,000
5-HT2B	1.3	>10,000	>10,000
5-HT2C	0.8	3981	>10,000
Dopamine (D) Receptors
D2	1.8	>10,000	>10,000
D3	1.3	>10,000	>10,000
D4	0.8	>10,000	>10,000
Adrenergic (α) Receptors
α1A	0.6	>10,000	>10,000
α2A	0.3	>10,000	>10,000
α2B	0.5	>10,000	>10,000
α2C	1.2	>10,000	>10,000
CGRP Receptor	>10,000	>10,000	0.067

Note: Data is compiled from various sources and experimental conditions may vary.

Signaling Pathways and Experimental Workflows

The therapeutic effects of these drugs are mediated through distinct signaling pathways. Ergotamine and triptans exert their effects primarily through G-protein coupled receptors (GPCRs), leading to vasoconstriction and inhibition of neurotransmitter release.[3][5] Gepants, on the other hand, block the CGRP receptor, preventing the cascade of events that leads to vasodilation and pain transmission.[7][8]

Caption: Signaling pathways of migraine drugs.

The determination of receptor binding affinities is a cornerstone of drug development. A common method is the competitive radioligand binding assay.

Caption: Competitive radioligand binding assay workflow.

Experimental Protocols

Radioligand Binding Assay

Radioligand binding assays are crucial for determining the affinity of a drug for its receptor.[9][10] A typical protocol involves the following steps:

• Receptor Preparation: Membranes from cells expressing the target receptor are isolated and prepared.

• Incubation: The receptor preparation is incubated with a fixed concentration of a radiolabeled ligand (a molecule that binds to the receptor and has a radioactive tag) and varying concentrations of the unlabeled test compound (e.g., ergotamine, sumatriptan).

• Separation: The mixture is filtered to separate the receptor-bound radioligand from the free radioligand.

• Detection: The amount of radioactivity bound to the receptors is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation, providing a measure of the drug's binding affinity.[11]

Functional cAMP Assay

To assess whether a drug activates or blocks a receptor, functional assays measuring downstream signaling molecules like cyclic AMP (cAMP) are used.[12][13]

• Cell Culture: Cells expressing the receptor of interest are cultured.

• Stimulation: For Gs-coupled receptors (like the CGRP receptor), cells are treated with the test compound and the increase in cAMP is measured.[8] For Gi-coupled receptors (like 5-HT1B/1D), adenylate cyclase is first stimulated with an agent like forskolin (B1673556) to produce a baseline level of cAMP, and then the ability of the test compound to inhibit this increase is measured.[12]

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is quantified, often using competitive immunoassays (e.g., HTRF, AlphaScreen) or reporter gene assays.[13]

• Data Analysis: Dose-response curves are generated to determine the concentration of the drug that produces 50% of the maximal response (EC50 for agonists) or 50% of the maximal inhibition (IC50 for antagonists).

Conclusion

The evolution of migraine therapeutics from the broad-spectrum ergotamine to the highly selective triptans and gepants highlights the progress in rational drug design. While ergotamine's wide receptor profile contributes to its efficacy, it also underlies its less favorable side-effect profile. The targeted nature of triptans and gepants offers a more refined approach to migraine treatment, with improved tolerability. This comparative analysis provides a valuable resource for researchers aiming to further understand the molecular pharmacology of migraine and develop the next generation of therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. The pharmacology of ergotamine and dihydroergotamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Theory-based analysis of clinical efficacy of triptans using receptor occupancy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Triptans - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Gepants for Acute and Preventive Migraine Treatment: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Calcitonin Gene-Related Peptide Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. revvity.com [revvity.com]
• 11. benchchem.com [benchchem.com]
• 12. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. resources.revvity.com [resources.revvity.com]

Ergotamine's Efficacy in Mitigating Dural Plasma Extravasation: A Comparative Analysis

For Immediate Release

A comprehensive review of preclinical data underscores the inhibitory effects of ergotamine on dural plasma extravasation, a key physiological event implicated in the pathophysiology of migraine headaches. This guide provides a comparative analysis of ergotamine's performance against other antimigraine agents, supported by experimental data, detailed methodologies, and an exploration of the underlying signaling pathways. This information is intended for researchers, scientists, and professionals in drug development to facilitate a deeper understanding of the therapeutic mechanisms and comparative efficacy of these compounds.

Quantitative Comparison of Inhibitory Effects

The following table summarizes the available quantitative data on the inhibition of dural plasma extravasation by ergotamine and comparator compounds from preclinical studies. The data is primarily derived from rat models where neurogenic inflammation is induced by either electrical stimulation of the trigeminal ganglion or administration of capsaicin (B1668287).

Compound	Class	Animal Model	Method of Induction	Efficacy Measurement	Result	Reference(s)
Ergotamine Tartrate	Ergot Alkaloid	Rat	Trigeminal Ganglion Stimulation / Capsaicin	Inhibition of Plasma Extravasation	Effective in preventing stimulation-induced leakage of plasma proteins.	[1]
Dihydroergotamine (DHE)	Ergot Alkaloid	Rat	Trigeminal Ganglion Stimulation / Capsaicin	Inhibition of Plasma Extravasation	Effective in preventing stimulation-induced leakage of plasma proteins.	[1][2]
Sumatriptan (B127528)	Triptan (5-HT1B/1D Agonist)	Rat	Trigeminal Ganglion Stimulation	ID50	~30 µg/kg (i.v.)	[3]
Eletriptan	Triptan (5-HT1B/1D Agonist)	Rat	Trigeminal Ganglion Stimulation	Potency vs. Sumatriptan	Reported to have equal potency and efficacy to sumatriptan.	[3]
Rizatriptan (B1679398)	Triptan (5-HT1B/1D Agonist)	Rat	Trigeminal Ganglion Stimulation	Inhibition of Plasma Extravasation	Significantly inhibited dural plasma protein extravasation.	[4][5]
Fremanezumab	CGRP Monoclonal Antibody	Rat	Cortical Spreading Depression (CSD)	Inhibition of Plasma Extravasation	Did not affect CSD-induced plasma protein extravasation.	[6]

Note: Direct comparative studies providing percentage inhibition or IC50/ID50 values for all compounds under identical experimental conditions are limited. The data presented is compiled from various sources and should be interpreted with consideration of potential methodological differences.

Signaling Pathways in Dural Plasma Extravasation and Ergotamine's Mechanism of Action

Dural plasma extravasation is a key component of neurogenic inflammation, a process driven by the activation of the trigeminovascular system.[7] The primary signaling pathway involves the release of vasoactive neuropeptides, most notably Calcitonin Gene-Related Peptide (CGRP), from the peripheral terminals of trigeminal ganglion neurons that innervate the dural blood vessels.[2][8] This release is triggered by various stimuli, leading to vasodilation and increased vascular permeability, resulting in the leakage of plasma proteins into the dural interstitium.[8]

Ergotamine and other 5-HT1B/1D receptor agonists exert their inhibitory effect by acting on presynaptic 5-HT1B and 5-HT1D receptors located on these trigeminal nerve endings.[7][9][10] Activation of these receptors inhibits the release of CGRP, thereby attenuating the inflammatory cascade and preventing dural plasma extravasation.[2][7]

Ergotamine's inhibitory action on CGRP release.

Detailed Experimental Protocols

The primary experimental model for studying dural plasma extravasation involves the induction of neurogenic inflammation in rodents, followed by the quantification of plasma protein leakage in the dura mater.

Induction of Dural Plasma Extravasation

Two primary methods are employed to trigger neurogenic dural plasma extravasation in anesthetized rats:

• Electrical Stimulation of the Trigeminal Ganglion: A stimulating electrode is stereotaxically placed on the trigeminal ganglion. Electrical stimulation (e.g., 1.2 mA, 5 Hz, 5 ms (B15284909) for 5 minutes) is then applied to antidromically activate the trigeminal afferents innervating the dura mater, leading to neuropeptide release and plasma extravasation.[1][11]

• Intravenous Capsaicin Administration: Capsaicin, a potent agonist of the TRPV1 receptor, is administered intravenously to systemically activate C-fiber sensory neurons, including those of the trigeminal nerve that innervate the dural vasculature.[1][12]

Quantification of Dural Plasma Extravasation using Evans Blue

The extent of plasma extravasation is commonly quantified using Evans blue dye, which binds to plasma albumin.

• Procedure:

  • Animal Preparation: Male Sprague-Dawley rats (250-350g) are anesthetized (e.g., with sodium pentobarbital). The femoral vein and artery are cannulated for drug administration and blood pressure monitoring, respectively.

  • Drug Administration: The test compound (e.g., ergotamine) or vehicle is administered intravenously.

  • Evans Blue Injection: A solution of Evans blue (e.g., 50 mg/kg in saline) is injected intravenously.

  • Induction of Extravasation: Neurogenic extravasation is induced via trigeminal ganglion stimulation or capsaicin injection.

  • Tissue Collection and Extraction: After a set circulation time, the animal is perfused with saline to remove intravascular dye. The dura mater is carefully dissected, weighed, and placed in a solvent (e.g., formamide) to extract the extravasated Evans blue.

  • Quantification: The amount of extracted Evans blue is determined spectrophotometrically (at ~620 nm) and is typically expressed as µg of dye per mg of tissue weight.[13][14][15]

References

• 1. Neurogenically mediated plasma extravasation in dura mater: effect of ergot alkaloids. A possible mechanism of action in vascular headache - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dihydroergotamine and sumatriptan attenuate levels of CGRP in plasma in rat superior sagittal sinus during electrical stimulation of the trigeminal ganglion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The novel anti-migraine agent rizatriptan inhibits neurogenic dural vasodilation and extravasation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The anti-migraine 5-HT(1B/1D) agonist rizatriptan inhibits neurogenic dural vasodilation in anaesthetized guinea-pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CSD-Induced Arterial Dilatation and Plasma Protein Extravasation Are Unaffected by Fremanezumab: Implications for CGRP's Role in Migraine with Aura - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. Dural vasodilation causes a sensitization of rat caudal trigeminal neurones in vivo that is blocked by a 5-HT1B/1D agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms of action of the 5-HT1B/1D receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The antimigraine drug, sumatriptan (GR43175), selectively blocks neurogenic plasma extravasation from blood vessels in dura mater - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ergot alkaloids block neurogenic extravasation in dura mater: proposed action in vascular headaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. An in vivo Assay to Test Blood Vessel Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Optimized Evans Blue Protocol to Assess Vascular Leak in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Health and Environment: Proper Disposal of Ergomar

For researchers, scientists, and drug development professionals, the proper disposal of pharmaceutical products like Ergomar (ergotamine tartrate) is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols is essential to mitigate risks associated with this potent medication. This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of Ergomar, ensuring compliance with regulatory standards.

Ergomar, a medication containing ergotamine tartrate, is classified as a toxic substance, necessitating careful management as hazardous waste.[1][2] Improper disposal can lead to environmental contamination and poses a risk to public health.[3] Therefore, all personnel handling Ergomar waste must be trained on these procedures and equipped with the appropriate Personal Protective Equipment (PPE).

Ergomar Waste Profile

For clarity and quick reference, the key characteristics of Ergomar waste are summarized below.

Property	Value	Safety Implication
Chemical Class	Ergot Alkaloid	Potent vasoconstrictor; handle with care to avoid exposure.
Physical State	Solid (Tablets)	Poses an inhalation and dermal contact risk if crushed.
Toxicity	Toxic if swallowed, in contact with skin, or if inhaled.[1]	Requires appropriate Personal Protective Equipment (PPE) to prevent exposure.[1][4]
Environmental Hazard	Potential for environmental contamination if not disposed of properly.[3]	Must be disposed of as hazardous pharmaceutical waste.
Regulatory Status	Governed by federal, state, and local hazardous waste regulations.[3][5]	Requires disposal through a licensed hazardous waste facility.[3][5]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to wear the appropriate PPE to prevent accidental exposure.

• Standard Laboratory Attire: A lab coat or gown, closed-toe shoes, and long pants should be worn.

• Gloves: Use chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or goggles are required.

• Respiratory Protection: If there is a risk of aerosolization or dust generation (e.g., from crushed tablets), a NIOSH-approved respirator should be used.[4]

Step-by-Step Disposal Protocol for Ergomar

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of Ergomar waste in a laboratory setting.

Waste Segregation and Collection

• Solid Waste: All solid waste contaminated with Ergomar, including unused or expired tablets, contaminated gloves, wipes, and other disposable materials, must be collected in a designated hazardous waste container.[5] This container should be:

  • Clearly labeled as "Hazardous Pharmaceutical Waste - Contains Ergotamine Tartrate".[5]

  • Leak-proof and puncture-resistant.[5]

  • Lined with a heavy-duty plastic bag.[5]

• Sharps: Any sharps, such as needles or blades, that are contaminated with Ergomar must be placed in a designated sharps container that is also labeled as hazardous pharmaceutical waste.[5]

• Original Containers: Leave chemicals in their original containers when possible to ensure clear identification.[1] Do not mix with other waste.[1]

On-site Storage

• Secure Location: Store the hazardous waste container in a designated, secure area away from general laboratory traffic.[5]

• Ventilation: The storage area should be well-ventilated to prevent the accumulation of any potential fumes or dust.[1]

• Containment: Keep the waste container tightly closed when not in use.[1]

Disposal Procedure

• Professional Disposal: The ultimate disposal of Ergomar waste must be handled by a licensed professional waste disposal service.[2] This ensures that the waste is treated and disposed of in accordance with all federal, state, and local environmental regulations.[1][3][5]

• Incineration: The recommended method for destroying hazardous pharmaceutical waste is through incineration at a permitted treatment facility.[2][3]

• Do Not:

  • Flush Ergomar down the toilet or drain.[3]

  • Dispose of Ergomar in the regular trash.[3]

  • Mix Ergomar waste with non-hazardous waste.[1]

Spill Management

In the event of an Ergomar spill, the following steps should be taken immediately:

• Evacuate and Secure: Evacuate non-essential personnel from the area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protective Equipment: Don the appropriate PPE, including respiratory protection if dust is present.

• Containment: Carefully collect the spilled solid material using appropriate tools to avoid generating dust.[4]

• Collection: Place the collected material into a labeled hazardous waste container.[4]

• Decontamination: Clean the spill area by spreading water on the contaminated surface and dispose of the cleaning materials as hazardous waste.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ergomar.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fsadev.hadron.eu.com [fsadev.hadron.eu.com]
• 3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. eTool : Hospitals - Pharmacy - Disposal of Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]

Safeguarding Researchers: A Comprehensive Guide to Handling Ergotamine Tartrate (Ergomar)

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount, especially when handling potent compounds like Ergotamine Tartrate, the active ingredient in Ergomar. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a culture of safety and build trust in handling this valuable research compound.

Personal Protective Equipment (PPE)

When working with Ergotamine Tartrate, a comprehensive approach to personal protection is critical. The following table summarizes the recommended PPE for various laboratory activities.

Activity	Recommended Personal Protective Equipment
Weighing and Compounding (Dry Powder)	- Gloves: Double-gloving with nitrile or other impervious gloves is recommended.[1] - Gown/Lab Coat: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs.[2] - Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][3] - Respiratory Protection: A NIOSH-approved air-purifying respirator with a high-efficiency particulate air (HEPA) filter is recommended for handling the powder outside of a containment system.[3][4] Operations should ideally be conducted within a ventilated balance enclosure or similar containment device.[1]
Handling Solutions	- Gloves: Nitrile or other impervious gloves.[1] - Gown/Lab Coat: Standard laboratory coat. - Eye Protection: Safety glasses with side shields.[3]
General Laboratory Operations	- Gloves: Nitrile gloves. - Gown/Lab Coat: Standard laboratory coat. - Eye Protection: Safety glasses.[3]

It is crucial to wash hands thoroughly after removing gloves and before leaving the laboratory.[1]

Storage and Handling

Proper storage and handling are vital to maintain the integrity of Ergotamine Tartrate and ensure the safety of laboratory personnel.

Storage Conditions

Ergotamine Tartrate is sensitive to light and heat and is hygroscopic.[5][6][7] Store in tightly closed, light-resistant containers in a cool, well-ventilated area.[8] Specific temperature recommendations vary depending on the form of the compound:

Formulation	Recommended Storage Temperature
Ergotamine Tartrate (Pure Compound, Long-term)	-20°C or -70°C[6]
Ergotamine Tartrate (General Laboratory Use)	2°C to 8°C[9]
Ergomar Sublingual Tablets	20°C to 25°C (excursions permitted to 15°C to 30°C)[5]
Oral tablets with caffeine	15°C to 30°C[5]

Handling Procedures

• Engineering Controls: Whenever possible, handle solid Ergotamine Tartrate in a ventilated enclosure, such as a chemical fume hood or a ventilated balance enclosure, to minimize inhalation exposure.[8]

• Avoid Dust Generation: Take care to avoid the generation of dust when handling the powdered form.

• Personal Hygiene: Do not eat, drink, or smoke in areas where Ergotamine Tartrate is handled.[8]

Spill and Disposal Procedures

Prompt and appropriate action in the event of a spill is critical to prevent exposure and contamination.

Spill Cleanup

• Evacuate: Evacuate non-essential personnel from the spill area.[8]

• Ventilate: Ensure the area is well-ventilated.

• PPE: Don the appropriate PPE as outlined in the table above, including respiratory protection for large spills of powdered material.

• Containment: For solid spills, carefully sweep or vacuum the material into a sealed, labeled container. Avoid generating dust. For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed, labeled container.[8]

• Decontamination: Clean the spill area thoroughly with a suitable detergent or solvent and water.[1]

• Waste Disposal: Dispose of all contaminated materials as hazardous waste.[8]

Disposal

Waste containing Ergotamine Tartrate must be disposed of in accordance with federal, state, and local environmental regulations. It may be necessary to dispose of Ergotamine Tartrate as a hazardous waste. Contact your institution's environmental health and safety department for specific guidance.[8]

Experimental Protocol: In Vitro Arterial Contraction Assay

The following is a generalized methodology for an in vitro experiment to assess the vasoconstrictive effects of Ergotamine Tartrate on isolated arteries. This protocol is for informational purposes and should be adapted to specific research needs and institutional safety guidelines.

• Tissue Preparation:

  • Human temporal arteries are obtained and transported in a cold, oxygenated physiological salt solution.

  • Under a dissecting microscope, arteries are cleaned of adhering connective tissue and cut into segments.

• Experimental Setup:

  • Arterial segments are mounted in an organ bath containing a physiological salt solution maintained at 37°C and bubbled with a gas mixture (e.g., 95% O2, 5% CO2).

  • One end of the segment is fixed, and the other is connected to an isometric force transducer to measure tension.

• Procedure:

  • Tissues are allowed to equilibrate under a resting tension.

  • A cumulative concentration-response curve is generated by adding increasing concentrations of Ergotamine Tartrate to the organ bath.

  • Changes in isometric tension are recorded to determine the contractile response.

• Data Analysis:

  • The contractile response is measured as the change in tension from baseline.

  • Concentration-response curves are plotted to determine parameters such as the maximum contraction and the EC50 (the concentration that produces 50% of the maximum response).

Figure 1. A logical workflow for the safe handling of Ergomar in a laboratory setting.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. pharmacopoeia.com [pharmacopoeia.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 5. Ergotamine | C33H35N5O5 | CID 8223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fda.gov.tw [fda.gov.tw]
• 7. ERGOTAMINE TARTRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. nj.gov [nj.gov]
• 9. fsadev.hadron.eu.com [fsadev.hadron.eu.com]